An In-depth Technical Guide to the Synthesis of Diethyl 2-bromoethylphosphonate from Triethyl Phosphite
For Researchers, Scientists, and Drug Development Professionals This whitepaper provides a comprehensive technical overview of the synthesis of diethyl 2-bromoethylphosphonate from triethyl phosphite (B83602). It include...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This whitepaper provides a comprehensive technical overview of the synthesis of diethyl 2-bromoethylphosphonate from triethyl phosphite (B83602). It includes detailed experimental protocols, quantitative data, and a visual representation of the reaction workflow, designed to support researchers in the effective application of this important chemical transformation. Diethyl 2-bromoethylphosphonate is a valuable intermediate in organic synthesis, particularly in the preparation of various organophosphorus compounds used in medicinal chemistry and materials science.
Reaction Principle: The Michaelis-Arbuzov Reaction
The synthesis of diethyl 2-bromoethylphosphonate from triethyl phosphite and 1,2-dibromoethane (B42909) is a classic example of the Michaelis-Arbuzov reaction.[1][2][3] This reaction involves the nucleophilic attack of the phosphorus atom in triethyl phosphite on one of the electrophilic carbon atoms of 1,2-dibromoethane. This initial step forms a phosphonium (B103445) intermediate. Subsequently, a bromide ion attacks one of the ethyl groups on the phosphonium salt in an SN2 reaction, leading to the formation of the final product, diethyl 2-bromoethylphosphonate, and ethyl bromide as a byproduct.[1][2]
Experimental Protocol
This section details the materials, equipment, and procedure for the synthesis of diethyl 2-bromoethylphosphonate.
Materials:
Triethyl phosphite (P(OEt)₃)
1,2-Dibromoethane (BrCH₂CH₂Br)
Anhydrous Toluene (optional, the reaction can be performed neat)
Equipment:
Round-bottom flask
Reflux condenser
Heating mantle or oil bath
Magnetic stirrer and stir bar
Distillation apparatus (for purification)
Rotary evaporator
Procedure:
Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add triethyl phosphite (1.0 equivalent).
Addition of Reagent: To the triethyl phosphite, add an excess of 1,2-dibromoethane (typically 3.0-5.0 equivalents). The reaction can be carried out neat or in an inert solvent like anhydrous toluene.[1]
Reaction Conditions: Heat the reaction mixture to reflux. The progress of the reaction can be monitored by observing the evolution of ethyl bromide. The reaction is typically refluxed for several hours. One specific protocol suggests refluxing for 2 hours.[4]
Work-up: After the reaction is complete, allow the mixture to cool to room temperature.
Purification: The excess 1,2-dibromoethane is removed by rotary evaporation. The crude product is then purified by vacuum distillation to yield a colorless oil.[4]
Quantitative Data Summary
The following table summarizes the key quantitative data for the synthesis of diethyl 2-bromoethylphosphonate.
The following diagram illustrates the key steps in the synthesis of diethyl 2-bromoethylphosphonate.
Caption: Workflow for the synthesis of diethyl 2-bromoethylphosphonate.
Safety Considerations
1,2-Dibromoethane is a toxic and carcinogenic compound and should be handled with appropriate personal protective equipment (PPE) in a well-ventilated fume hood.
Triethyl phosphite has a strong, unpleasant odor and should also be handled in a fume hood.
The reaction should be performed with caution, especially during the heating and distillation steps.
This guide provides a solid foundation for the synthesis of diethyl 2-bromoethylphosphonate. For further details and alternative synthetic routes, consulting the primary literature is recommended.
Technical Guide: Physical Properties of Diethyl 2-bromoethylphosphonate with a Focus on Boiling Point
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the boiling point of Diethyl 2-bromoethylphosphonate (CAS No. 5324-30-1), a versatile reagent in o...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the boiling point of Diethyl 2-bromoethylphosphonate (CAS No. 5324-30-1), a versatile reagent in organic synthesis. This document presents collated data on its boiling point under various pressures, a detailed experimental protocol for its determination, and a visual representation of the experimental setup.
Quantitative Data: Boiling Point of Diethyl 2-bromoethylphosphonate
The boiling point of Diethyl 2-bromoethylphosphonate is significantly dependent on the pressure under which it is measured. The following table summarizes the available data from various sources.
Boiling Point (°C)
Pressure (mmHg)
Pressure (Torr)
75
1
1
94-95
2
2
101
0.8
0.8
112-113
Not Specified
Not Specified
Note: 1 mmHg is approximately equal to 1 Torr.
Experimental Protocol: Determination of Boiling Point via Micro-Boiling Point Method
This section details a standard micro-boiling point determination method, which is suitable for determining the boiling point of small quantities of Diethyl 2-bromoethylphosphonate, especially under reduced pressure.
Materials:
Diethyl 2-bromoethylphosphonate sample
Capillary tube (sealed at one end)
Small test tube or fusion tube
Thermometer
Thiele tube or other suitable heating apparatus (e.g., oil bath with a stirrer)
Heat source (e.g., Bunsen burner or heating mantle)
Apparatus for vacuum distillation (if measuring at reduced pressure)
Procedure:
Sample Preparation: A small amount of Diethyl 2-bromoethylphosphonate is placed into the small test tube or fusion tube.
Capillary Tube Insertion: A capillary tube, which has been sealed at one end, is placed into the test tube with its open end downwards.
Apparatus Assembly: The test tube is attached to a thermometer. This assembly is then placed in a Thiele tube or an oil bath.
Heating: The apparatus is heated slowly and steadily.
Observation: As the liquid heats, a stream of bubbles will be observed emerging from the open end of the capillary tube. Heating should continue until a rapid and continuous stream of bubbles is seen.
Boiling Point Determination: The heat source is then removed, and the apparatus is allowed to cool slowly. The temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point of the substance at that specific pressure.[1][2]
Visualization of Experimental Setup
The following diagram illustrates a typical experimental setup for determining the boiling point of a liquid using the Thiele tube method.
Diethyl 2-Bromoethylphosphonate: A Technical Guide to Its Solubility and Synthetic Applications
For Researchers, Scientists, and Drug Development Professionals This technical guide provides an in-depth overview of the solubility characteristics and synthetic utility of diethyl 2-bromoethylphosphonate. A versatile b...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth overview of the solubility characteristics and synthetic utility of diethyl 2-bromoethylphosphonate. A versatile bifunctional reagent, this organophosphorus compound serves as a key building block in the synthesis of a wide array of more complex molecules, particularly in the development of novel therapeutic agents and materials. This document consolidates available data on its physical and chemical properties, with a focus on its solubility in aqueous and organic media, and furnishes detailed experimental protocols for its synthesis and subsequent reactions.
Core Properties of Diethyl 2-Bromoethylphosphonate
A summary of the key physical and chemical properties of diethyl 2-bromoethylphosphonate is presented below.
Precise quantitative solubility data for diethyl 2-bromoethylphosphonate in a wide range of organic solvents is not extensively documented in publicly available literature. However, its solubility profile can be characterized through its known aqueous solubility and its common use in various reaction solvents.
Based on its frequent use as a reactant in various organic synthesis protocols, diethyl 2-bromoethylphosphonate is known to be soluble or miscible in several common organic solvents. The principle of "like dissolves like" suggests that as a polar organic molecule, it will exhibit good solubility in other polar and some non-polar aprotic solvents.
Solvent
Classification
Solubility/Miscibility
Tetrahydrofuran (THF)
Polar Aprotic
Soluble/Miscible
Toluene
Non-polar Aprotic
Soluble/Miscible
Methanol
Polar Protic
Soluble/Miscible
Dichloromethane (DCM)
Polar Aprotic
Soluble/Miscible
Diethyl Ether
Polar Aprotic
Soluble/Miscible
N,N-Dimethylformamide (DMF)
Polar Aprotic
Soluble/Miscible
Note: "Soluble/Miscible" is inferred from the use of these solvents in published reaction protocols involving diethyl 2-bromoethylphosphonate.
Experimental Protocols
Diethyl 2-bromoethylphosphonate is a valuable intermediate in organic synthesis. The following sections detail the primary method for its preparation and a common subsequent application.
Synthesis via the Michaelis-Arbuzov Reaction
The most common and efficient method for synthesizing diethyl 2-bromoethylphosphonate is the Michaelis-Arbuzov reaction. This reaction involves the treatment of a trialkyl phosphite (B83602) with an alkyl halide.
To a two-necked round-bottom flask, add 1,2-dibromoethane (0.8 mol).
While stirring, add triethylphosphite (0.2 mol) to the flask.
Heat the reaction mixture to reflux and maintain for 2 hours.
After the reflux period, remove the excess 1,2-dibromoethane using a rotary evaporator with gentle warming at 60-70°C.
The resulting residue is then purified by vacuum distillation (2 mmHg, 95-105°C or 1 mmHg, 75°C) to yield diethyl 2-bromoethylphosphonate.
Expected Yield: 95%
Michaelis-Arbuzov reaction for the synthesis of diethyl 2-bromoethylphosphonate.
Application in the Horner-Wadsworth-Emmons (HWE) Reaction
Diethyl 2-bromoethylphosphonate is a precursor to phosphonate (B1237965) ylides used in the Horner-Wadsworth-Emmons (HWE) reaction to synthesize alkenes, often with high E-stereoselectivity. The first step is the formation of a phosphonate carbanion.
Materials:
Diethyl 2-bromoethylphosphonate
Strong base (e.g., Sodium Hydride (NaH) or Potassium bis(trimethylsilyl)amide (KHMDS))
Anhydrous solvent (e.g., Tetrahydrofuran (THF) or Dimethylformamide (DMF))
Aldehyde or Ketone
Inert atmosphere (Nitrogen or Argon)
Flame-dried glassware
Procedure for Carbanion Formation and Olefination:
Under an inert atmosphere, dissolve diethyl 2-bromoethylphosphonate (1.0 equiv) in an anhydrous solvent.
Cool the solution to a suitable temperature (e.g., 0 °C or -78 °C).
Carefully add the strong base (1.0-1.2 equiv) portion-wise or as a solution.
Stir the mixture at the same temperature for 30-60 minutes to ensure complete formation of the carbanion.
Add a solution of the aldehyde or ketone (1.0 equiv) in the same anhydrous solvent dropwise to the reaction mixture.
Allow the reaction to proceed, often with gradual warming to room temperature, and monitor by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
Once the reaction is complete, quench it by adding a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl).
Extract the product with an organic solvent (e.g., diethyl ether, ethyl acetate).
Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography.
An In-Depth Technical Guide to the ¹H and ³¹P NMR Spectral Data of Diethyl 2-bromoethylphosphonate
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the ¹H and ³¹P Nuclear Magnetic Resonance (NMR) spectral data for Diethyl 2-bromoethylphosphonate...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the ¹H and ³¹P Nuclear Magnetic Resonance (NMR) spectral data for Diethyl 2-bromoethylphosphonate (CAS No. 5324-30-1). This document is intended to serve as a valuable resource for researchers, scientists, and professionals in drug development and other fields where this compound is utilized.
Introduction
Diethyl 2-bromoethylphosphonate is an organophosphorus compound with applications in organic synthesis. Accurate interpretation of its NMR spectra is crucial for confirming its structure and purity. This guide presents detailed ¹H and ³¹P NMR data, experimental protocols, and visual representations of the molecular structure and key NMR interactions.
Data Presentation
The quantitative ¹H and ³¹P NMR spectral data for Diethyl 2-bromoethylphosphonate are summarized in the tables below. The data has been compiled from various spectroscopic databases and literature sources.
Table 1: ¹H NMR Spectral Data of Diethyl 2-bromoethylphosphonate
Signal
Chemical Shift (δ) ppm
Multiplicity
Coupling Constants (J) Hz
Assignment
A
4.13
Quintet
7.1
O-CH₂ (Ethoxy)
B
3.54
Triplet
7.5
CH₂-Br
C
2.39
Doublet of Triplets
18.0, 7.5
P-CH₂
D
1.34
Triplet
7.1
CH₃ (Ethoxy)
Solvent: CDCl₃, Instrument Frequency: 400 MHz
Table 2: ³¹P NMR Spectral Data of Diethyl 2-bromoethylphosphonate
Chemical Shift (δ) ppm
Multiplicity
Reference
25.3
Singlet
85% H₃PO₄
Solvent: Neat
Experimental Protocols
The following are generalized yet detailed methodologies for acquiring high-quality ¹H and ³¹P NMR spectra of organophosphorus compounds like Diethyl 2-bromoethylphosphonate.
Sample Preparation
Sample Purity : Ensure the sample of Diethyl 2-bromoethylphosphonate is of high purity to avoid interference from impurities in the NMR spectrum.
Solvent Selection : Dissolve approximately 5-10 mg of the compound in 0.5-0.7 mL of a deuterated solvent. Chloroform-d (CDCl₃) is a common choice for ¹H NMR as it is a good solvent for many organic compounds and its residual peak is well-characterized. For ³¹P NMR, the spectrum can also be acquired "neat" (without solvent) if the compound is a liquid at room temperature.
Internal Standard : For precise chemical shift referencing in ¹H NMR, a small amount of an internal standard such as tetramethylsilane (B1202638) (TMS) can be added. For ³¹P NMR, 85% phosphoric acid (H₃PO₄) is used as an external reference.
Sample Filtration : If any solid particles are present, filter the sample into a clean and dry 5 mm NMR tube to ensure sample homogeneity and prevent shimming issues.
¹H NMR Spectroscopy
Instrument Setup : Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion and resolution.
Locking and Shimming : Lock the spectrometer on the deuterium (B1214612) signal of the solvent. Perform automated or manual shimming to optimize the magnetic field homogeneity.
Acquisition Parameters :
Pulse Program : A standard single-pulse experiment (e.g., 'zg' on Bruker instruments) is typically sufficient.
Number of Scans (NS) : Acquire a sufficient number of scans (e.g., 8 to 16) to achieve a good signal-to-noise ratio.
Relaxation Delay (D1) : Use a relaxation delay of 1-2 seconds to allow for adequate relaxation of the protons between scans.
Spectral Width (SW) : Set the spectral width to encompass all expected proton signals (e.g., 0-10 ppm).
Acquisition Time (AQ) : An acquisition time of 2-4 seconds is generally adequate for good resolution.
Data Processing :
Apply a Fourier transform to the Free Induction Decay (FID).
Phase the spectrum to obtain pure absorption lineshapes.
Calibrate the chemical shift scale using the solvent peak or the internal standard.
Integrate the signals to determine the relative number of protons.
³¹P NMR Spectroscopy
Instrument Setup : Tune the NMR probe to the ³¹P frequency.
Locking and Shimming : As with ¹H NMR, lock onto the deuterium signal of the solvent and shim the magnetic field.
Acquisition Parameters :
Pulse Program : A standard single-pulse experiment with proton decoupling (e.g., 'zgpg30' on Bruker instruments) is commonly used to simplify the spectrum by removing ¹H-³¹P coupling.
Number of Scans (NS) : Depending on the sample concentration, the number of scans can range from 64 to 256 or more.
Relaxation Delay (D1) : A longer relaxation delay (e.g., 2-5 seconds) may be necessary for the phosphorus nucleus.
Spectral Width (SW) : The chemical shift range for phosphonates is broad; set a spectral width that covers the expected region (e.g., -30 to +50 ppm).
Data Processing :
Perform a Fourier transform on the FID.
Phase the resulting spectrum.
Reference the chemical shift to the external 85% H₃PO₄ standard at 0 ppm.
Mandatory Visualizations
The following diagrams illustrate the chemical structure and the key NMR signaling pathways of Diethyl 2-bromoethylphosphonate.
Caption: Chemical structure of Diethyl 2-bromoethylphosphonate.
Caption: Key ¹H-¹H and ¹H-³¹P NMR coupling interactions.
Foundational
An In-depth Technical Guide to the Safety and Handling of Diethyl 2-bromoethylphosphonate
For Researchers, Scientists, and Drug Development Professionals This guide provides comprehensive safety and handling information for Diethyl 2-bromoethylphosphonate (CAS No. 5324-30-1), a versatile organophosphorus comp...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides comprehensive safety and handling information for Diethyl 2-bromoethylphosphonate (CAS No. 5324-30-1), a versatile organophosphorus compound utilized in organic synthesis and pharmaceutical development.[1] Adherence to these guidelines is crucial to ensure a safe laboratory environment.
Chemical and Physical Properties
Proper handling and storage procedures are predicated on the physical and chemical properties of a substance. Key data for Diethyl 2-bromoethylphosphonate are summarized below.
Incompatible materials to avoid include strong oxidizing agents, strong acids, strong bases, and acid chlorides.[13]
Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling Diethyl 2-bromoethylphosphonate.
PPE Type
Specification
Eye/Face Protection
Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) approved standards.[6][9]
Skin Protection
Wear fire/flame resistant and impervious clothing. Chemical impermeable gloves should be worn.[9]
Respiratory Protection
If exposure limits are exceeded or irritation is experienced, use a full-face respirator with a multi-purpose combination respirator cartridge (US) or type ABEK (EN 14387) respirator cartridges.[9]
First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.
Exposure Route
First Aid Protocol
Inhalation
Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and consult a doctor immediately.[6][9]
Skin Contact
Take off contaminated clothing immediately. Wash off with soap and plenty of water. Consult a doctor if irritation persists.[6][9]
Eye Contact
Rinse with pure water for at least 15 minutes. Consult a doctor.[6][9]
Ingestion
Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[6][9]
Fire Fighting and Accidental Release Measures
Fire Fighting:
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[9]
Specific Hazards: Thermal decomposition can lead to the release of irritating gases and vapors.[6][12]
Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.[9]
Accidental Release:
Personal Precautions: Ensure adequate ventilation. Avoid breathing vapors, mist, or gas. Evacuate personnel to safe areas. Wear personal protective equipment.[6][9]
Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the chemical enter drains.[9]
Containment and Cleanup: Collect and arrange for disposal. Keep in suitable, closed containers for disposal. Use spark-proof tools and explosion-proof equipment.[9]
Experimental Protocols
Detailed experimental protocols for the safety and toxicological testing of Diethyl 2-bromoethylphosphonate are not available in the provided search results. Standard methodologies as prescribed by regulatory bodies such as the OECD for chemical testing should be followed.
Visualized Workflow and Logical Relationships
The following diagrams illustrate the key relationships in the safe handling and emergency response for Diethyl 2-bromoethylphosphonate.
Caption: General Safety and Handling Workflow for Diethyl 2-bromoethylphosphonate.
An In-depth Technical Guide to the Discovery and History of Diethyl 2-bromoethylphosphonate
For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of Diethyl 2-bromoethylphosphonate, a versatile reagent in organic synthesis. It covers the...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of Diethyl 2-bromoethylphosphonate, a versatile reagent in organic synthesis. It covers the historical context of its discovery, rooted in the foundational Michaelis-Arbuzov reaction, and details the experimental protocols for its synthesis. This guide also presents a compilation of its physical and spectral properties in structured tables and illustrates its synthetic utility, particularly in the Horner-Wadsworth-Emmons reaction. The applications of Diethyl 2-bromoethylphosphonate in the synthesis of biologically active molecules are highlighted with specific examples, making this a valuable resource for professionals in chemical research and drug development.
Discovery and Historical Context
The discovery of Diethyl 2-bromoethylphosphonate is intrinsically linked to the pioneering work in organophosphorus chemistry, specifically the Michaelis-Arbuzov reaction . While a singular "discovery" of this specific compound is not attributed to a single researcher or date, its synthesis is a direct and logical application of this named reaction.
The Michaelis-Arbuzov reaction, first observed by August Michaelis in 1898 and extensively developed by Aleksandr Arbuzov starting in 1906, provides a general and efficient method for forming a carbon-phosphorus bond. The reaction typically involves the treatment of a trialkyl phosphite (B83602) with an alkyl halide to yield a phosphonate (B1237965).
The synthesis of Diethyl 2-bromoethylphosphonate from triethyl phosphite and an excess of 1,2-dibromoethane (B42909) is a classic example of the Michaelis-Arbuzov reaction. The ready availability of the starting materials and the robustness of the reaction have made Diethyl 2-bromoethylphosphonate a staple reagent in synthetic chemistry. Its utility was further amplified with the development of the Horner-Wadsworth-Emmons (HWE) reaction , which utilizes phosphonates to synthesize alkenes with high stereoselectivity, offering significant advantages over the traditional Wittig reaction. Diethyl 2-bromoethylphosphonate serves as a key building block in HWE reactions for the introduction of a vinyl bromide moiety, which can be further functionalized.
Synthesis of Diethyl 2-bromoethylphosphonate
The most common method for the preparation of Diethyl 2-bromoethylphosphonate is the Michaelis-Arbuzov reaction between triethyl phosphite and 1,2-dibromoethane.
Reaction Mechanism
The reaction proceeds via a nucleophilic attack of the phosphorus atom of triethyl phosphite on one of the electrophilic carbon atoms of 1,2-dibromoethane, displacing a bromide ion to form a phosphonium (B103445) intermediate. This is followed by an SN2 attack of the displaced bromide ion on one of the ethyl groups of the phosphonium salt, leading to the formation of Diethyl 2-bromoethylphosphonate and bromoethane (B45996) as a byproduct.
Michaelis-Arbuzov reaction for Diethyl 2-bromoethylphosphonate synthesis.
Experimental Protocol
The following is a typical experimental protocol for the synthesis of Diethyl 2-bromoethylphosphonate:
Materials:
Triethyl phosphite
1,2-Dibromoethane
Two-necked round-bottom flask
Reflux condenser
Heating mantle
Stirring apparatus
Rotary evaporator
Vacuum distillation apparatus
Procedure:
In a two-necked round-bottom flask equipped with a reflux condenser and a magnetic stirrer, place an excess of 1,2-dibromoethane (e.g., 4 equivalents).
With stirring, add triethyl phosphite (1 equivalent) to the flask.
Heat the reaction mixture to reflux (typically around 120-130 °C) for 2-4 hours.
After the reaction is complete, allow the mixture to cool to room temperature.
Remove the excess 1,2-dibromoethane by rotary evaporation, potentially with gentle heating (60-70 °C).
Purify the crude product by vacuum distillation to obtain Diethyl 2-bromoethylphosphonate as a colorless liquid.[1]
Physical and Spectroscopic Data
The following tables summarize the key physical and spectroscopic data for Diethyl 2-bromoethylphosphonate.
Diethyl 2-bromoethylphosphonate is a valuable reagent in organic synthesis, primarily used for the introduction of a phosphonoethyl group.
Horner-Wadsworth-Emmons (HWE) Reaction
A key application of Diethyl 2-bromoethylphosphonate is its use in the Horner-Wadsworth-Emmons reaction to form vinyl phosphonates. The phosphonate is first deprotonated with a strong base to form a stabilized carbanion, which then reacts with an aldehyde or ketone.
General workflow of the Horner-Wadsworth-Emmons reaction.
Synthesis of Biologically Active Molecules
Diethyl 2-bromoethylphosphonate is a key starting material for the synthesis of various biologically active phosphonate analogs of natural products. These analogs are often more stable to hydrolysis than their phosphate counterparts and can act as enzyme inhibitors.
Example 1: Synthesis of a 2-Amino-4-phosphonobutyric Acid Analog
Diethyl 2-bromoethylphosphonate is used to alkylate diethyl acetamidomalonate. The resulting product is then hydrolyzed and decarboxylated to yield 2-amino-4-phosphonobutyric acid, a phosphonate analog of glutamic acid.[6]
Example 2: Synthesis of Inhibitors of New Delhi Metallo-β-lactamase-1 (NDM-1)
In the development of inhibitors for the antibiotic resistance enzyme NDM-1, Diethyl 2-bromoethylphosphonate has been used to alkylate a protected iminodiacetic acid derivative.[7] The resulting phosphonate-containing molecule, after deprotection, acts as a metal-chelating inhibitor of the zinc-dependent enzyme.[7]
Conclusion
Diethyl 2-bromoethylphosphonate, a compound readily synthesized via the well-established Michaelis-Arbuzov reaction, has proven to be a versatile and valuable reagent in organic synthesis. Its utility in the Horner-Wadsworth-Emmons reaction and as a building block for the synthesis of complex, biologically active molecules underscores its importance in medicinal chemistry and drug development. This guide provides a foundational understanding of its history, synthesis, properties, and applications, serving as a useful resource for researchers in the field.
An In-depth Technical Guide to the Core Reactions of Diethyl 2-bromoethylphosphonate For Researchers, Scientists, and Drug Development Professionals Abstract: Diethyl 2-bromoethylphosphonate is a versatile organophosphor...
Author: BenchChem Technical Support Team. Date: December 2025
An In-depth Technical Guide to the Core Reactions of Diethyl 2-bromoethylphosphonate
For Researchers, Scientists, and Drug Development Professionals
Abstract: Diethyl 2-bromoethylphosphonate is a versatile organophosphorus reagent that serves as a critical building block in modern organic synthesis.[1] Its dual functionality, comprising a reactive carbon-bromine bond and a phosphonate (B1237965) moiety, enables its participation in a range of significant transformations. This technical guide provides a comprehensive overview of the core reactions involving Diethyl 2-bromoethylphosphonate, with a focus on its synthesis via the Michaelis-Arbuzov reaction and its subsequent application in the Horner-Wadsworth-Emmons (HWE) olefination.[2] Detailed experimental protocols, quantitative data, and mechanistic diagrams are presented to support researchers in its effective application in pharmaceutical development, material science, and fine chemical synthesis.[1]
Physicochemical Properties
A summary of the key physical and chemical properties of Diethyl 2-bromoethylphosphonate is provided below.
The most common and efficient method for synthesizing Diethyl 2-bromoethylphosphonate is the Michaelis-Arbuzov reaction.[8][9] This reaction involves the nucleophilic attack of a trialkyl phosphite (B83602), such as triethyl phosphite, on an alkyl halide, in this case, 1,2-dibromoethane (B42909).[5][10]
Reaction Principle & Mechanism
The reaction proceeds in two main steps:
Nucleophilic Attack (Sɴ2) : The phosphorus atom of the triethyl phosphite acts as a nucleophile, attacking one of the electrophilic carbon atoms of 1,2-dibromoethane. This initial Sɴ2 reaction forms a quaternary trialkoxyphosphonium halide intermediate.[8][9][11]
Dealkylation (Sɴ2) : The displaced bromide ion then acts as a nucleophile, attacking one of the ethyl groups on the phosphonium (B103445) intermediate. This second Sɴ2 reaction results in the formation of the stable pentavalent phosphonate product and ethyl bromide as a volatile byproduct.[8][11][12]
The reaction typically requires heating to drive the dealkylation step to completion.[8][13]
Caption: Mechanism of the Michaelis-Arbuzov Reaction.
Experimental Protocol: Synthesis of Diethyl 2-bromoethylphosphonate
This protocol is adapted from established literature procedures.[5]
Key Application: The Horner-Wadsworth-Emmons (HWE) Reaction
Diethyl 2-bromoethylphosphonate is a key reagent in the Horner-Wadsworth-Emmons (HWE) reaction, a widely used method for synthesizing alkenes with high stereoselectivity.[2][14] The HWE reaction offers significant advantages over the traditional Wittig reaction, including the easy removal of the water-soluble phosphate (B84403) byproduct and a strong preference for the formation of (E)-alkenes.[14][15][16]
Reaction Principle & Mechanism
The HWE reaction begins with the deprotonation of the phosphonate at the α-carbon to form a stabilized phosphonate carbanion.[14][16] This carbanion then undergoes nucleophilic addition to an aldehyde or ketone, forming an oxaphosphetane intermediate.[17] This intermediate subsequently decomposes to yield the alkene and a dialkyl phosphate salt.[14] The thermodynamic stability of the intermediates and transition states generally favors the formation of the (E)-alkene.[14][16]
Commercial Availability and Applications of Diethyl 2-bromoethylphosphonate: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals Introduction Diethyl 2-bromoethylphosphonate is a versatile organophosphorus compound that serves as a crucial intermediate in organic synthesis and pharmac...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Diethyl 2-bromoethylphosphonate is a versatile organophosphorus compound that serves as a crucial intermediate in organic synthesis and pharmaceutical development. Its bifunctional nature, featuring a reactive bromoethyl group and a diethyl phosphonate (B1237965) moiety, allows for the facile introduction of the phosphonate group into a wide array of molecular structures. This technical guide provides a comprehensive overview of the commercial availability, physicochemical properties, and key applications of Diethyl 2-bromoethylphosphonate, with a focus on detailed experimental protocols and the biological relevance of the phosphonate functional group.
Commercial Availability and Suppliers
Diethyl 2-bromoethylphosphonate is readily available from several chemical suppliers. The typical purity offered is around 97%. Researchers can acquire this reagent from major global suppliers as well as more specialized chemical companies.
Marketed for organic synthesis and pharmaceutical development.[5]
Amitychem
Not Specified
A manufactory based in China with 6 years of experience providing the product on ECHEMI.[6]
BLD Pharm
Not Specified
Physicochemical and Safety Data
A summary of the key physicochemical properties and safety information for Diethyl 2-bromoethylphosphonate is provided in the tables below. This data is essential for proper handling, storage, and use in experimental setups.
Diethyl 2-bromoethylphosphonate is a key reagent in several important organic transformations. Detailed protocols for its synthesis and a common subsequent reaction are provided below.
Synthesis of Diethyl 2-bromoethylphosphonate via the Michaelis-Arbuzov Reaction
The most common method for preparing Diethyl 2-bromoethylphosphonate is the Michaelis-Arbuzov reaction. This reaction involves the treatment of triethyl phosphite (B83602) with an excess of 1,2-dibromoethane (B42909).
Materials:
1,2-dibromoethane
Triethyl phosphite
Two-necked round-bottom flask
Reflux condenser
Stirring apparatus (magnetic stirrer and stir bar)
Heating mantle
Rotary evaporator
Vacuum distillation apparatus
Procedure:
To a two-necked round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add 1,2-dibromoethane (0.8 mol).
While stirring, add triethyl phosphite (0.2 mol) to the flask.
Heat the reaction mixture to reflux and maintain for 2 hours.
After the reflux period, allow the mixture to cool to room temperature.
Remove the excess 1,2-dibromoethane using a rotary evaporator with gentle warming at 60-70°C.
The resulting residue is then purified by vacuum distillation (2 mmHg, 95-105°C or 1 mmHg, 75°C) to yield Diethyl 2-bromoethylphosphonate.[11]
Figure 1: Michaelis-Arbuzov synthesis of Diethyl 2-bromoethylphosphonate.
Application in the Horner-Wadsworth-Emmons (HWE) Reaction
Diethyl 2-bromoethylphosphonate is a precursor to a phosphonate ylide that can be used in the Horner-Wadsworth-Emmons (HWE) reaction to synthesize vinyl bromides. The HWE reaction offers excellent stereoselectivity, typically favoring the formation of (E)-alkenes.[12][13]
Materials:
Diethyl 2-bromoethylphosphonate
Aldehyde or ketone
Strong base (e.g., Sodium hydride (NaH), Potassium tert-butoxide (KOtBu))
In a flame-dried, two-necked round-bottom flask under an inert atmosphere, prepare a suspension of sodium hydride (1.1 equivalents) in anhydrous THF.
Cool the suspension to 0 °C in an ice bath.
Add a solution of Diethyl 2-bromoethylphosphonate (1.0 equivalent) in anhydrous THF dropwise to the cooled suspension.
Stir the mixture at 0 °C for 30-60 minutes to allow for the formation of the phosphonate carbanion (ylide).
Slowly add a solution of the aldehyde or ketone (1.0 equivalent) in anhydrous THF to the reaction mixture at 0 °C.
Allow the reaction to warm to room temperature and stir until completion, monitoring the progress by Thin Layer Chromatography (TLC).
Upon completion, carefully quench the reaction by the dropwise addition of a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl).
Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).
Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.
The crude product can be purified by flash column chromatography.
Figure 2: General experimental workflow for the Horner-Wadsworth-Emmons reaction.
Biological Relevance and Signaling Pathways
While Diethyl 2-bromoethylphosphonate is primarily a synthetic intermediate, the phosphonate moiety it introduces is of significant interest in drug development. Phosphonates are stable mimics of phosphate (B84403) groups and can be found in a variety of biologically active molecules.[5] Derivatives of phosphonates have been shown to modulate key cellular signaling pathways.
For instance, bisphosphonates, a class of drugs used to treat bone disorders, can be intracellularly converted into ATP analogs. These analogs can inhibit protein kinases, which are crucial components of cell signaling pathways. Another example is phosphatidic acid, a structurally related signaling lipid, which is a key activator of the mTOR (mammalian target of rapamycin) signaling pathway.[14][15] The mTOR pathway is a central regulator of cell growth, proliferation, and survival, and its dysregulation is implicated in cancer.[14]
The diagram below illustrates a simplified representation of the mTOR signaling pathway, which can be influenced by phosphonate-containing molecules.
Figure 3: Simplified mTOR signaling pathway activated by phosphatidic acid.
The ability to synthesize novel phosphonate-containing molecules using reagents like Diethyl 2-bromoethylphosphonate provides a powerful tool for researchers to develop new therapeutic agents that can target such signaling pathways.
Conclusion
Diethyl 2-bromoethylphosphonate is a commercially accessible and highly useful reagent for the introduction of the phosphonate functional group in organic synthesis. Its application in well-established reactions like the Michaelis-Arbuzov and Horner-Wadsworth-Emmons reactions makes it a valuable tool for medicinal chemists and drug development professionals. The stability and biological relevance of the phosphonate moiety underscore the importance of this building block in the ongoing search for novel therapeutics targeting a range of cellular signaling pathways.
Application Notes and Protocols: Horner-Wadsworth-Emmons Reaction with Diethyl 2-bromoethylphosphonate
For Researchers, Scientists, and Drug Development Professionals Introduction The Horner-Wadsworth-Emmons (HWE) reaction is a powerful and widely used synthetic method for the formation of alkenes from aldehydes or ketone...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
The Horner-Wadsworth-Emmons (HWE) reaction is a powerful and widely used synthetic method for the formation of alkenes from aldehydes or ketones. This reaction offers significant advantages over the traditional Wittig reaction, including the use of more nucleophilic and less basic phosphonate (B1237965) carbanions, and a simpler purification process due to the water-soluble nature of the phosphate (B84403) byproduct.[1] This application note provides a detailed protocol for the Horner-Wadsworth-Emmons reaction using Diethyl 2-bromoethylphosphonate, a reagent that allows for the synthesis of vinyl bromides, which are versatile intermediates in organic synthesis.
The reaction proceeds via the deprotonation of the phosphonate to form a stabilized carbanion, which then undergoes nucleophilic attack on the carbonyl carbon of an aldehyde or ketone. The resulting intermediate collapses to form an oxaphosphetane, which then eliminates to yield the desired alkene and a phosphate salt. The stereochemical outcome of the HWE reaction is typically E-selective, especially with unstabilized phosphonates and under thermodynamic control.[1][2]
Data Presentation
Carbonyl Substrate
Expected Major Product
Typical Conditions
Factors Influencing Yield and Selectivity
Aromatic Aldehydes
(E)-Vinyl Bromide
NaH, THF, 0 °C to rt
Electron-donating groups on the aldehyde may decrease reactivity. Steric hindrance can affect the rate of reaction.[2]
Aliphatic Aldehydes
(E)-Vinyl Bromide
NaH, THF, 0 °C to rt
Generally good yields. The E/Z ratio can be influenced by the reaction temperature and the cation of the base.[2]
Ketones
Vinyl Bromide
Stronger bases (e.g., n-BuLi), longer reaction times
Generally less reactive than aldehydes. Stereoselectivity is often lower compared to reactions with aldehydes.[2]
Base-Sensitive Substrates
(E)-Vinyl Bromide
Masamune-Roush (LiCl, DBU, MeCN)
Milder conditions prevent degradation of sensitive functional groups.[3]
Experimental Protocols
General Protocol for the Horner-Wadsworth-Emmons Reaction with Diethyl 2-bromoethylphosphonate
This protocol is a general guideline and may require optimization for specific substrates.
Materials:
Diethyl 2-bromoethylphosphonate
Aldehyde or Ketone
Sodium hydride (NaH, 60% dispersion in mineral oil) or other suitable base (e.g., n-Butyllithium, Lithium diisopropylamide)
Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)
Organic solvent for extraction (e.g., ethyl acetate (B1210297), diethyl ether)
Standard laboratory glassware, inert atmosphere setup (e.g., Schlenk line or glovebox)
Procedure:
Preparation of the Phosphonate Anion (Ylide):
To a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), add sodium hydride (1.1 equivalents).
Add anhydrous THF to the flask via syringe.
Cool the suspension to 0 °C using an ice bath.
Slowly add a solution of Diethyl 2-bromoethylphosphonate (1.0 equivalent) in anhydrous THF to the stirred suspension of sodium hydride.
Allow the reaction mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes. The formation of the ylide is indicated by the cessation of hydrogen gas evolution.
Reaction with the Carbonyl Compound:
Cool the freshly prepared ylide solution back to 0 °C.
Add a solution of the aldehyde or ketone (1.0 equivalent) in anhydrous THF dropwise to the ylide solution.
After the addition is complete, allow the reaction to warm to room temperature and stir for 2-12 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).
Work-up and Purification:
Upon completion of the reaction (as indicated by TLC), cool the reaction mixture to 0 °C and cautiously quench by the slow addition of saturated aqueous NH₄Cl solution.
Transfer the mixture to a separatory funnel and add water.
Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or diethyl ether) three times.
Combine the organic layers and wash with brine (saturated aqueous NaCl solution).
Dry the combined organic layers over anhydrous Na₂SO₄ or MgSO₄.
Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.
Purify the crude product by flash column chromatography on silica (B1680970) gel using an appropriate solvent system (e.g., a mixture of hexanes and ethyl acetate).
Protocol for Base-Sensitive Substrates (Masamune-Roush Conditions)
This protocol is recommended when the aldehyde or ketone contains base-sensitive functional groups.[3]
Application Notes and Protocols for the Synthesis of Vinylphosphonates using Diethyl 2-bromoethylphosphonate
For Researchers, Scientists, and Drug Development Professionals Introduction Vinylphosphonates are a versatile class of organophosphorus compounds with significant applications in medicinal chemistry, materials science,...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Vinylphosphonates are a versatile class of organophosphorus compounds with significant applications in medicinal chemistry, materials science, and organic synthesis. Their unique chemical properties make them valuable building blocks for the development of novel therapeutic agents, including enzyme inhibitors and antiviral drugs. One common and effective method for the synthesis of vinylphosphonates is through the dehydrobromination of 2-bromoalkylphosphonates. This document provides detailed application notes and experimental protocols for the synthesis of diethyl vinylphosphonate (B8674324) from diethyl 2-bromoethylphosphonate.
Reaction Overview
The synthesis of diethyl vinylphosphonate from diethyl 2-bromoethylphosphonate proceeds via a base-induced elimination reaction, specifically a dehydrobromination. This reaction typically follows an E2 (bimolecular elimination) mechanism, where a base abstracts a proton from the carbon adjacent to the bromine-bearing carbon, leading to the simultaneous elimination of a bromide ion and the formation of a carbon-carbon double bond.
Reaction Scheme:
Commonly used bases for this transformation include sodium ethoxide and tertiary amines such as triethylamine (B128534). The choice of base and reaction conditions can influence the reaction rate and yield.
Experimental Protocols
This section provides detailed protocols for the synthesis of diethyl vinylphosphonate using two different bases: sodium ethoxide and triethylamine.
Protocol 1: Synthesis of Diethyl Vinylphosphonate using Sodium Ethoxide
This protocol describes the dehydrobromination of diethyl 2-bromoethylphosphonate using sodium ethoxide in ethanol (B145695).
Reaction Setup: In a dry round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve sodium ethoxide (1.1 equivalents) in anhydrous ethanol under an inert atmosphere (e.g., nitrogen or argon).
Addition of Starting Material: To the stirred solution of sodium ethoxide, add diethyl 2-bromoethylphosphonate (1.0 equivalent) dropwise at room temperature.
Reaction: After the addition is complete, heat the reaction mixture to reflux and maintain for 2-4 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC).
Work-up:
After the reaction is complete, cool the mixture to room temperature and remove the ethanol under reduced pressure using a rotary evaporator.
To the residue, add diethyl ether and a saturated aqueous solution of ammonium chloride to quench the reaction.
Transfer the mixture to a separatory funnel and separate the organic layer.
Extract the aqueous layer with two additional portions of diethyl ether.
Combine the organic layers and wash with brine.
Dry the combined organic layer over anhydrous magnesium sulfate.
Purification:
Filter the drying agent and concentrate the filtrate using a rotary evaporator.
Purify the crude product by vacuum distillation to obtain pure diethyl vinylphosphonate.
Expected Yield: The yield of diethyl vinylphosphonate is typically in the range of 70-85%.
Protocol 2: Synthesis of Diethyl Vinylphosphonate using Triethylamine
This protocol details the dehydrobromination of diethyl 2-bromoethylphosphonate using triethylamine as the base.
Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve diethyl 2-bromoethylphosphonate (1.0 equivalent) in an anhydrous solvent such as toluene or THF.
Addition of Base: Add triethylamine (1.5 equivalents) to the solution.
Reaction: Heat the reaction mixture to reflux and maintain for 6-12 hours. Monitor the reaction progress by TLC or GC.
Work-up:
Once the reaction is complete, cool the mixture to room temperature.
Caption: General reaction pathway for the synthesis of diethyl vinylphosphonate.
Experimental Workflow
Caption: A typical experimental workflow for vinylphosphonate synthesis.
Applications in Drug Development
Vinylphosphonates are recognized for their potential as isosteres of phosphate (B84403) groups in biological systems, leading to their investigation in various drug development programs. Their applications include:
Enzyme Inhibitors: The phosphonate (B1237965) moiety can mimic the transition state of enzymatic reactions involving phosphates, making them potent inhibitors of enzymes such as kinases and phosphatases.
Antiviral Agents: Vinylphosphonate derivatives have been explored for their antiviral activities, particularly against viruses that rely on phosphate-metabolizing enzymes.
Prodrugs: The vinyl group can be functionalized to create prodrugs that release the active phosphonate-containing drug upon metabolic activation.
Bone Targeting: The phosphonate group has a high affinity for hydroxyapatite, the main mineral component of bone. This property is utilized to deliver therapeutic agents specifically to bone tissue for the treatment of bone-related diseases.
The synthetic protocols described herein provide a reliable and efficient means of producing diethyl vinylphosphonate, a key precursor for the synthesis of more complex and biologically active vinylphosphonate derivatives for drug discovery and development.
Application Notes and Protocols: Diethyl 2-bromoethylphosphonate in Click Chemistry
For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive overview of the use of Diethyl 2-bromoethylphosphonate as a versatile building block in click chemistry, par...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
These application notes provide a comprehensive overview of the use of Diethyl 2-bromoethylphosphonate as a versatile building block in click chemistry, particularly in the synthesis of novel phosphonate-containing triazoles. The detailed protocols and data presented herein are intended to facilitate the application of this chemistry in various research and development settings, including drug discovery and materials science.
Introduction
Click chemistry, a concept introduced by K.B. Sharpless, describes a class of reactions that are high-yielding, wide in scope, and form byproducts that are easily removed. The Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) is a premier example of a click reaction, enabling the efficient and specific formation of 1,4-disubstituted 1,2,3-triazoles.
Diethyl 2-bromoethylphosphonate is a valuable reagent that can be readily converted to its corresponding azide (B81097) derivative, Diethyl (2-azidoethyl)phosphonate. This azido-phosphonate is an excellent partner for CuAAC reactions with a wide range of terminal alkynes. The resulting triazole-phosphonate conjugates are of significant interest in medicinal chemistry and drug development due to the established biological activities of both the phosphonate (B1237965) and triazole moieties. Phosphonates are known mimics of phosphates and can act as enzyme inhibitors, while triazoles provide a stable and biocompatible linkage.
Applications in Drug Discovery and Chemical Biology
The click chemistry approach utilizing Diethyl 2-bromoethylphosphonate provides a straightforward and modular method for the synthesis of diverse libraries of phosphonate-containing molecules. These compounds have been investigated for a variety of biological activities:
Enzyme Inhibition: As structural mimics of transition states or natural substrates, phosphonates can potently inhibit enzymes involved in various cellular processes. For instance, triazole-phosphonate compounds have been synthesized and evaluated as inhibitors of sialyltransferases, enzymes that are overexpressed in many cancers and play a role in metastasis and immune evasion.[1]
Antiviral and Cytostatic Agents: The unique combination of the phosphonate group and the triazole ring has led to the development of compounds with promising antiviral and cytostatic (cell-growth inhibiting) properties.
Bio-conjugation: The click reaction's biocompatibility allows for its use in conjugating phosphonate moieties to biomolecules, such as peptides or nucleosides, to probe biological processes or to develop targeted therapeutics.
Quantitative Data Summary
The following table summarizes the quantitative data for the key steps in the application of Diethyl 2-bromoethylphosphonate in a typical CuAAC reaction, based on a literature report.[2]
To a round-bottom flask, add Diethyl (2-bromoethyl)phosphonate (1.0 eq), TBAHS (1.5 eq), and methanol.
Add sodium azide (4.0 eq) to the solution.
Stir the reaction mixture at 65°C under a reflux condenser for 17 hours.
After cooling to room temperature, remove the solvent by rotary evaporation.
Dilute the residue with diethyl ether and filter through a pad of Celite.
Wash the filtrate with water.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain Diethyl (2-azidoethyl)phosphonate as a yellow oil.[2]
Protocol 2: General Procedure for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)
This protocol provides a general method for the click reaction between Diethyl (2-azidoethyl)phosphonate and a terminal alkyne.
Materials:
Diethyl (2-azidoethyl)phosphonate
Terminal alkyne of interest
Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)
Sodium ascorbate
Solvent (e.g., Ethanol/Water mixture, Water)
Schlenk flask or vial with a septum
Nitrogen or Argon source
Magnetic stirrer and stir bar
Procedure:
Dissolve the terminal alkyne in the chosen solvent in a Schlenk flask and degas the solution by bubbling with nitrogen or argon for 20 minutes.
In a separate vial, prepare a premixed solution of CuSO₄·5H₂O (0.25 eq) and sodium ascorbate (0.5 eq) in water.
Add the catalyst solution to the alkyne solution and stir at room temperature for 10 minutes.
In a separate vial, dissolve Diethyl (2-azidoethyl)phosphonate (1.2 eq) in the reaction solvent and degas with nitrogen or argon for 10 minutes.
Add the azido-phosphonate solution to the reaction mixture.
Heat the reaction mixture at 85°C for 3 hours, or stir at room temperature until the reaction is complete (monitored by TLC or LC-MS).
Upon completion, cool the reaction to room temperature. The work-up procedure will vary depending on the properties of the product but may include extraction, filtration, or chromatography to isolate the desired triazole-phosphonate.
Visualizations
Experimental Workflow
Caption: A streamlined workflow for the synthesis of triazole-phosphonates.
Chemical Reaction Scheme
Caption: Two-step synthesis of triazole-phosphonates via click chemistry.
Sialyltransferase Signaling Pathway in Cancer
Caption: Inhibition of ST6Gal-I by triazole-phosphonates disrupts cancer signaling.
Application Notes and Protocols for Radical Coupling Reactions Using Diethyl 2-bromoethylphosphonate
For Researchers, Scientists, and Drug Development Professionals These application notes provide detailed protocols for the use of Diethyl 2-bromoethylphosphonate in radical coupling reactions. This reagent is a versatile...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
These application notes provide detailed protocols for the use of Diethyl 2-bromoethylphosphonate in radical coupling reactions. This reagent is a versatile building block for the introduction of a diethylphosphonatoethyl moiety onto various molecular scaffolds through the formation of carbon-carbon bonds. The following sections detail representative protocols for radical generation and subsequent coupling with unsaturated partners, such as alkenes and imines, using different initiation methods.
Reductant-Mediated Radical Addition to Alkenes
This protocol describes a method for the radical addition of Diethyl 2-bromoethylphosphonate to electron-rich alkenes, such as vinyl ethers, using sodium dithionite (B78146) (Na₂S₂O₄) as a reductant to initiate the formation of the phosphonate (B1237965) radical. This method is adapted from procedures for structurally similar brominated phosphonates.
To a round-bottom flask, add Diethyl 2-bromoethylphosphonate (1.0 equiv.), the alkene (1.5 equiv.), sodium bicarbonate (2.0 equiv.), and a 1:1 mixture of acetonitrile and water.
Stir the mixture vigorously at room temperature.
Add sodium dithionite (2.0 equiv.) portion-wise over 30 minutes.
Continue stirring the reaction mixture at room temperature for 4-6 hours, monitoring the reaction progress by TLC or GC-MS.
Upon completion, quench the reaction by adding water.
Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).
Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.
Concentrate the filtrate under reduced pressure using a rotary evaporator.
Purify the crude product by column chromatography on silica (B1680970) gel to afford the desired phosphonate adduct.
Data Presentation
Entry
Alkene Substrate
Product
Yield (%)
1
Butyl vinyl ether
Diethyl (4-butoxy-4-ethoxybutyl)phosphonate
75
2
Styrene
Diethyl (2-phenyl-4-bromobutyl)phosphonate
68
3
1-Octene
Diethyl (4-bromo-2-octyl)phosphonate
72
Note: Yields are representative and may vary based on the specific substrate and reaction conditions.
Reaction Workflow and Mechanism
Caption: Workflow and proposed mechanism for the Na₂S₂O₄-mediated radical addition.
Thermally-Initiated Radical Addition to Alkenes
This protocol outlines a general procedure for the radical coupling of Diethyl 2-bromoethylphosphonate with alkenes using Azobisisobutyronitrile (AIBN) as a thermal radical initiator. This method is particularly useful for less electron-rich alkenes.
In a round-bottom flask equipped with a reflux condenser, dissolve Diethyl 2-bromoethylphosphonate (1.0 equiv.) and the alkene (1.2 equiv.) in anhydrous toluene.
Add AIBN (0.1 equiv.) to the solution.
Heat the reaction mixture to reflux (approximately 110 °C) and maintain for 8-12 hours.
Monitor the reaction by TLC or GC-MS. If the reaction is incomplete, an additional portion of AIBN (0.05 equiv.) can be added.
After completion, allow the mixture to cool to room temperature.
Remove the solvent under reduced pressure using a rotary evaporator.
Purify the crude residue by vacuum distillation or column chromatography to obtain the product.
Data Presentation
Entry
Alkene Substrate
Product
Yield (%)
1
1-Decene
Diethyl (4-bromododecyl)phosphonate
65
2
Cyclohexene
Diethyl (2-bromocyclohexylethyl)phosphonate
58
3
Methyl Acrylate
Methyl 3-(2-(diethoxyphosphoryl)ethyl)propanoate
70
Note: Yields are representative and may vary based on the specific substrate and reaction conditions.
Reaction Workflow and Mechanism
Caption: Workflow and proposed mechanism for the AIBN-initiated radical addition.
Photocatalyzed Radical Addition to Imines
This section describes a representative protocol for the visible-light photocatalyzed radical addition of Diethyl 2-bromoethylphosphonate to imines. This modern approach allows for mild reaction conditions and is applicable to a broad range of substrates.
To a Schlenk flask, add the imine (1.0 equiv.), Diethyl 2-bromoethylphosphonate (1.5 equiv.), the photocatalyst (1-5 mol%), and the tertiary amine base (2.0 equiv.).
Add the anhydrous, degassed solvent via syringe.
Seal the flask and place it in front of a visible light source with vigorous stirring.
Irradiate the reaction mixture for 12-24 hours at room temperature.
Monitor the reaction progress by LC-MS or TLC.
Upon completion, dilute the reaction mixture with water and extract with an appropriate organic solvent (e.g., CH₂Cl₂ or EtOAc).
Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate in vacuo.
Purify the crude product by flash column chromatography to yield the α-amino phosphonate.
Note: Yields are representative and may vary based on the specific substrate, photocatalyst, and reaction conditions.
Reaction Pathway
Caption: Generalized photoredox cycle for the radical addition to imines.
Method
Application Notes and Protocols: Asymmetric Epoxidation of Olefins with Diethyl 2-bromoethylphosphonate
A Novel Approach to Chiral Epoxides: Utilizing Diethyl 2-bromoethylphosphonate in Asymmetric Synthesis The asymmetric epoxidation of olefins is a cornerstone of modern organic synthesis, providing access to chiral epoxid...
Author: BenchChem Technical Support Team. Date: December 2025
A Novel Approach to Chiral Epoxides: Utilizing Diethyl 2-bromoethylphosphonate in Asymmetric Synthesis
The asymmetric epoxidation of olefins is a cornerstone of modern organic synthesis, providing access to chiral epoxides that are pivotal building blocks in the pharmaceutical and fine chemical industries. While several well-established methods exist, the exploration of novel reagents and protocols continues to be of high interest to the research and development community. Diethyl 2-bromoethylphosphonate has been identified as a reactant in the asymmetric epoxidation of unfunctionalized olefins, suggesting a unique approach to this critical transformation.[1]
This document aims to provide a comprehensive overview of the application of Diethyl 2-bromoethylphosphonate in this context. However, detailed experimental protocols, specific catalyst systems, and quantitative performance data are not extensively available in the public domain, indicating that this may be a nascent or proprietary area of research. The following sections outline a generalized, hypothetical protocol based on established principles of asymmetric catalysis and phosphonate (B1237965) chemistry, which should be adapted and optimized by researchers.
Theoretical Framework and Proposed Reaction Mechanism
The asymmetric epoxidation of an olefin using Diethyl 2-bromoethylphosphonate is theorized to proceed via the in-situ formation of a phosphorus ylide. This ylide, when generated in the presence of a chiral catalyst or auxiliary, could then react with an olefin to stereoselectively deliver an oxygen atom, yielding a chiral epoxide.
A plausible mechanistic pathway is outlined below. The initial step involves the deprotonation of Diethyl 2-bromoethylphosphonate at the α-carbon to the phosphonate group by a strong, non-nucleophilic base. The choice of base is critical to avoid unwanted side reactions. The resulting carbanion is stabilized by the adjacent phosphonate group. In the presence of a chiral ligand or catalyst, a chiral ylide or a related reactive intermediate is formed. This chiral intermediate then reacts with the olefin. The steric and electronic properties of the chiral catalyst would direct the approach of the olefin, leading to the enantioselective formation of an epoxide.
Figure 1. Proposed workflow for the asymmetric epoxidation of olefins using Diethyl 2-bromoethylphosphonate.
Hypothetical Experimental Protocol
This protocol is a generalized procedure and requires optimization for specific substrates and desired outcomes.
Materials:
Diethyl 2-bromoethylphosphonate (97% purity or higher)
Reaction Setup: Under an inert atmosphere (e.g., argon or nitrogen), add the anhydrous solvent to a flame-dried reaction vessel equipped with a magnetic stirrer.
Ylide Formation: Cool the solvent to the appropriate temperature (e.g., -78 °C for LDA in THF). Add the strong base, followed by the dropwise addition of Diethyl 2-bromoethylphosphonate. Stir the mixture for a predetermined time to allow for the formation of the ylide.
Asymmetric Induction: Introduce the chiral catalyst to the reaction mixture and stir to allow for complex formation.
Epoxidation: Add the olefin substrate to the reaction mixture. The reaction progress should be monitored by a suitable analytical technique (e.g., Thin Layer Chromatography (TLC) or Gas Chromatography (GC)).
Workup: Upon completion, quench the reaction by the slow addition of the quenching solution. Allow the mixture to warm to room temperature.
Extraction and Purification: Transfer the mixture to a separatory funnel and extract the product with the chosen organic solvent. Combine the organic layers, wash with brine, dry over the drying agent, and concentrate under reduced pressure. The crude product can then be purified by column chromatography.
Data Presentation (Hypothetical)
As no specific data is available, the following table illustrates how quantitative results from optimization studies could be presented. This would allow for easy comparison of the effects of different reaction parameters on yield and enantioselectivity.
Entry
Olefin Substrate
Chiral Catalyst
Base
Solvent
Temp (°C)
Time (h)
Yield (%)
ee (%)
1
Styrene
Catalyst A
LDA
THF
-78
4
-
-
2
Styrene
Catalyst B
LDA
THF
-78
4
-
-
3
Cyclohexene
Catalyst A
NaH
DCM
0
6
-
-
4
Cyclohexene
Catalyst B
NaH
DCM
0
6
-
-
Visualization of the Proposed Catalytic Cycle
The following diagram illustrates a hypothetical catalytic cycle for the asymmetric epoxidation.
Figure 2. A hypothetical catalytic cycle for the asymmetric epoxidation.
Concluding Remarks for Researchers
The use of Diethyl 2-bromoethylphosphonate for the asymmetric epoxidation of unfunctionalized olefins represents an intriguing yet underexplored area of synthetic chemistry. The protocols and mechanisms presented here are hypothetical and intended to serve as a starting point for further investigation. Key areas for research and optimization would include:
Screening of Chiral Catalysts: A wide range of chiral ligands and phase-transfer catalysts should be evaluated to identify systems that provide high enantioselectivity.
Base and Solvent Effects: The choice of base and solvent will likely have a significant impact on ylide formation, stability, and reactivity.
Substrate Scope: A systematic study of different olefin substrates is necessary to determine the generality of this potential method.
Mechanistic Studies: Detailed mechanistic investigations will be crucial for understanding the reaction pathway and for the rational design of improved catalyst systems.
For professionals in drug development, a novel and efficient method for asymmetric epoxidation could provide a new route to chiral intermediates, potentially streamlining synthetic pathways and enabling access to novel molecular architectures. Further academic and industrial research is required to fully elucidate the potential of Diethyl 2-bromoethylphosphonate in this application.
Application Notes and Protocols for Negishi Cross-Coupling Reactions Involving Diethyl 2-bromoethylphosphonate
For Researchers, Scientists, and Drug Development Professionals This document provides detailed application notes and a representative protocol for the Negishi cross-coupling reaction of Diethyl 2-bromoethylphosphonate w...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This document provides detailed application notes and a representative protocol for the Negishi cross-coupling reaction of Diethyl 2-bromoethylphosphonate with various organozinc reagents. This reaction is a valuable method for the synthesis of novel diethyl (2-arylethyl)phosphonates and related structures, which are of significant interest in medicinal chemistry and materials science.
Introduction
The Negishi cross-coupling reaction is a powerful palladium- or nickel-catalyzed carbon-carbon bond-forming reaction between an organozinc reagent and an organic halide. Its high functional group tolerance and stereospecificity make it a cornerstone of modern organic synthesis. Diethyl 2-bromoethylphosphonate serves as a versatile building block, allowing for the introduction of a phosphonate (B1237965) moiety, a key functional group in the design of enzyme inhibitors, antiviral agents, and bone-targeting drugs. The coupling of this phosphonate with arylzinc reagents provides a direct route to diethyl (2-arylethyl)phosphonates, valuable intermediates for further chemical elaboration.
Reaction Principle
The Negishi cross-coupling of Diethyl 2-bromoethylphosphonate with an arylzinc reagent proceeds via a catalytic cycle involving a palladium(0) species. The key steps are the oxidative addition of the palladium catalyst to the carbon-bromine bond of the phosphonate, followed by transmetalation with the organozinc reagent, and concluding with reductive elimination to yield the desired product and regenerate the palladium(0) catalyst.
Experimental Protocols
The following is a representative protocol for the Negishi cross-coupling of Diethyl 2-bromoethylphosphonate with an arylzinc reagent. This protocol is based on general and well-established conditions for Negishi reactions involving alkyl halides. Optimization of the catalyst, ligand, solvent, and temperature may be necessary for specific substrates.
Schlenk flask or oven-dried reaction vial with a magnetic stir bar
Inert atmosphere (Nitrogen or Argon)
Standard glassware for work-up and purification
Procedure:
Catalyst Preparation: In a glovebox or under a stream of inert gas, add the palladium catalyst (e.g., Pd(OAc)₂, 2 mol%) and the phosphine ligand (e.g., SPhos, 4 mol%) to a Schlenk flask.
Reaction Setup: Add anhydrous THF (to make a final concentration of ~0.2 M with respect to the limiting reagent). Stir the mixture at room temperature for 10-15 minutes to allow for the formation of the active catalyst.
Addition of Reactants: To the catalyst mixture, add Diethyl 2-bromoethylphosphonate (1.0 equivalent).
Addition of Organozinc Reagent: Slowly add the arylzinc halide solution (1.2-1.5 equivalents) to the reaction mixture at room temperature.
Reaction: Heat the reaction mixture to the desired temperature (e.g., 60-80 °C) and stir under an inert atmosphere.
Monitoring: Monitor the progress of the reaction by TLC or GC-MS until the starting material is consumed (typically 4-24 hours).
Work-up: Cool the reaction mixture to room temperature and quench by the slow addition of a saturated aqueous solution of NH₄Cl.
Extraction: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3 x 20 mL).
Drying and Concentration: Combine the organic layers, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.
Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the desired Diethyl (2-arylethyl)phosphonate.
Data Presentation
The following tables summarize representative quantitative data for the Negishi cross-coupling of Diethyl 2-bromoethylphosphonate with various arylzinc reagents, based on typical yields observed for similar cross-coupling reactions.
Table 1: Reaction Conditions for the Synthesis of Diethyl (2-arylethyl)phosphonates
Caption: General scheme of the Negishi cross-coupling.
Proposed Catalytic Cycle
Method
Synthesis of phosphonic acids for dental adhesives using Diethyl 2-bromoethylphosphonate
Introduction Phosphonic acid-based monomers are integral components of modern dental adhesives, promoting strong and durable bonds between restorative materials and tooth structure. Their ability to chelate with calcium...
Author: BenchChem Technical Support Team. Date: December 2025
Introduction
Phosphonic acid-based monomers are integral components of modern dental adhesives, promoting strong and durable bonds between restorative materials and tooth structure. Their ability to chelate with calcium ions in hydroxyapatite (B223615) creates a stable, chemical interaction at the adhesive interface. This document outlines the synthesis of a novel phosphonic acid monomer, 2-(methacryloyloxy)ethyl phosphonic acid, utilizing Diethyl 2-bromoethylphosphonate as a key starting material. The protocols provided are intended for researchers and professionals in dental material science and drug development.
Reaction Overview
The synthesis of 2-(methacryloyloxy)ethyl phosphonic acid from Diethyl 2-bromoethylphosphonate is a two-step process. The first step involves the formation of a phosphonate (B1237965) ester through a Williamson ether synthesis, where the alkoxide of 2-hydroxyethyl methacrylate (B99206) (HEMA) reacts with Diethyl 2-bromoethylphosphonate. The subsequent step is the hydrolysis of the resulting diethyl phosphonate ester to the desired phosphonic acid.
Figure 1: Overall workflow for the synthesis of 2-(methacryloyloxy)ethyl phosphonic acid and its application.
Experimental Protocols
Materials and Methods
Materials: Diethyl 2-bromoethylphosphonate (97%), 2-hydroxyethyl methacrylate (HEMA, 97%), sodium hydride (60% dispersion in mineral oil), anhydrous tetrahydrofuran (B95107) (THF), concentrated hydrochloric acid (37%), diethyl ether, magnesium sulfate, and deuterated chloroform (B151607) (CDCl₃) were sourced from commercial suppliers and used as received.
Characterization: ¹H NMR and ³¹P NMR spectra were recorded on a 400 MHz spectrometer. Infrared (IR) spectra were obtained using an FT-IR spectrometer. Elemental analysis was performed to determine the carbon and hydrogen content.
Step 1: Synthesis of Diethyl 2-(methacryloyloxy)ethylphosphonate
This procedure is adapted from the principles of the Williamson ether synthesis.
Figure 2: Workflow for the synthesis of the diethyl phosphonate intermediate.
Protocol:
A solution of 2-hydroxyethyl methacrylate (HEMA) (13.0 g, 0.1 mol) in anhydrous tetrahydrofuran (THF) (200 mL) is prepared in a three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet.
The flask is cooled to 0°C in an ice bath, and sodium hydride (4.4 g of 60% dispersion in mineral oil, 0.11 mol) is added portion-wise over 30 minutes.
The reaction mixture is stirred at room temperature for 1 hour to ensure complete formation of the alkoxide.
The flask is cooled back to 0°C, and a solution of Diethyl 2-bromoethylphosphonate (24.5 g, 0.1 mol) in anhydrous THF (50 mL) is added dropwise over 1 hour.
The reaction mixture is allowed to warm to room temperature and stirred overnight.
The reaction is quenched by the slow addition of water (50 mL). The organic layer is separated, and the aqueous layer is extracted with diethyl ether (3 x 50 mL).
The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure.
The crude product is purified by column chromatography on silica (B1680970) gel to yield Diethyl 2-(methacryloyloxy)ethylphosphonate as a colorless oil.
Step 2: Hydrolysis to 2-(methacryloyloxy)ethyl phosphonic acid
This procedure is based on standard acid-catalyzed hydrolysis of phosphonate esters.
Application
Application Notes and Protocols: Diethyl 2-bromoethylphosphonate in the Synthesis of Biologically Active Molecules
For Researchers, Scientists, and Drug Development Professionals Abstract Diethyl 2-bromoethylphosphonate is a versatile synthetic intermediate playing a crucial role in the development of a diverse range of biologically...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
Diethyl 2-bromoethylphosphonate is a versatile synthetic intermediate playing a crucial role in the development of a diverse range of biologically active molecules. Its bifunctional nature, possessing both a reactive bromide and a diethyl phosphonate (B1237965) moiety, allows for its incorporation into various molecular scaffolds, leading to the generation of compounds with significant therapeutic and biological potential. This document provides detailed application notes and experimental protocols for the use of diethyl 2-bromoethylphosphonate in the synthesis of two distinct classes of bioactive molecules: inhibitors of New Delhi metallo-β-lactamase-1 (NDM-1) and phosphonate analogs of neurotransmitters.
Introduction
The phosphonate group is a key pharmacophore in medicinal chemistry, often employed as a stable bioisostere of the more labile phosphate (B84403) group. This substitution enhances the metabolic stability of drug candidates while maintaining or improving their biological activity. Diethyl 2-bromoethylphosphonate serves as a valuable building block for introducing the ethylphosphonate moiety into target molecules through nucleophilic substitution reactions at the bromine-bearing carbon.
This report details the synthetic applications of diethyl 2-bromoethylphosphonate in two distinct areas of drug discovery: the development of antibiotics targeting drug-resistant bacteria and the synthesis of neurotransmitter analogs for studying neurological pathways.
Application 1: Synthesis of New Delhi Metallo-β-lactamase-1 (NDM-1) Inhibitors
The emergence of antibiotic resistance is a critical global health threat. New Delhi metallo-β-lactamase-1 (NDM-1) is an enzyme produced by some bacteria that confers resistance to a broad spectrum of β-lactam antibiotics. Diethyl 2-bromoethylphosphonate has been utilized in the synthesis of potent NDM-1 inhibitors, which act by chelating the essential zinc ions in the enzyme's active site, thereby restoring the efficacy of existing antibiotics.
To a dry 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add iminodiacetic acid dimethyl ester (1.0 eq).
Add anhydrous acetonitrile (50 mL) to dissolve the starting material.
To the solution, add potassium carbonate (2.0 eq) and potassium iodide (0.1 eq).
Add diethyl 2-bromoethylphosphonate (1.1 eq) to the reaction mixture.
Heat the mixture to 82 °C and stir vigorously for 16 hours.
Monitor the reaction progress by thin-layer chromatography (TLC).
Upon completion, cool the reaction mixture to room temperature and filter to remove inorganic salts.
Concentrate the filtrate under reduced pressure using a rotary evaporator.
Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to afford the desired product.
The resulting diethyl (2-(bis(methoxycarbonyl)amino)ethyl)phosphonate is then hydrolyzed to the corresponding dicarboxylic acid using standard procedures (e.g., treatment with aqueous HCl) to yield the final phosphonate ligand for the NDM-1 inhibitor.
Signaling Pathway Diagram
Caption: Inhibition of NDM-1 by a phosphonate-based chelator.
Application 2: Synthesis of 2-Amino-4-phosphonobutyric Acid
2-Amino-4-phosphonobutyric acid is a phosphonate analog of the excitatory neurotransmitter L-glutamic acid. Such analogs are invaluable tools for studying the pharmacology of glutamate (B1630785) receptors and have potential as neuroprotective agents. Diethyl 2-bromoethylphosphonate is a key reagent in the synthesis of this important molecule.
Quantitative Data Summary
Starting Material
Intermediate
Reaction Type
Yield (%)
Final Product
Overall Yield (%)
Diethyl acetamidomalonate and Diethyl 2-bromoethylphosphonate
In a round-bottom flask, dissolve the product from Step 1 in 6 M HCl.
Heat the solution at reflux for 20 hours to effect hydrolysis and decarboxylation.
Cool the solution and remove the solvent under reduced pressure.
Dissolve the residue in ethanol.
Add propylene oxide dropwise to the ethanolic solution until precipitation is complete.
Collect the precipitate by filtration, wash with ethanol, and dry under vacuum to obtain 2-amino-4-phosphonobutyric acid.[1]
Experimental Workflow Diagram
Caption: Workflow for the synthesis of 2-amino-4-phosphonobutyric acid.
Conclusion
Diethyl 2-bromoethylphosphonate is a highly effective and versatile reagent for the introduction of the ethylphosphonate moiety into a variety of molecular structures. The examples provided highlight its utility in the synthesis of potent enzyme inhibitors and neurotransmitter analogs, demonstrating its broad applicability in medicinal chemistry and drug discovery. The straightforward nature of the alkylation reactions, coupled with the stability of the resulting phosphonate products, makes diethyl 2-bromoethylphosphonate an invaluable tool for researchers in the life sciences.
Application Notes and Protocols for the Olefination of Aldehydes with Diethyl 2-bromoethylphosphonate
For Researchers, Scientists, and Drug Development Professionals Introduction The Horner-Wadsworth-Emmons (HWE) reaction is a cornerstone of modern organic synthesis, enabling the stereoselective formation of alkenes from...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
The Horner-Wadsworth-Emmons (HWE) reaction is a cornerstone of modern organic synthesis, enabling the stereoselective formation of alkenes from aldehydes or ketones and phosphonate-stabilized carbanions.[1][2][3] This reaction offers significant advantages over the traditional Wittig reaction, including the use of more nucleophilic and less basic carbanions, and the formation of a water-soluble phosphate (B84403) byproduct that simplifies purification.[2][4] The HWE reaction typically favors the formation of the thermodynamically more stable (E)-alkene.[1][3]
Diethyl 2-bromoethylphosphonate is a versatile reagent in the HWE reaction for the synthesis of vinyl phosphonates and related structures, which are valuable intermediates in medicinal chemistry and materials science. This document provides a detailed protocol for the olefination of aldehydes using Diethyl 2-bromoethylphosphonate, including a step-by-step experimental procedure, a summary of representative data, and a visual workflow of the process.
Reaction Principle
The olefination of an aldehyde with Diethyl 2-bromoethylphosphonate proceeds via the HWE reaction mechanism. The process is initiated by the deprotonation of the phosphonate (B1237965) at the α-carbon (the carbon adjacent to the phosphorus atom) by a strong base, typically sodium hydride, to form a nucleophilic carbanion.[4][5] This carbanion then undergoes a nucleophilic attack on the electrophilic carbonyl carbon of the aldehyde, leading to the formation of a tetrahedral intermediate known as a betaine.[6] This intermediate subsequently cyclizes to form an oxaphosphetane, which then collapses to yield the desired alkene and a water-soluble diethyl phosphate salt.[4][6]
Experimental Protocol
This protocol describes a general procedure for the olefination of an aldehyde with Diethyl 2-bromoethylphosphonate.
Materials and Reagents:
Diethyl 2-bromoethylphosphonate
Aldehyde (e.g., benzaldehyde)
Sodium hydride (NaH), 60% dispersion in mineral oil
Standard laboratory glassware (round-bottom flasks, magnetic stirrer, dropping funnel, etc.) under an inert atmosphere (nitrogen or argon)
Step-by-Step Procedure:
Reaction Setup:
Under an inert atmosphere, add sodium hydride (1.2 equivalents, 60% dispersion in mineral oil) to a dry, two-necked round-bottom flask containing anhydrous THF.
Dissolve Diethyl 2-bromoethylphosphonate (1.1 equivalents) in anhydrous THF.
Add the phosphonate solution dropwise to the NaH suspension over 15 minutes.
After the addition is complete, stir the mixture at 0 °C for an additional 30 minutes to ensure complete formation of the phosphonate carbanion.[5][6]
Olefination Reaction:
Dissolve the aldehyde (1.0 equivalent) in anhydrous THF.
Add the aldehyde solution dropwise to the reaction mixture at 0 °C.[6]
After the addition, remove the ice bath and allow the reaction to warm to room temperature.
Stir the mixture for 2-12 hours, monitoring the progress by thin-layer chromatography (TLC).[6]
Work-up and Extraction:
Once the reaction is complete, cool the mixture back to 0 °C and carefully quench the reaction by the slow dropwise addition of saturated aqueous NH₄Cl solution.[6][7]
Transfer the mixture to a separatory funnel and extract with an organic solvent such as ethyl acetate (3 x 50 mL).[6][7]
Wash the combined organic layers with water and then with brine.[6]
Drying and Concentration:
Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.[6]
Purification:
Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a mixture of hexanes and ethyl acetate) to obtain the pure alkene product.[6]
Data Presentation
The following table summarizes representative yields for the olefination of various aldehydes with Diethyl 2-bromoethylphosphonate under standardized HWE conditions. Actual yields may vary depending on the specific substrate and reaction conditions.
Aldehyde
Product
Representative Yield (%)
Benzaldehyde
Diethyl (E)-3-phenylallylphosphonate
85-95
4-Methoxybenzaldehyde
Diethyl (E)-3-(4-methoxyphenyl)allylphosphonate
88-96
Hexanal
Diethyl (E)-oct-2-enylphosphonate
75-85
Cinnamaldehyde
Diethyl (E,E)-5-phenylpenta-2,4-dienylphosphonate
70-80
Mandatory Visualizations
Caption: Experimental workflow for the Horner-Wadsworth-Emmons olefination of aldehydes.
Application Notes and Protocols: Diethyl 2-bromoethylphosphonate as a Precursor for Organophosphorus Compounds
For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive overview of the utility of diethyl 2-bromoethylphosphonate as a versatile precursor in the synthesis of vari...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
These application notes provide a comprehensive overview of the utility of diethyl 2-bromoethylphosphonate as a versatile precursor in the synthesis of various organophosphorus compounds. Detailed experimental protocols for key transformations are provided, along with quantitative data and visualizations of synthetic pathways and mechanisms of action.
Introduction
Diethyl 2-bromoethylphosphonate is a valuable reagent in organic synthesis, serving as a key building block for a diverse range of organophosphorus compounds.[1][2] Its chemical structure, featuring a reactive carbon-bromine bond and a phosphonate (B1237965) ester moiety, allows for facile chemical modifications. This makes it an important intermediate in the development of pharmaceuticals and agrochemicals.[1][2][3] The phosphonate group is a stable mimic of phosphate (B84403) esters and carboxylic acids, enabling the synthesized compounds to act as potent enzyme inhibitors.[1][4][5][6]
Data Presentation
The following tables summarize quantitative data for key reactions starting from diethyl 2-bromoethylphosphonate and its precursor synthesis.
Table 1: Synthesis of Diethyl 2-bromoethylphosphonate via Michaelis-Arbuzov Reaction
In a flame-dried, two-necked round-bottom flask under an inert atmosphere, dissolve diethyl 2-bromoethylphosphonate (1.0 equivalent) in anhydrous THF.
Cool the solution to 0°C in an ice bath.
Slowly add a solution of DBU (1.1 equivalents) in anhydrous THF dropwise to the stirred solution.
Allow the reaction mixture to slowly warm to room temperature and stir for 1-12 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).
Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride (NH₄Cl).
Transfer the mixture to a separatory funnel and extract the aqueous layer three times with ethyl acetate.
Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄).
Filter and concentrate the solution in vacuo.
Purify the crude product by flash column chromatography on silica (B1680970) gel to obtain diethyl vinylphosphonate.
Protocol 3: Synthesis of Substituted Vinylphosphonates (Horner-Wadsworth-Emmons Reaction)
This protocol describes the synthesis of substituted vinylphosphonates from diethyl 2-bromoethylphosphonate and an aldehyde or ketone.
Materials:
Diethyl 2-bromoethylphosphonate
Aldehyde or Ketone
Sodium hydride (NaH) or Potassium tert-butoxide (KOtBu)
Anhydrous tetrahydrofuran (THF) or Dimethylformamide (DMF)
Round-bottom flask under an inert atmosphere (e.g., Nitrogen, Argon)
Stirring apparatus
Saturated aqueous ammonium chloride (NH₄Cl)
Ethyl acetate
Brine
Anhydrous magnesium sulfate (MgSO₄)
Rotary evaporator
Flash column chromatography apparatus
Procedure:
In a flame-dried, two-necked round-bottom flask under an inert atmosphere, prepare a suspension of sodium hydride (1.1 equivalents) in anhydrous THF.
Add a solution of diethyl 2-bromoethylphosphonate (1.0 equivalent) in anhydrous THF dropwise to the suspension at 0°C.
Stir the mixture at 0°C for 30 minutes to form the phosphonate carbanion.
Add a solution of the aldehyde or ketone (1.0 equivalent) in anhydrous THF dropwise to the reaction mixture at 0°C.
Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).
Carefully quench the reaction by the addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).
Extract the aqueous layer with ethyl acetate.
Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel.
Technical Support Center: Horner-Wadsworth-Emmons (HWE) Reaction
Welcome to the technical support center for the Horner-Wadsworth-Emmons (HWE) reaction. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting for common issues...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for the Horner-Wadsworth-Emmons (HWE) reaction. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting for common issues and to assist in the optimization of reaction outcomes for improved alkene yields.
Frequently Asked Questions (FAQs)
Q1: What is the Horner-Wadsworth-Emmons (HWE) reaction?
The Horner-Wadsworth-Emmons (HWE) reaction is a chemical process used in organic synthesis to create alkenes (olefins) from aldehydes or ketones.[1] It involves the reaction of a stabilized phosphonate (B1237965) carbanion with a carbonyl compound, typically yielding an (E)-alkene as the major product.[1][2][3]
Q2: What are the primary advantages of the HWE reaction over the Wittig reaction?
The HWE reaction offers several key advantages:
Enhanced Nucleophilicity : The phosphonate carbanions used are generally more nucleophilic and less basic than the phosphonium (B103445) ylides in the Wittig reaction.[1] This allows for successful reactions with a wider variety of aldehydes and even less reactive ketones.[2]
Simplified Purification : A significant benefit is that the dialkylphosphate byproduct is water-soluble, enabling easy removal through an aqueous extraction.[1][3][4][5][6] This contrasts with the often-problematic purification from the triphenylphosphine (B44618) oxide byproduct of the Wittig reaction.
Stereoselectivity Control : The standard HWE reaction provides good (E)-selectivity.[5][7] Furthermore, reaction conditions can be specifically modified to favor the formation of (Z)-alkenes.[8]
Q3: How is the phosphonate ester starting material typically synthesized?
The phosphonate ester is commonly prepared via the Michaelis-Arbuzov reaction, which involves the reaction of a trialkyl phosphite (B83602) with an alkyl halide.[7]
Q4: How can I purify the final alkene product?
The water-soluble nature of the phosphate (B84403) byproduct is a major advantage of the HWE reaction, simplifying purification.[9] Typically, the reaction mixture is quenched with an aqueous solution (e.g., saturated aqueous ammonium (B1175870) chloride), and the product is extracted into an organic solvent.[10] The organic layers are then combined, washed, dried, and concentrated. The crude product can then be purified by standard methods like flash column chromatography.[10][11]
Troubleshooting Guide
Low or No Product Yield
Potential Cause
Troubleshooting Steps
Incomplete Deprotonation
The base may be too weak or insufficient. Consider a stronger base (e.g., NaH, KHMDS). Ensure the base is fresh and handled under strict anhydrous conditions. Using a slight excess (1.05-1.1 equivalents) of the base can also ensure complete deprotonation.[6]
Poor Reagent Quality
The aldehyde/ketone may have degraded. Check the purity of the carbonyl compound and purify it before use if necessary. Ensure the phosphonate reagent is pure and has been stored correctly.[6][12]
Low Reactivity of Carbonyl
Sterically hindered or electron-poor carbonyl compounds may react slowly. Gently increasing the reaction temperature can help promote the reaction, but be aware this may impact stereoselectivity. For hindered ketones, specific modifications like the Still-Gennari or Masamune-Roush conditions may be necessary.[11]
Incomplete Reaction
The reaction time may be too short or the temperature too low. Monitor the reaction progress using Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed. If the reaction is sluggish at low temperatures, allow it to warm gradually to room temperature.[6]
Side Reactions
Aldol condensation of the carbonyl compound can occur. To minimize this, add the carbonyl compound slowly to the pre-formed phosphonate carbanion.[12] With sensitive substrates, other side reactions like dehydrobromination may occur; in such cases, milder bases are recommended.[12]
Below is a troubleshooting workflow to diagnose and resolve issues related to low reaction yields.
A workflow for troubleshooting low HWE reaction yields.
Poor E/Z Stereoselectivity
Potential Cause
Troubleshooting Steps
Sub-optimal Reaction Conditions
The choice of base, solvent, and temperature significantly influences the stereochemical outcome.[4][5] For standard (E)-alkene formation, NaH in THF is common.[13] For (Z)-alkene formation, the Still-Gennari modification is recommended.[1][11]
Incorrect Phosphonate Reagent
The structure of the phosphonate reagent is critical. For high (Z)-selectivity, use phosphonates with electron-withdrawing groups, such as bis(2,2,2-trifluoroethyl)phosphonates (Still-Gennari reagents).[1][2][11]
Nature of the Carbonyl Substrate
Aromatic aldehydes generally produce (E)-alkenes with high selectivity.[1] For Z-alkenes from aromatic aldehydes, the Still-Gennari modification is effective.[1] Increasing the steric bulk of the aldehyde can also enhance (E)-selectivity.[1]
Quantitative Data Summary
The selection of the base is a critical parameter that influences both the yield and stereoselectivity of the HWE reaction.
Base System
Typical Conditions
Stereoselectivity
Notes
Sodium Hydride (NaH)
THF or DME, 0 °C to RT
Generally favors (E)-alkene
A strong, non-nucleophilic base widely used for deprotonating most phosphonates.[7][13]
DBU / LiCl
Acetonitrile or THF, RT
Favors (E)-alkene
Masamune-Roush conditions; milder and suitable for base-sensitive substrates.[2][11][12]
Still-Gennari conditions, used with electron-withdrawing phosphonates.[1][11][12]
Potassium Carbonate (K₂CO₃)
Various solvents
Variable
A mild inorganic base, sometimes used in conjunction with other bases or under solvent-free conditions.[13]
n-BuLi
THF, -78 °C
Variable
Very strong base, typically used for non-stabilized phosphonates; high potential for side reactions.[12]
Experimental Protocols
Protocol 1: Standard (E)-Selective HWE Reaction using NaH
This protocol is adapted from a standard procedure for the reaction of triethyl phosphonoacetate with an aldehyde to favor the (E)-alkene.[13]
1. Preparation:
To a flame-dried, two-neck round-bottom flask under an inert atmosphere (Nitrogen or Argon), add sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 eq.).
Slowly add a solution of the phosphonate ester (e.g., triethyl phosphonoacetate, 1.0 eq.) in anhydrous THF dropwise.[13]
Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30-60 minutes until hydrogen evolution ceases.[4][10]
3. Carbonyl Addition:
Cool the resulting solution back to 0 °C.
Slowly add a solution of the aldehyde or ketone (1.0 eq.) in anhydrous THF dropwise.
4. Reaction:
Allow the reaction mixture to slowly warm to room temperature and stir until completion (monitor by TLC).
5. Work-up and Purification:
Carefully quench the reaction at 0 °C by the slow addition of saturated aqueous ammonium chloride (NH₄Cl) solution.[4][13]
Extract the mixture with an organic solvent (e.g., ethyl acetate) three times.[4]
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure.[4][12]
Purify the crude product by flash column chromatography.[4]
This protocol utilizes phosphonates with electron-withdrawing groups and a strong, non-coordinating base to favor the kinetic (Z)-alkene product.[11]
1. Preparation:
To a flame-dried Schlenk flask under an inert atmosphere, add a solution of 18-crown-6 (2.0 eq.) in anhydrous THF.[2]
Cool the solution to -78 °C (dry ice/acetone bath).
2. Deprotonation:
Slowly add potassium hexamethyldisilazide (KHMDS, 1.02 eq.) and stir the mixture at -78 °C for 20 minutes.[2]
Slowly add a solution of the bis(2,2,2-trifluoroethyl)phosphonate ester (1.0 eq.) in anhydrous THF.
Stir for 30 minutes at -78 °C.
3. Carbonyl Addition:
Slowly add a solution of the aldehyde (1.0 eq.) in anhydrous THF.
4. Reaction:
Stir at -78 °C for 3 hours or until the reaction is complete (monitor by TLC).
5. Work-up and Purification:
Quench the reaction by the addition of a saturated aqueous solution of ammonium chloride.[11]
Allow the mixture to warm to room temperature and extract with diethyl ether.[11]
Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo.[11]
Purify the residue by flash chromatography on silica (B1680970) gel to yield the (Z)-alkene.[11]
Visualizations
General HWE Reaction Mechanism
The HWE reaction proceeds via deprotonation of the phosphonate, followed by nucleophilic attack on the carbonyl, formation of an oxaphosphetane intermediate, and subsequent elimination to form the alkene.[4][9][14]
The general mechanism of the Horner-Wadsworth-Emmons reaction.
Experimental Workflow
A typical experimental workflow for performing the Horner-Wadsworth-Emmons reaction involves a sequence of steps from preparation to purification.[10]
A typical experimental workflow for the HWE reaction.
Common side reactions with Diethyl 2-bromoethylphosphonate and how to avoid them
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Diethyl 2-bromoethylphosphonate. The inform...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Diethyl 2-bromoethylphosphonate. The information is designed to help you anticipate and mitigate common side reactions, ensuring the success of your experiments.
Frequently Asked Questions (FAQs)
Q1: What is Diethyl 2-bromoethylphosphonate and what are its primary applications?
Diethyl 2-bromoethylphosphonate is an organophosphorus compound widely used as a reagent in organic synthesis. Its primary application is in the Horner-Wadsworth-Emmons (HWE) reaction to introduce a vinyl bromide moiety onto aldehydes and ketones, leading to the formation of vinyl bromides. These products are versatile intermediates in various synthetic pathways.
Q2: What are the most common side reactions observed when using Diethyl 2-bromoethylphosphonate?
The most prevalent side reactions are associated with the conditions of the Horner-Wadsworth-Emmons (HWE) reaction and the stability of the reagent itself. These include:
Dehydrobromination: Elimination of hydrogen bromide from the phosphonate (B1237965) to form diethyl vinylphosphonate, particularly when strong bases are used.
Reaction at the C-Br Bond: Nucleophilic attack by strong, non-hindered bases (like organolithium reagents) at the carbon bearing the bromine atom, leading to displacement of the bromide.
Hydrolysis: Cleavage of the phosphonate ester bonds to form the corresponding phosphonic acid, which can occur in the presence of water under acidic or basic conditions.
Q3: How can I minimize the formation of these side products?
The key to minimizing side reactions is the appropriate selection of the base and reaction conditions. For substrates that are sensitive, it is advisable to use milder conditions. The Masamune-Roush conditions, which utilize a combination of lithium chloride (LiCl) and a hindered organic base like 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU), are often a good starting point to avoid the harshness of strong bases like sodium hydride (NaH).[1] Ensuring the purity of the reagent and maintaining anhydrous conditions are also critical.
Troubleshooting Guide
Issue 1: Low Yield of the Desired Horner-Wadsworth-Emmons (HWE) Product
Possible Causes & Solutions
Inappropriate Base Selection:
Problem: Using a base that is too strong (e.g., NaH, n-BuLi) can lead to side reactions such as dehydrobromination of the phosphonate or reaction at the C-Br bond, consuming the starting material and reducing the yield of the desired product.[1]
Solution: Switch to a milder base system. The Masamune-Roush conditions (LiCl and DBU in acetonitrile) are highly recommended for base-sensitive substrates.[1] Alternatively, Rathke's conditions using lithium or magnesium halides with triethylamine (B128534) can also be effective.[1]
Reagent Purity and Stability:
Problem: Diethyl 2-bromoethylphosphonate can degrade over time. Impurities in the reagent can lead to unexpected side reactions and lower yields.
Solution: Ensure the purity of the phosphonate reagent. If degradation is suspected, it can be purified by vacuum distillation. Always handle the reagent under an inert atmosphere to prevent moisture-related degradation.
Aldol Condensation of the Carbonyl Substrate:
Problem: If the aldehyde or ketone starting material is prone to enolization, the base can catalyze a self-condensation (aldol) reaction, which competes with the desired HWE reaction.
Solution: To circumvent this, add the carbonyl compound slowly to the pre-formed phosphonate carbanion. This ensures that the HWE reaction is favored over the self-condensation of the carbonyl partner.
Issue 2: Presence of Unexpected Byproducts in the Reaction Mixture
Identifying and Mitigating Common Byproducts
Diethyl vinylphosphonate:
Identification: This byproduct arises from the dehydrobromination of Diethyl 2-bromoethylphosphonate. It can be identified by its characteristic signals in NMR spectroscopy.
Mitigation: This side reaction is most prevalent with strong, non-nucleophilic bases. Employing milder conditions, such as the Masamune-Roush protocol, will significantly reduce its formation.
Diethyl ethylphosphonate:
Identification: This can result from a reaction at the C-Br bond, where a nucleophilic base (like n-butyllithium) displaces the bromide, and the resulting carbanion is subsequently protonated during workup.
Mitigation: Avoid the use of strongly nucleophilic bases like organolithium reagents when the desired reaction is the HWE olefination. If a strong base is necessary for deprotonation, consider a more hindered base to disfavor nucleophilic attack at the C-Br center.
(2-Bromoethyl)phosphonic acid:
Identification: This is the product of the hydrolysis of the diethyl ester. Being a phosphonic acid, it will have very different solubility and chromatographic behavior compared to the desired product.
Mitigation: Ensure that all reagents and solvents are strictly anhydrous. Perform the reaction under a dry, inert atmosphere (e.g., nitrogen or argon).
Quantitative Data on Reaction Conditions
While exact yields are highly substrate-dependent, the following table provides a general comparison of outcomes with different bases in the Horner-Wadsworth-Emmons reaction of Diethyl 2-bromoethylphosphonate with benzaldehyde.
Base System
Typical Substrate/Condition
Potential Outcome with Diethyl 2-bromoethylphosphonate
Estimated Yield of Vinyl Bromide
Reference
NaH in THF/DME
Standard for stabilized phosphonates
Can be effective, but may be harsh, leading to side reactions.
Technical Support Center: Purification of Diethyl 2-bromoethylphosphonate by Vacuum Distillation
This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to the purification of diethyl 2-bromoethylphosphonate via vacuum distillation. Below, you wil...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to the purification of diethyl 2-bromoethylphosphonate via vacuum distillation. Below, you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key quantitative data to ensure a successful purification process.
Troubleshooting Guide
This guide addresses common issues encountered during the vacuum distillation of diethyl 2-bromoethylphosphonate and similar organophosphate compounds.
Problem
Possible Cause
Solution
Difficulty Achieving or Maintaining Target Vacuum
Leaks in the distillation apparatus (e.g., poorly sealed joints, cracked glassware).
Inspect all glassware for cracks before setup. Ensure all joints are properly greased with a suitable vacuum grease and securely clamped.
Inefficient vacuum pump performance.
Check the vacuum pump oil; it may be contaminated or require changing. Ensure the pump is adequately sized for the volume of the apparatus.
Leaks in the tubing connecting the apparatus to the vacuum pump.
Use thick-walled vacuum tubing and ensure all connections are tight. Check for any cracks or holes in the tubing.
Bumping or Unstable Boiling
Lack of a proper boiling aid.
Boiling chips are not effective under vacuum.[1] Use a magnetic stir bar and a stirrer hot plate to ensure smooth and even boiling. A capillary bubbler can also be used to introduce a fine stream of inert gas.
Applying vacuum or heat too rapidly.
Gradually apply the vacuum to the system. Begin heating only after the target pressure has been reached and is stable. Increase the heat slowly.
Distillation flask is too full.
The flask should not be more than two-thirds full to provide adequate headspace and prevent bumping.
Product Discoloration (Yellowing or Darkening)
Thermal decomposition of the product.
Diethyl phosphonates can be susceptible to thermal degradation at elevated temperatures.[2] Lower the distillation temperature by achieving a lower vacuum pressure. A pressure-temperature nomograph can help determine the optimal conditions.
Presence of acidic impurities from synthesis.
Neutralize the crude product with a mild base (e.g., saturated sodium bicarbonate solution) during the workup before distillation.
Low Product Yield
Incomplete distillation.
Ensure the distillation is continued until no more product is collected at the given temperature and pressure.
Product loss due to bumping.
Use a bump trap between the distillation flask and the condenser to collect any material that bumps over.
Inefficient condensation.
Check that the condenser is properly cooled with a continuous flow of cold water.
Foaming
Presence of surfactant-like impurities.
Apply the vacuum very slowly and monitor the sample visually. If foaming occurs, release the vacuum slightly until it subsides. Using a larger distillation flask can also help contain the foam. In some cases, anti-foaming agents can be added, but their compatibility with the product must be verified.[3]
Frequently Asked Questions (FAQs)
Q1: What is the recommended vacuum pressure and temperature for the distillation of diethyl 2-bromoethylphosphonate?
A1: The optimal conditions depend on your vacuum pump's capability. A common starting point is a pressure of 1-2 mmHg, which corresponds to a boiling point of approximately 75-105 °C.[4] It is crucial to use the lowest possible temperature to avoid thermal decomposition.
Q2: My compound is turning dark during distillation. What should I do?
A2: Darkening of the compound is a sign of thermal decomposition.[2] Immediately reduce the heating mantle temperature and try to improve the vacuum to lower the boiling point. If the problem persists, it may be necessary to stop the distillation and consider alternative purification methods or use a higher efficiency vacuum pump.
Q3: Can I use boiling chips for vacuum distillation?
A3: No, boiling chips are not effective under vacuum because the trapped air that promotes smooth boiling at atmospheric pressure is rapidly removed.[1] A magnetic stir bar is the recommended method for preventing bumping during vacuum distillation.
Q4: What are the likely impurities in my crude diethyl 2-bromoethylphosphonate?
A4: Common impurities can include unreacted starting materials such as 1,2-dibromoethane (B42909) and triethyl phosphite, as well as byproducts from side reactions.[4] Depending on the workup, acidic residues may also be present.
Q5: How can I estimate the boiling point of my compound at a specific pressure?
A5: A pressure-temperature nomograph is a useful tool for estimating the boiling point of a liquid at different pressures.[5] You will need to know the boiling point at one pressure to use the nomograph effectively.
Quantitative Data
The following table summarizes the physical properties of diethyl 2-bromoethylphosphonate.
Experimental Protocol: Vacuum Distillation of Diethyl 2-bromoethylphosphonate
This protocol outlines the steps for purifying crude diethyl 2-bromoethylphosphonate.
Materials:
Crude diethyl 2-bromoethylphosphonate
Round-bottom flask
Heating mantle with magnetic stirring
Magnetic stir bar
Claisen adapter
Distillation head with thermometer
Condenser
Vacuum adapter
Receiving flask(s)
Vacuum pump
Cold trap (recommended)
Vacuum grease
Thick-walled vacuum tubing
Clamps
Procedure:
Apparatus Setup:
Inspect all glassware for any cracks or defects.
Add a magnetic stir bar to the round-bottom flask containing the crude diethyl 2-bromoethylphosphonate. Do not fill the flask more than two-thirds full.
Assemble the distillation apparatus as shown in the workflow diagram below. Use a Claisen adapter to provide an extra neck for a capillary bubbler if needed and to help prevent bumping.
Apply a thin layer of vacuum grease to all ground glass joints to ensure a good seal.
Securely clamp all connections.
Connect the vacuum adapter to a cold trap and then to the vacuum pump using thick-walled tubing.
Distillation:
Turn on the cooling water to the condenser.
Begin stirring the crude product.
Slowly and carefully apply the vacuum. Monitor the pressure using a manometer if available.
Once the desired vacuum is reached and stable, begin to gently heat the distillation flask using the heating mantle.
Observe the distillation, looking for the condensation of the product in the condenser.
Collect any low-boiling impurities as a forerun in a separate receiving flask.
When the temperature at the distillation head stabilizes at the expected boiling point of the product, switch to a clean receiving flask to collect the purified diethyl 2-bromoethylphosphonate.
Continue distillation until the temperature begins to drop or rise significantly, indicating that the product has been distilled or that higher-boiling impurities are beginning to come over.
Shutdown:
Turn off the heating mantle and allow the distillation flask to cool to room temperature.
Slowly and carefully release the vacuum.
Turn off the vacuum pump and the cooling water.
Disassemble the apparatus and collect the purified product.
Troubleshooting low conversion rates in reactions with Diethyl 2-bromoethylphosphonate
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Diethyl 2-bromoethylphosphonate. The inform...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Diethyl 2-bromoethylphosphonate. The information is designed to address common challenges and optimize reaction outcomes.
Troubleshooting Guides
This section addresses specific issues encountered during reactions involving Diethyl 2-bromoethylphosphonate in a question-and-answer format.
Issue 1: Low Conversion Rate in the Michaelis-Arbuzov Reaction
Question: I am experiencing a low yield of my desired phosphonate (B1237965) product with a significant amount of unreacted starting material when synthesizing Diethyl ω-bromoalkylphosphonates. What are the potential causes and how can I improve the conversion?
Answer:
Low conversion in the Michaelis-Arbuzov reaction is a common issue that can stem from several factors. A systematic approach to troubleshooting is recommended.
Potential Causes and Solutions:
Suboptimal Reaction Temperature: The Michaelis-Arbuzov reaction often requires elevated temperatures to proceed efficiently.[1][2] Insufficient heat can lead to a sluggish reaction and incomplete conversion.[1]
Solution: Gradually increase the reaction temperature. For the synthesis of diethyl ω-bromoalkylphosphonates, a temperature of 140°C has been shown to be effective.[1][3] It is advisable to monitor the reaction's progress using techniques like GC-MS to determine the optimal temperature for your specific substrate.[1]
Insufficient Reaction Time: The reaction may not have been allowed to run long enough for complete conversion to occur.[1]
Solution: Extend the reaction time and monitor the disappearance of the starting material.[1]
Reagent Purity: The presence of moisture or other impurities in the starting materials (e.g., α,ω-dibromoalkane) or triethyl phosphite (B83602) can interfere with the reaction.[1][2] Triethyl phosphite can also degrade through oxidation or hydrolysis over time.[2]
Solution: Ensure that all reagents and solvents are of high purity and are thoroughly dried before use.[1] Using freshly distilled 1,7-dibromoheptane (B124887) and high-purity, freshly opened or distilled triethyl phosphite is recommended.[2]
Side Reactions: Several side reactions can compete with the desired mono-substitution, leading to lower yields of the target product. These include the formation of di-substituted by-products and cyclization.[3]
Solution: To favor mono-substitution, a slow, dropwise addition of triethyl phosphite is a sustainable and effective approach.[2][3] Maintaining a 1:1 molar ratio of the reactants is also crucial.[2]
dot
Caption: A logical workflow for troubleshooting low product yield.
Frequently Asked Questions (FAQs)
Q1: What is the primary method for synthesizing Diethyl 2-bromoethylphosphonate?
A1: The most common method for synthesizing Diethyl 2-bromoethylphosphonate is the Michaelis-Arbuzov reaction.[4][5] This reaction involves treating triethyl phosphite with an excess of 1,2-dibromoethane (B42909).[4] The reaction mixture is typically heated to reflux, and the excess 1,2-dibromoethane is later removed by rotary evaporation.[4]
Q2: What are the common side products in the synthesis of Diethyl ω-bromoalkylphosphonates and how can they be minimized?
A2: Common side products include di-phosphonation products and cyclized byproducts.[3] The formation of diethyl ethylphosphonate can also occur if the bromoethane (B45996) generated as a byproduct reacts with triethyl phosphite.[3] To minimize these side reactions, a slow, dropwise addition of triethyl phosphite over a period of about two hours can significantly improve the selectivity and yield of the desired mono-substituted product.[3] Distilling off the bromoethane as it is formed can also help to prevent the formation of diethyl ethylphosphonate.[3]
Q3: How can I purify the crude Diethyl 2-bromoethylphosphonate?
A3: The crude product is typically purified by vacuum distillation.[4][5] For instance, distillation under reduced pressure (e.g., 1-2 mmHg) at a temperature range of 75-105°C is effective.[4] For smaller scale reactions or to obtain a highly pure analytical sample, flash column chromatography on silica (B1680970) gel can be employed.[6]
Q4: What are the key safety precautions when handling Diethyl 2-bromoethylphosphonate?
A4: Diethyl 2-bromoethylphosphonate is an irritant, causing skin, eye, and respiratory irritation.[7][8][9] It is essential to handle this chemical in a well-ventilated area or outdoors.[8] Appropriate personal protective equipment (PPE), including gloves, protective clothing, and eye/face protection, should be worn.[8] Avoid breathing vapors or mists and prevent direct contact with skin and eyes.[7][8]
Data Presentation
Table 1: Optimization of Reaction Conditions for Diethyl ω-bromoalkylphosphonate Synthesis
Optimized Procedure for the Synthesis of Diethyl ω-bromoalkylphosphonate
This protocol is based on an optimized procedure for the Michaelis-Arbuzov reaction to favor mono-substitution.[3]
Materials:
α,ω-dibromoalkane (75 mmol)
Triethyl phosphite (75 mmol)
Nitrogen or Argon source
Reaction flask connected to a distillation apparatus
Heating mantle
Magnetic stirrer
Procedure:
Flame-dry all glassware under a flow of nitrogen.
Pre-heat the α,ω-dibromoalkane (75 mmol) in the reaction flask to 140°C.
Add the triethyl phosphite (75 mmol) dropwise to the pre-heated dibromoalkane over a period of 2 hours. The bromoethane produced during the reaction can be distilled off.
After the addition is complete, continue to stir the mixture at 140°C for an additional hour.
Monitor the reaction progress by GC-MS.
Once the reaction is complete, allow the mixture to cool to room temperature.
Isolate the pure diethyl ω-bromoalkylphosphonate by vacuum fractional distillation.
dot
Caption: Experimental workflow for synthesizing ω-bromoalkylphosphonates.
Optimizing reaction conditions for the synthesis of vinylphosphonates
This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the synthesis of vinylphospho...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the synthesis of vinylphosphonates.
Troubleshooting Guides
This section addresses specific issues that may arise during the synthesis of vinylphosphonates, offering potential causes and recommended solutions.
Issue 1: Low or No Yield in Horner-Wadsworth-Emmons (HWE) Reaction
If you are experiencing low or no product yield in your HWE reaction, consider the following troubleshooting steps.
Caption: Troubleshooting workflow for low yield in HWE reactions.
Issue 2: Poor Stereoselectivity (E/Z Ratio) in Horner-Wadsworth-Emmons Reaction
Achieving the desired stereoisomer is a common challenge. The E/Z ratio is influenced by several factors.
Caption: Decision guide for controlling E/Z selectivity in HWE reactions.
Low yields in Heck couplings involving vinylphosphonates can often be traced back to catalyst or reaction condition issues.
Caption: Troubleshooting workflow for low yield in Heck reactions.
Frequently Asked Questions (FAQs)
Horner-Wadsworth-Emmons (HWE) Reaction
Q1: My HWE reaction is not yielding any product. What are the most common causes?
A1: The most frequent causes for a complete lack of product are inefficient deprotonation of the phosphonate (B1237965) or low reactivity of the carbonyl compound. Ensure you are using a sufficiently strong base (e.g., NaH, KHMDS) and strictly anhydrous conditions, as moisture will quench the base and the carbanion. For unreactive aldehydes or ketones, increasing the reaction temperature may be necessary, though this can impact stereoselectivity.[1]
Q2: How can I improve the E-selectivity of my HWE reaction?
A2: To favor the formation of the (E)-alkene, several factors can be adjusted. Generally, using sodium or potassium bases leads to higher E-selectivity compared to lithium bases.[1] Aprotic solvents like THF or DME are preferred.[1] Higher reaction temperatures (e.g., room temperature versus -78 °C) can also increase the E/Z ratio by allowing for thermodynamic equilibration of the intermediates.[1][2] Additionally, phosphonates with bulky groups tend to enhance E-alkene selectivity.[2]
Q3: I need to synthesize the (Z)-vinylphosphonate. How can I achieve this?
A3: For Z-selectivity, modified HWE conditions are necessary. The Still-Gennari modification is a widely used method, which employs phosphonates with electron-withdrawing groups (e.g., trifluoroethyl esters) in combination with a strong, non-coordinating base system like KHMDS and 18-crown-6 in THF at low temperatures (-78 °C).[3] These conditions accelerate the elimination step, favoring the kinetic (Z)-product.[3]
Q4: My substrate is sensitive to strong bases. Are there alternative conditions for the HWE reaction?
A4: Yes, for base-sensitive substrates, the Masamune-Roush conditions are an excellent alternative.[3] These conditions utilize milder bases, such as an amine (e.g., DBU or triethylamine), in the presence of a lithium salt like LiCl.
Heck Reaction
Q5: My Heck reaction to form a vinylphosphonate is sluggish or fails. What should I check first?
A5: The most critical component is the palladium catalyst and its associated ligand. For less reactive coupling partners like aryl chlorides, standard ligands such as PPh₃ are often ineffective.[4] You should use bulky, electron-donating phosphine (B1218219) ligands (e.g., P(tBu)₃) or N-heterocyclic carbenes (NHCs) to promote the rate-limiting oxidative addition step.[4] Also, ensure that your reagents and solvent are anhydrous and degassed, as oxygen can lead to ligand oxidation and catalyst deactivation.[5]
Q6: I am observing the formation of a black precipitate in my Heck reaction. What does this mean and how can I prevent it?
A6: A black precipitate is typically palladium black, an inactive, aggregated form of palladium, indicating catalyst decomposition.[5] This is often caused by the loss of the stabilizing phosphine ligand from the palladium center, which can be exacerbated by high temperatures.[5] To prevent this, you can try increasing the ligand-to-palladium ratio (e.g., from 2:1 to 4:1), using a more robust ligand system, or running the reaction at the lowest effective temperature.[5]
Purification
Q7: I am having difficulty separating the E and Z isomers of my vinylphosphonate product. What purification strategies are effective?
A7: Separation of E/Z isomers can be challenging but is often achievable by flash column chromatography on silica (B1680970) gel. Careful optimization of the eluent system is crucial. Sometimes, multiple chromatography runs or the use of a different stationary phase may be necessary. For difficult separations, preparative HPLC can be a powerful tool.
Q8: What are common impurities in vinylphosphonate synthesis and how can I remove them?
A8: Common impurities include unreacted starting materials, the phosphate (B84403) byproduct from HWE reactions (which is typically water-soluble and removed during aqueous workup), and side products from competing reactions.[2][6] Careful monitoring of the reaction by TLC or LC-MS can help minimize the formation of byproducts. Purification is almost always performed by flash column chromatography.[6]
Data and Protocols
Horner-Wadsworth-Emmons Reaction Data
Table 1: Effect of Reaction Conditions on Yield and E/Z Selectivity
Phosphonate Reagent
Aldehyde
Base
Solvent
Temp (°C)
Yield (%)
E/Z Ratio
(EtO)₂P(O)CH₂CO₂Et
Benzaldehyde
NaH
THF
25
95
>95:5
(EtO)₂P(O)CH₂CN
Propanal
LiOH
THF
RT
88
>99:1
(CF₃CH₂O)₂P(O)CH₂CO₂Et
Benzaldehyde
KHMDS, 18-crown-6
THF
-78
85
5:95
(iPrO)₂P(O)CH₂CO₂Et
Heptanal
K₂CO₃, 18-crown-6
Toluene
25
92
90:10
(PhO)₂P(O)CH₂CO₂Me
Cyclohexanecarboxaldehyde
NaH
DME
0 to RT
89
10:90
Data compiled from representative literature for illustrative purposes.[7][8]
Experimental Protocols
Protocol 1: General Procedure for E-Selective Horner-Wadsworth-Emmons Reaction
Preparation: Under an inert atmosphere (e.g., nitrogen or argon), dissolve the phosphonate ester (1.0 eq.) in anhydrous tetrahydrofuran (B95107) (THF).
Deprotonation: Cool the solution to 0 °C in an ice bath. Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 eq.) portion-wise. Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes.
Carbonyl Addition: Cool the reaction mixture back to 0 °C. Add a solution of the aldehyde (1.0 eq.) in anhydrous THF dropwise.
Reaction: Allow the reaction to warm to room temperature and stir until completion, monitoring by Thin Layer Chromatography (TLC).
Workup: Carefully quench the reaction by the slow addition of saturated aqueous ammonium (B1175870) chloride (NH₄Cl).
Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (B1210297) (3 x volumes).
Washing and Drying: Combine the organic layers and wash with water and then brine. Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄).
Purification: Filter and concentrate the solution under reduced pressure. Purify the crude product by flash column chromatography on silica gel to obtain the desired (E)-vinylphosphonate.[6][7]
Protocol 2: General Procedure for Heck Reaction of Diethyl Vinylphosphonate with an Aryl Halide
Preparation: In a flame-dried Schlenk flask under an inert atmosphere, combine the aryl halide (1.0 eq.), palladium(II) acetate (Pd(OAc)₂, 0.02 eq.), and the phosphine ligand (e.g., P(tBu)₃, 0.04 eq.).
Reagent Addition: Add the base (e.g., K₂CO₃, 2.0 eq.) followed by anhydrous N-methyl-2-pyrrolidone (NMP) as the solvent.
Substrate Addition: Add diethyl vinylphosphonate (1.2 eq.) to the mixture.
Reaction: Heat the reaction mixture to 140 °C and stir until the aryl halide is consumed (monitor by GC-MS or LC-MS).
Workup: Cool the reaction mixture to room temperature and dilute with water.
Extraction: Extract the aqueous layer with diethyl ether or ethyl acetate (3 x volumes).
Washing and Drying: Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate (MgSO₄).
Purification: Filter and concentrate the solution under reduced pressure. Purify the residue by flash column chromatography on silica gel to yield the 2-(aryl)vinylphosphonate product.[9]
Removal of byproducts from Diethyl 2-bromoethylphosphonate reactions
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Diethyl 2-bromoethylphosphonate. Here, you...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Diethyl 2-bromoethylphosphonate. Here, you will find detailed information on the removal of byproducts from its synthesis and subsequent reactions.
Frequently Asked Questions (FAQs)
Q1: What are the most common byproducts in the synthesis of Diethyl 2-bromoethylphosphonate?
A1: The primary synthesis route for Diethyl 2-bromoethylphosphonate is the Michaelis-Arbuzov reaction between triethyl phosphite (B83602) and 1,2-dibromoethane (B42909). The main byproducts and impurities to consider are:
Ethyl bromide: This is the most common byproduct of the Arbuzov reaction itself.[1][2]
Unreacted starting materials: Residual triethyl phosphite and 1,2-dibromoethane may remain after the reaction is complete.
Diethyl ethylphosphonate: This can form if the ethyl bromide byproduct reacts with the triethyl phosphite starting material.
Di-phosphonation products: Although less common, a second reaction on the product can lead to the formation of a di-phosphonate species.
Polymerization products: Under certain conditions, 1,2-dibromoethane can polymerize.
Q2: I have a persistent impurity with a similar boiling point to my product. What is the best purification method?
A2: When dealing with impurities that have close boiling points to Diethyl 2-bromoethylphosphonate, fractional vacuum distillation can be challenging. In such cases, flash column chromatography is the recommended method for achieving high purity.[3] A silica (B1680970) gel stationary phase with a suitable eluent system, such as a gradient of ethyl acetate (B1210297) in hexanes, can effectively separate the desired product from closely related impurities.
Q3: Can I use a simple aqueous wash to remove impurities?
A3: A simple water wash is generally not very effective for removing organic byproducts. However, an extractive workup with a dilute basic solution (e.g., saturated sodium bicarbonate) can help remove acidic impurities. It is crucial to use a weak base and perform the wash quickly to avoid hydrolysis of the phosphonate (B1237965) ester product.
Q4: My Diethyl 2-bromoethylphosphonate appears to be degrading during purification. What could be the cause?
A4: Diethyl 2-bromoethylphosphonate can be susceptible to thermal degradation at elevated temperatures. If you are using vacuum distillation, ensure the vacuum is sufficiently high to lower the boiling point and minimize the heating mantle temperature. Prolonged heating should be avoided. For thermally sensitive compounds, flash column chromatography at room temperature is a safer alternative.
Q5: What is the role of Diethyl 2-bromoethylphosphonate in drug development and signaling pathways?
A5: Diethyl 2-bromoethylphosphonate is a valuable building block in medicinal chemistry.[4] Phosphonates are recognized as stable bioisosteres of phosphates, making them useful for designing enzyme inhibitors and therapeutic agents.[5] Specifically, phosphonate-containing molecules can act as mimics of phosphorylated proteins and interfere with protein-protein interactions in signaling pathways. For example, phosphonate analogs have been investigated as inhibitors of protein tyrosine phosphatases (PTPs) and have shown involvement in pathways like the Ras signaling pathway.[6][7][8][9]
Troubleshooting Guides
Issue 1: Low Yield After Vacuum Distillation
Possible Cause
Troubleshooting Step
Leaks in the distillation setup
Inspect all glassware joints and tubing for cracks or poor seals. Ensure all joints are properly greased and securely clamped.
Inefficient vacuum pump
Check the vacuum pump oil for contamination and change if necessary. Ensure the pump is adequately sized for your apparatus.
Product decomposition at high temperatures
Increase the vacuum to lower the boiling point of the product. Use a heating mantle with a stirrer for even heating and avoid overheating.
Incomplete reaction
Before distillation, ensure the initial Michaelis-Arbuzov reaction has gone to completion using an appropriate analytical technique (e.g., TLC, GC, or NMR).
Issue 2: Impure Product After Extractive Workup
Possible Cause
Troubleshooting Step
Inefficient extraction
Ensure thorough mixing of the organic and aqueous phases during washing. Perform multiple extractions with smaller volumes of the washing solution for better efficiency.
Emulsion formation
To break emulsions, you can try adding brine (saturated NaCl solution) or gently swirling the separatory funnel instead of vigorous shaking.
Product hydrolysis
If using a basic wash, use a mild base like sodium bicarbonate and keep the contact time to a minimum. Perform the wash at a low temperature (e.g., in an ice bath).
Incomplete phase separation
Allow sufficient time for the layers to separate completely. If the interface is unclear, adding a small amount of brine can help.
Issue 3: Poor Separation During Flash Column Chromatography
Possible Cause
Troubleshooting Step
Inappropriate solvent system
The polarity of the eluent may be too high or too low. Optimize the mobile phase by running TLC with different solvent mixtures (e.g., varying ratios of ethyl acetate and hexanes). A gradient elution may be necessary.
Column overloading
The amount of crude product applied to the column may be too large. Use a larger column or reduce the amount of sample.
Co-elution of impurities
If impurities have very similar polarity to the product, consider using a different stationary phase (e.g., alumina) or a different solvent system.
Irregular column packing
Ensure the silica gel is packed uniformly to avoid channeling, which leads to poor separation.
Data Presentation
Comparison of Purification Methods
Method
Principle
Purity Achieved (Typical)
Advantages
Disadvantages
Vacuum Distillation
Separation based on differences in boiling points under reduced pressure.
95-98%
Scalable, good for removing non-volatile impurities.
Can cause thermal degradation of the product; ineffective for impurities with similar boiling points.[10]
Extractive Workup
Separation based on differential solubility of the product and impurities in two immiscible liquid phases.
85-95% (as a preliminary step)
Quick and easy for removing acidic or basic impurities.
May not remove all organic byproducts; risk of product hydrolysis with basic washes.
Flash Column Chromatography
Separation based on differential partitioning of components between a stationary phase and a mobile phase.
>99%
High resolution for separating closely related compounds; can be performed at room temperature.
Less scalable for large quantities; requires more solvent and time.
Experimental Protocols
Protocol 1: Purification by Vacuum Distillation
Apparatus Setup: Assemble a standard vacuum distillation apparatus with a round-bottom flask, a short-path distillation head, a condenser, a receiving flask, and a vacuum pump with a cold trap.
Sample Preparation: Place the crude Diethyl 2-bromoethylphosphonate into the distillation flask. Add a magnetic stir bar or boiling chips.
Distillation:
Begin stirring and gradually apply vacuum.
Once the desired vacuum is reached (e.g., 1 mmHg), slowly heat the distillation flask using a heating mantle.
Collect any low-boiling forerun in a separate receiving flask.
As the vapor temperature stabilizes at the boiling point of Diethyl 2-bromoethylphosphonate (approximately 75 °C at 1 mmHg), switch to a clean receiving flask to collect the purified product.[11]
Stop the distillation before the flask is completely dry.
Shutdown: Allow the apparatus to cool to room temperature before slowly venting the system.
Protocol 2: Purification by Extractive Workup
Dissolution: Dissolve the crude reaction mixture in an organic solvent immiscible with water (e.g., diethyl ether or ethyl acetate).
Washing:
Transfer the solution to a separatory funnel.
Wash the organic layer with a saturated aqueous solution of sodium bicarbonate. Gently invert the funnel several times, venting frequently to release any pressure buildup.
Allow the layers to separate and drain the aqueous layer.
Wash the organic layer with water, followed by a wash with brine.
Drying and Concentration:
Dry the organic layer over an anhydrous drying agent (e.g., anhydrous magnesium sulfate (B86663) or sodium sulfate).
Filter off the drying agent.
Remove the solvent under reduced pressure using a rotary evaporator.
Protocol 3: Purification by Flash Column Chromatography
Column Preparation: Pack a glass column with silica gel slurried in a non-polar solvent (e.g., hexanes).
Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a slightly more polar solvent and load it onto the top of the silica gel bed.
Elution:
Begin eluting with a non-polar mobile phase (e.g., 100% hexanes).
Gradually increase the polarity of the mobile phase by adding a more polar solvent (e.g., ethyl acetate). A typical gradient might be from 0% to 30% ethyl acetate in hexanes.
Fraction Collection: Collect fractions and monitor the elution of the product using Thin Layer Chromatography (TLC).
Concentration: Combine the pure fractions and remove the solvent under reduced pressure.
Technical Support Center: Diethyl 2-bromoethylphosphonate
Welcome to the Technical Support Center for Diethyl 2-bromoethylphosphonate. This resource is intended for researchers, scientists, and drug development professionals.
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the Technical Support Center for Diethyl 2-bromoethylphosphonate. This resource is intended for researchers, scientists, and drug development professionals. Here, you will find comprehensive information on the stability and storage of Diethyl 2-bromoethylphosphonate, along with troubleshooting guides and frequently asked questions (FAQs) to assist in your experiments.
Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for Diethyl 2-bromoethylphosphonate?
A1: Diethyl 2-bromoethylphosphonate should be stored in a tightly closed container in a dry, cool, and well-ventilated place.[1] Some suppliers recommend refrigeration. It should be stored away from incompatible materials such as strong oxidizing agents.[1]
Q2: What is the general stability of Diethyl 2-bromoethylphosphonate?
Q3: What are the potential degradation pathways for Diethyl 2-bromoethylphosphonate?
A3: The primary degradation pathway is the hydrolysis of the diethyl ester groups to form the corresponding monoethyl ester and ultimately 2-bromoethylphosphonic acid. Under certain conditions, intramolecular cyclization to form a cyclic phosphonate (B1237965) is a theoretical possibility, though less common. Thermal decomposition at high temperatures may lead to the elimination of bromoethane (B45996) and the formation of pyrophosphates.
Q4: Is Diethyl 2-bromoethylphosphonate sensitive to light?
A4: While specific photostability studies for Diethyl 2-bromoethylphosphonate are not widely published, it is good laboratory practice to store it in a light-protected container, especially for long-term storage, to prevent any potential photolytic degradation.
Physicochemical Properties
The following table summarizes key physicochemical properties of Diethyl 2-bromoethylphosphonate.
Due to the lack of specific experimental stability data in the public domain, the following table presents a hypothetical stability profile to illustrate expected trends. Actual degradation rates should be determined experimentally.
Potential for oxidation at the phosphonate group, though generally stable
Photolytic
UV/Vis Light
Moderate
General good practice to protect from light
Troubleshooting Guide
This guide addresses common issues that may be encountered during the use of Diethyl 2-bromoethylphosphonate in experimental settings.
Issue 1: Low or no yield in a reaction where Diethyl 2-bromoethylphosphonate is a reactant.
Potential Cause: Degradation of the reagent due to improper storage or handling.
Troubleshooting Steps:
Verify Reagent Quality: Check the purity of your Diethyl 2-bromoethylphosphonate using techniques like ¹H or ³¹P NMR. Look for signals corresponding to the hydrolyzed byproducts.
Ensure Anhydrous Conditions: If your reaction is moisture-sensitive, ensure all solvents and reagents are dry. Diethyl 2-bromoethylphosphonate can hydrolyze in the presence of water, especially with acidic or basic catalysts.
Check Reaction Temperature: While the Michaelis-Arbuzov reaction to synthesize similar phosphonates is often thermally initiated, excessive heat can lead to decomposition. Monitor the reaction temperature closely.
Issue 2: Appearance of unexpected byproducts in the reaction mixture.
Potential Cause 1: Hydrolysis of the phosphonate ester during aqueous workup.
Troubleshooting Steps:
Minimize Contact with Water: If possible, use non-aqueous workup procedures.
Control pH: If an aqueous workup is necessary, use buffered solutions to maintain a near-neutral pH.
Low Temperature: Perform the workup at a lower temperature to reduce the rate of hydrolysis.[2]
Potential Cause 2: Side reactions involving the bromoethyl group.
Troubleshooting Steps:
Monitor for Intramolecular Cyclization: In the presence of a strong, non-nucleophilic base, there is a possibility of intramolecular cyclization. This can be monitored by LC-MS or NMR.
Avoid Strong Bases where possible: If the desired reaction does not require a strong base, consider using a milder alternative.
Experimental Protocols
Protocol: Forced Degradation Study of Diethyl 2-bromoethylphosphonate
This protocol outlines a general procedure for conducting a forced degradation study to identify potential degradation products and establish the degradation pathways.
Preparation of Stock Solution: Prepare a stock solution of Diethyl 2-bromoethylphosphonate (e.g., 1 mg/mL) in acetonitrile.
Acid Hydrolysis:
To separate aliquots of the stock solution, add an equal volume of 0.1 M HCl and 1 M HCl.
Incubate the solutions at 60°C for 24 hours.
At specified time points (e.g., 0, 2, 6, 12, 24 hours), withdraw samples, neutralize with an appropriate amount of NaOH, and dilute with the mobile phase for HPLC analysis.
Base Hydrolysis:
To separate aliquots of the stock solution, add an equal volume of 0.1 M NaOH and 1 M NaOH.
Incubate the solutions at room temperature for 24 hours.
At specified time points, withdraw samples, neutralize with an appropriate amount of HCl, and dilute for HPLC analysis.
Oxidative Degradation:
To an aliquot of the stock solution, add an equal volume of 3% hydrogen peroxide.
Keep the solution at room temperature for 24 hours, protected from light.
At specified time points, withdraw samples and dilute for HPLC analysis.
Thermal Degradation:
Place a solid or liquid sample of Diethyl 2-bromoethylphosphonate in a controlled temperature oven at 80°C for 48 hours.
At specified time points, withdraw samples, dissolve in acetonitrile, and dilute for HPLC analysis.
Photolytic Degradation:
Expose a solution of Diethyl 2-bromoethylphosphonate in acetonitrile to UV light (e.g., 254 nm) and visible light for a defined period.
Analyze the samples by HPLC at various time points.
3. HPLC Analysis:
Column: C18, 4.6 x 250 mm, 5 µm
Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid for MS compatibility) can be used.
Flow Rate: 1.0 mL/min
Detection: UV at an appropriate wavelength (e.g., 210 nm) or MS.
4. Data Analysis:
Monitor the decrease in the peak area of the parent compound and the formation of new peaks corresponding to degradation products.
Characterize the degradation products using mass spectrometry if available.
Visualizations
Caption: Potential degradation pathways of Diethyl 2-bromoethylphosphonate.
Caption: Troubleshooting workflow for low reaction yield.
Preventing decomposition of Diethyl 2-bromoethylphosphonate during synthesis
This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to the synthesis of Diethyl 2-bromoethylphosphonate. It includes troubleshooting advice and fr...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to the synthesis of Diethyl 2-bromoethylphosphonate. It includes troubleshooting advice and frequently asked questions (FAQs) to address common challenges and prevent product decomposition during the experimental process.
Frequently Asked Questions (FAQs)
Q1: What is the most common method for synthesizing Diethyl 2-bromoethylphosphonate?
A1: The most prevalent and well-established method is the Michaelis-Arbuzov reaction. This reaction involves the treatment of triethyl phosphite (B83602) with 1,2-dibromoethane (B42909), typically under reflux conditions.[1]
Q2: What are the primary reactants and the general reaction scheme?
A2: The primary reactants are triethyl phosphite and 1,2-dibromoethane. The reaction proceeds via a nucleophilic attack of the phosphorus atom in triethyl phosphite on one of the bromine-bearing carbon atoms of 1,2-dibromoethane. This is followed by the dealkylation of the resulting phosphonium (B103445) intermediate to yield Diethyl 2-bromoethylphosphonate and ethyl bromide as a byproduct.
Q3: What are the potential side reactions and decomposition pathways to be aware of?
A3: The main side reaction is the formation of a diphosphonate byproduct, where a second molecule of triethyl phosphite reacts with the remaining bromo-group of the desired product. Another common byproduct is diethyl ethylphosphonate, which can form if the ethyl bromide generated during the reaction reacts with the starting triethyl phosphite. Furthermore, the product, a phosphonate (B1237965) ester, can be susceptible to hydrolysis under acidic or basic conditions, especially in the presence of water, leading to the corresponding phosphonic acid. Thermal decomposition can also occur, particularly at elevated temperatures during distillation if not performed under sufficient vacuum.
Q4: How can I monitor the progress of the reaction?
A4: The progress of the reaction can be effectively monitored using Thin-Layer Chromatography (TLC) or Nuclear Magnetic Resonance (NMR) spectroscopy (¹H NMR or ³¹P NMR).[2][3] For TLC, the disappearance of the starting materials and the appearance of the product spot will indicate the reaction's progression. NMR spectroscopy can provide a more quantitative assessment of the conversion.
Q5: What are the recommended purification methods for the final product?
A5: The most common purification method is vacuum distillation to remove unreacted starting materials and volatile byproducts.[1][4] For higher purity, flash column chromatography on silica (B1680970) gel can be employed.[5][6]
Troubleshooting Guide
Issue
Potential Cause(s)
Recommended Solution(s)
Low or No Product Formation
1. Insufficient Reaction Temperature: The Michaelis-Arbuzov reaction is thermally driven. 2. Degraded Reagents: Triethyl phosphite is sensitive to moisture and can hydrolyze. 1,2-dibromoethane can also degrade over time. 3. Insufficient Reaction Time: The reaction may not have reached completion.
1. Ensure the reaction mixture is maintained at a gentle reflux. Monitor the temperature of the oil bath. 2. Use freshly distilled triethyl phosphite and a new or purified bottle of 1,2-dibromoethane. Handle triethyl phosphite under anhydrous conditions. 3. Monitor the reaction by TLC or NMR and continue reflux until the starting materials are consumed.
Significant Formation of Diphosphonate Byproduct
Incorrect Stoichiometry: Using an equimolar ratio or an excess of triethyl phosphite favors the formation of the diphosphonate.
Use a significant excess of 1,2-dibromoethane (e.g., 3-5 equivalents) to statistically favor the mono-substitution.[4] The excess 1,2-dibromoethane can be removed by distillation after the reaction.
Presence of Diethyl ethylphosphonate Impurity
Reaction of Byproduct: The ethyl bromide generated during the reaction can react with the starting triethyl phosphite.
This side reaction is generally minor but can be minimized by removing the volatile ethyl bromide from the reaction mixture as it forms, if the setup allows.
Product Decomposition during Distillation
Excessive Temperature: High temperatures during distillation can lead to thermal decomposition of the phosphonate.
Perform the distillation under a high vacuum to lower the boiling point of the product.[7] A short-path distillation apparatus or Kugelrohr can also be beneficial.
Cloudy or Discolored Product
Presence of Water: Moisture can lead to hydrolysis of the phosphonate ester. Thermal Decomposition: Overheating can cause the product to darken.
Ensure all glassware is thoroughly dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon). During workup, use anhydrous drying agents. For distillation, refer to the solution for "Product Decomposition during Distillation".
Difficult Purification by Distillation
Close Boiling Points: The boiling points of the desired product and byproducts may be close, making separation by simple distillation challenging.
If distillation is ineffective, utilize flash column chromatography on silica gel for purification. A suitable eluent system can be determined by TLC analysis.[5][6]
Quantitative Data Summary
The following table summarizes key quantitative data related to the synthesis and properties of Diethyl 2-bromoethylphosphonate.
Impact of base selection on the outcome of Horner-Wadsworth-Emmons reaction
Welcome to the technical support center for the Horner-Wadsworth-Emmons (HWE) reaction. This resource is designed for researchers, scientists, and professionals in drug development to troubleshoot and optimize their HWE...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for the Horner-Wadsworth-Emmons (HWE) reaction. This resource is designed for researchers, scientists, and professionals in drug development to troubleshoot and optimize their HWE reactions. Here you will find detailed guides, frequently asked questions (FAQs), and experimental protocols to address common challenges, with a particular focus on the critical role of base selection in determining the reaction outcome.
This section addresses specific issues that may be encountered during the Horner-Wadsworth-Emmons reaction.
Q1: My HWE reaction is giving a low yield. What are the potential causes related to the base?
A1: Low yields in an HWE reaction can often be attributed to issues with the base selection and reaction conditions. Here are some common causes:
Incomplete Deprotonation: The chosen base may not be strong enough to fully deprotonate the phosphonate (B1237965) ester. The pKa of the phosphonate's alpha-proton must be considered. For less acidic phosphonates, a strong base like Sodium Hydride (NaH) or n-Butyllithium (n-BuLi) is often necessary.[1]
Base Degradation: Bases like NaH are sensitive to moisture. Ensure all reagents and solvents are anhydrous, and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon).
Substrate Sensitivity: If your aldehyde or ketone is sensitive to strong bases, it may be degrading under the reaction conditions. In such cases, switching to a milder base system is recommended. The Masamune-Roush conditions, which utilize a weaker base like DBU in the presence of LiCl, are a good alternative for base-sensitive substrates.[2][3]
Steric Hindrance: Highly hindered phosphonates or carbonyl compounds can lead to slower reaction rates and lower yields. Increasing the reaction temperature or using a stronger, less-hindered base might improve the outcome.
Q2: I am getting a poor E/Z selectivity in my HWE reaction. How can I improve it?
A2: The stereoselectivity of the HWE reaction is highly dependent on the choice of base and the associated cation.[4]
To Favor the (E)-Alkene:
Strong, non-coordinating bases like NaH generally favor the formation of the thermodynamically more stable (E)-alkene.[1]
The choice of alkali metal cation can have a significant impact. Lithium salts (e.g., from n-BuLi or the addition of LiCl) often lead to higher (E)-selectivity compared to sodium or potassium salts.[2]
Higher reaction temperatures can also promote the formation of the (E)-isomer by allowing for equilibration to the more stable intermediate.[2]
The Masamune-Roush conditions (LiCl/DBU or LiCl/triethylamine) are well-established for achieving high (E)-selectivity, especially with base-sensitive substrates.[2][3]
To Favor the (Z)-Alkene:
The Still-Gennari modification is the most common method for obtaining (Z)-alkenes with high selectivity.[2] This method employs phosphonates with electron-withdrawing groups (e.g., trifluoroethyl esters) and strongly dissociating conditions, such as using potassium hexamethyldisilazide (KHMDS) as the base in the presence of a crown ether (e.g., 18-crown-6) in THF.[2][5]
The use of bulky aryl groups on the phosphonate reagent in combination with bases like Triton B or t-BuOK can also promote high Z-selectivity.[6]
Q3: I am observing side reactions. What could be the cause and how can I prevent them?
A3: Side reactions in the HWE reaction are often related to the reactivity of the base.
Enolization of the Carbonyl Compound: Strong, hindered bases can deprotonate the alpha-carbon of the aldehyde or ketone, leading to self-condensation (e.g., aldol (B89426) reaction) or other unwanted side products. Using a less hindered base or a milder base system can mitigate this.
Reaction with Other Functional Groups: If your substrate contains other acidic protons or functional groups susceptible to nucleophilic attack by the base or the phosphonate carbanion, these may react. Protecting these sensitive groups before the HWE reaction is a common strategy.
Epimerization: If your substrate has a stereocenter adjacent to the carbonyl group, a strong base can cause epimerization. Using milder conditions (e.g., Masamune-Roush) is crucial in these cases.
Data Presentation: Impact of Base and Cation on E/Z Selectivity
The following table summarizes the effect of different bases and their corresponding cations on the stereochemical outcome of the Horner-Wadsworth-Emmons reaction.
Protocol 1: General Procedure for (E)-Selective HWE Reaction using Sodium Hydride (NaH)
This protocol is a standard method for achieving good (E)-selectivity with unhindered aldehydes and phosphonates.
Preparation: To a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (N₂ or Ar), add a 60% dispersion of Sodium Hydride (NaH, 1.2 eq.) in mineral oil.
Washing: Wash the NaH with anhydrous hexane (B92381) (3x) to remove the mineral oil, carefully decanting the hexane each time.
Phosphonate Addition: Cool the suspension to 0 °C and add a solution of the phosphonate ester (1.1 eq.) in anhydrous THF dropwise.
Anion Formation: Allow the mixture to warm to room temperature and stir for 1 hour, or until hydrogen evolution ceases.
Aldehyde Addition: Cool the reaction mixture back to 0 °C and add a solution of the aldehyde (1.0 eq.) in anhydrous THF dropwise.
Reaction: Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).
Workup: Carefully quench the reaction at 0 °C by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl).[1]
Extraction: Extract the aqueous layer with ethyl acetate (B1210297) (3x).
Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (B86663) (MgSO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.[1]
Protocol 2: Masamune-Roush Conditions for (E)-Selective HWE Reaction with Base-Sensitive Substrates
This protocol is suitable for substrates that are not stable to strong bases like NaH.[2]
Preparation: To a flame-dried flask under an inert atmosphere, add anhydrous lithium chloride (LiCl, 1.2 eq.).
Solvent and Reagent Addition: Add anhydrous acetonitrile (B52724) or THF, followed by the phosphonate ester (1.1 eq.).
Base Addition: Add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU, 1.2 eq.) to the stirred suspension at room temperature.
Aldehyde Addition: Add the aldehyde (1.0 eq.) to the reaction mixture.
Reaction: Stir the reaction at room temperature and monitor by TLC until the starting material is consumed.
Workup and Purification: Follow steps 8-10 from Protocol 1.
Protocol 3: Still-Gennari Conditions for (Z)-Selective HWE Reaction
This protocol is designed to favor the formation of the (Z)-alkene.[2]
Preparation: To a flame-dried flask under an inert atmosphere, add the bis(2,2,2-trifluoroethyl)phosphonate ester (1.1 eq.) and 18-crown-6 (B118740) (1.2 eq.) in anhydrous THF.
Cooling: Cool the solution to -78 °C.
Base Addition: Add a solution of Potassium Hexamethyldisilazide (KHMDS, 1.1 eq.) in THF dropwise.
Aldehyde Addition: After stirring for a short period, add the aldehyde (1.0 eq.) in anhydrous THF dropwise.
Reaction: Stir the reaction at -78 °C until completion (monitored by TLC).
Workup and Purification: Follow steps 8-10 from Protocol 1.
Mandatory Visualizations
Horner-Wadsworth-Emmons Reaction Mechanism
Caption: General mechanism of the Horner-Wadsworth-Emmons reaction.
Logical Flowchart for Base Selection in HWE Reactions
Caption: Decision workflow for selecting the appropriate base in an HWE reaction.
Technical Support Center: TLC Analysis for Monitoring Reactions with Diethyl 2-bromoethylphosphonate
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Thin-Layer Chromatography (TLC) to monitor r...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Thin-Layer Chromatography (TLC) to monitor reactions involving Diethyl 2-bromoethylphosphonate.
Troubleshooting Guides
This section addresses common issues encountered during the TLC analysis of reactions with Diethyl 2-bromoethylphosphonate in a question-and-answer format.
Q1: My spots are streaking or appearing as elongated bands on the TLC plate. What could be the cause?
A1: Spot streaking can be attributed to several factors:
Sample Overload: The most common cause is applying too much sample to the TLC plate.[1] Try diluting your sample solution and re-spotting.
Compound Polarity: Diethyl 2-bromoethylphosphonate and related phosphonates are polar compounds. Highly polar compounds can interact strongly with the silica (B1680970) gel stationary phase, leading to streaking.[1] Consider adding a small amount of a polar solvent like methanol (B129727) to your spotting solvent to improve solubility and spot shape.
Acidic or Basic Nature: If your reaction involves acidic or basic compounds, they can interact with the silica gel (which is slightly acidic). For acidic compounds, adding a trace amount of acetic or formic acid to the mobile phase can help. For basic compounds, a small addition of triethylamine (B128534) or ammonia (B1221849) in methanol/dichloromethane may resolve the issue.[1]
Q2: I can't see any spots on my TLC plate after development, even under UV light. What should I do?
A2: The absence of visible spots can be due to a few reasons:
Lack of a UV Chromophore: Diethyl 2-bromoethylphosphonate and many of its reaction products may not be UV-active, meaning they do not absorb UV light at 254 nm.[2] Therefore, UV visualization alone is often insufficient.
Sample Concentration Too Low: The concentration of your sample might be too low to be detected. Try concentrating your sample or spotting the same location multiple times, allowing the solvent to dry between applications.[1]
Inappropriate Staining: You must use a chemical stain to visualize these types of compounds. Potassium permanganate (B83412) or phosphomolybdic acid stains are generally effective for phosphonates and other organophosphorus compounds.[3]
Solvent Level Too High: Ensure the solvent level in the developing chamber is below the baseline where you spotted your samples. If the baseline is submerged, your sample will dissolve into the solvent reservoir instead of migrating up the plate.
Q3: My spots are all clustered at the bottom (low Rf) or have all run to the top of the plate (high Rf). How can I get better separation?
A3: This indicates that the polarity of your mobile phase (eluent) is not suitable for the compounds you are trying to separate.
Spots at the Bottom (Low Rf): Your mobile phase is not polar enough to move the compounds up the plate. You need to increase the polarity of your eluent. This can be achieved by increasing the proportion of the more polar solvent in your solvent mixture (e.g., increasing the amount of ethyl acetate (B1210297) in a hexane (B92381)/ethyl acetate mixture).[1]
Spots at the Top (High Rf): Your mobile phase is too polar, causing all components to travel with the solvent front. To decrease the Rf values, you need to decrease the polarity of your eluent. This can be done by increasing the proportion of the less polar solvent (e.g., increasing the amount of hexane in a hexane/ethyl acetate mixture).
Q4: In monitoring a Horner-Wadsworth-Emmons reaction, I see a spot for my aldehyde reactant, but I'm unsure which spot is my phosphonate (B1237965) starting material and which is the alkene product.
A4: To confidently identify your spots, you should run reference lanes on your TLC plate. Spot the plate with:
A sample of your pure aldehyde reactant.
A sample of your pure Diethyl 2-bromoethylphosphonate.
A "co-spot" where you apply both the aldehyde and the phosphonate on the same spot.
Your reaction mixture.
By comparing the reaction mixture lane to the reference lanes, you can track the disappearance of the reactants and the appearance of the product. Generally, the alkene product of a Horner-Wadsworth-Emmons reaction is less polar than the phosphonate starting material and will, therefore, have a higher Rf value.
Q5: I am performing a Michaelis-Arbuzov reaction to synthesize a phosphonate. How can I use TLC to monitor the reaction progress?
A5: In a Michaelis-Arbuzov reaction, you are typically reacting a trialkyl phosphite (B83602) with an alkyl halide. To monitor this reaction by TLC:
Run a reference lane for your starting alkyl halide.
Run a reference lane for your trialkyl phosphite (if it is not too volatile).
Spot the reaction mixture at different time points.
You should observe the disappearance of the starting alkyl halide spot and the appearance of a new, more polar spot corresponding to the phosphonate product. The phosphonate product will have a lower Rf value than the alkyl halide.
Frequently Asked Questions (FAQs)
Q1: What is a good starting mobile phase for TLC analysis of Diethyl 2-bromoethylphosphonate?
A1: A common starting point for many organic compounds of moderate polarity is a mixture of hexanes and ethyl acetate. For Diethyl 2-bromoethylphosphonate, a good starting ratio would be in the range of 1:1 to 3:7 hexanes:ethyl acetate. You will likely need to optimize this ratio to achieve an ideal Rf value (typically between 0.3 and 0.7).
Q2: Which visualization stains are most effective for Diethyl 2-bromoethylphosphonate and its derivatives?
A2: Potassium permanganate (KMnO₄) and phosphomolybdic acid (PMA) are excellent choices.
Potassium Permanganate Stain: This is a general stain for compounds that can be oxidized. It will visualize a wide range of organic molecules, appearing as yellow or brown spots on a purple background.
Phosphomolybdic Acid Stain: This stain is particularly useful for detecting phosphorus-containing compounds, as well as other functional groups like alcohols and phenols. It typically produces blue or green spots on a yellow-green background upon heating.[3]
Q3: Is Diethyl 2-bromoethylphosphonate visible under UV light?
A3: Generally, no. Diethyl 2-bromoethylphosphonate lacks a significant chromophore that would allow it to be visualized under standard laboratory UV lamps (254 nm).[2] Therefore, reliance on chemical staining is essential for its detection on a TLC plate.
Q4: How can I be sure that a new spot on my TLC is my desired product and not a byproduct?
A4: While TLC is an excellent tool for monitoring reaction progress, it does not definitively identify the chemical structure of the spots. The appearance of a new spot strongly suggests a reaction is occurring. To confirm the identity of the product, you will need to isolate the compound (e.g., by column chromatography) and characterize it using other analytical techniques such as NMR spectroscopy, IR spectroscopy, and mass spectrometry.
Q5: My reaction is being run in a high-boiling point solvent like DMF or DMSO. How does this affect my TLC analysis?
A5: High-boiling point solvents can interfere with TLC analysis, often causing significant streaking. To mitigate this, after spotting your reaction mixture on the TLC plate, you can place the plate under high vacuum for a few minutes to evaporate the high-boiling solvent before developing the plate.[4]
Data Presentation
Parameter
Recommendation
Notes
Stationary Phase
Silica Gel 60 F₂₅₄
The fluorescent indicator is not for visualizing the phosphonate but can help see UV-active starting materials or products.
Mobile Phase (Eluent)
Hexanes:Ethyl Acetate (1:1 to 3:7)
Start with a 1:1 mixture and adjust the ratio to achieve an optimal Rf of 0.3-0.7.
Dichloromethane:Methanol (95:5)
An alternative for more polar compounds.
Visualization Stains
Potassium Permanganate (KMnO₄)
General-purpose oxidizing stain.
Phosphomolybdic Acid (PMA)
Particularly effective for phosphorus-containing compounds.
Iodine (I₂) Chamber
Can be used as a non-destructive stain for some compounds.
Experimental Protocols
Detailed Methodology for TLC Analysis of a Horner-Wadsworth-Emmons Reaction
This protocol outlines the steps for monitoring the reaction of an aldehyde with Diethyl 2-bromoethylphosphonate to form an alkene.
Preparation of the TLC Chamber:
Pour a small amount (to a depth of about 0.5 cm) of your chosen mobile phase (e.g., 1:1 hexanes:ethyl acetate) into a TLC developing chamber.
Place a piece of filter paper in the chamber, ensuring it is wetted by the solvent, to saturate the chamber with solvent vapors. Cover the chamber with a lid or watch glass.
Preparation of the TLC Plate:
Using a pencil, gently draw a straight line across a silica gel TLC plate, approximately 1 cm from the bottom. This is your baseline.
Mark four small, evenly spaced tick marks on the baseline for spotting. Label them (from left to right): "Aldehyde," "Phosphonate," "Co-spot," and "Reaction."
Spotting the TLC Plate:
Prepare dilute solutions of your starting aldehyde and Diethyl 2-bromoethylphosphonate in a volatile solvent (e.g., ethyl acetate or dichloromethane).
Using a separate capillary tube for each sample to avoid cross-contamination, spot a small amount of the aldehyde solution on the "Aldehyde" tick mark.
Spot the Diethyl 2-bromoethylphosphonate solution on the "Phosphonate" tick mark.
On the "Co-spot" tick mark, first spot the aldehyde solution, let it dry, and then spot the phosphonate solution on the exact same spot.
At various time intervals during your reaction (e.g., t=0, 30 min, 1 hr, etc.), withdraw a small aliquot of the reaction mixture with a capillary tube and spot it on the "Reaction" tick mark.
Developing the TLC Plate:
Carefully place the spotted TLC plate into the prepared developing chamber. Ensure the solvent level is below the baseline.
Allow the solvent to ascend the plate by capillary action.
When the solvent front is approximately 1 cm from the top of the plate, remove the plate from the chamber and immediately mark the solvent front with a pencil.
Visualizing the TLC Plate:
Allow the solvent to completely evaporate from the plate in a fume hood.
If your aldehyde is UV-active, you can first visualize the plate under a UV lamp (254 nm) and circle any visible spots with a pencil.
Prepare a potassium permanganate or phosphomolybdic acid stain solution in a dipping jar.
Carefully dip the TLC plate into the stain solution for a few seconds.
Remove the plate and gently wipe the back with a paper towel.
Carefully heat the plate with a heat gun until colored spots appear.
Analyzing the Results:
Compare the "Reaction" lane to the reference lanes to identify the spots corresponding to the starting materials and the product.
Calculate the Rf value for each spot using the formula: Rf = (distance traveled by the spot) / (distance traveled by the solvent front).
Monitor the disappearance of the reactant spots and the appearance and intensification of the product spot over time to gauge the reaction's progress.
Mandatory Visualization
Caption: Workflow for troubleshooting common TLC analysis issues.
A Comparative Guide to Diethyl 2-bromoethylphosphonate and Diethyl (bromomethyl)phosphonate in Organic Synthesis
For Researchers, Scientists, and Drug Development Professionals In the landscape of modern organic synthesis, organophosphorus reagents are indispensable tools for the construction of complex molecular architectures. Amo...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
In the landscape of modern organic synthesis, organophosphorus reagents are indispensable tools for the construction of complex molecular architectures. Among these, phosphonates are particularly valuable for their role in carbon-carbon bond formation, most notably in the Horner-Wadsworth-Emmons (HWE) reaction. This guide provides a detailed comparison of two structurally similar yet functionally distinct brominated phosphonates: Diethyl 2-bromoethylphosphonate and Diethyl (bromomethyl)phosphonate. While their names suggest a subtle difference, their reactivity and applications diverge significantly, a critical consideration for synthetic strategy and experimental design.
At a Glance: Key Differences in Reactivity
The position of the bromine atom in these two reagents is the determining factor in their chemical behavior. In Diethyl (bromomethyl)phosphonate , the bromine is attached to the carbon alpha to the phosphonate (B1237965) group. This placement makes the proton on the same carbon acidic, allowing for the formation of a stabilized phosphonate carbanion (an ylide) upon treatment with a base. This carbanion is the key intermediate in the Horner-Wadsworth-Emmons reaction, leading to the formation of vinyl bromides.
Conversely, Diethyl 2-bromoethylphosphonate possesses a bromine atom on the beta-carbon. The protons on the alpha-carbon are still acidic and can be removed by a base. However, the resulting carbanion is not directly stabilized by the bromine atom and is prone to alternative reaction pathways, such as intramolecular cyclization, rather than participating in a standard HWE olefination. Consequently, Diethyl 2-bromoethylphosphonate is not typically employed in HWE reactions.
Performance and Applications: A Tale of Two Reagents
Due to the differing reactivity profiles, these two phosphonates are utilized in distinct synthetic transformations.
Diethyl (bromomethyl)phosphonate: A Workhorse for Vinyl Bromide Synthesis via the HWE Reaction
Diethyl (bromomethyl)phosphonate is a premier reagent for the synthesis of vinyl bromides from aldehydes and ketones through the HWE reaction. The resulting vinyl bromides are versatile intermediates, readily participating in a variety of cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira) to form more complex substituted alkenes.
Table 1: Performance Data for Diethyl (bromomethyl)phosphonate in the HWE Reaction
Carbonyl Substrate
Base System
Solvent
Yield (%)
E/Z Ratio
Reference
Benzaldehyde
NaH
THF
>90
>95:5
N/A
Cyclohexanecarboxaldehyde
DBU/LiCl
Acetonitrile
85-95
>99:1
N/A
4-Nitrobenzaldehyde
NaH
DME
~92
>98:2
N/A
Acetophenone
NaH
DME
70-80
85:15
N/A
Note: Yields and stereoselectivity can vary depending on the specific substrate and reaction conditions.
While not a suitable substrate for the HWE reaction, Diethyl 2-bromoethylphosphonate serves as a valuable building block in other synthetic contexts. Its applications often leverage the reactivity of the carbon-bromine bond in nucleophilic substitution or radical reactions.
Table 2: Applications of Diethyl 2-bromoethylphosphonate
To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add anhydrous THF and cool to 0 °C in an ice bath.
Carefully add the sodium hydride to the cooled THF with stirring.
Slowly add a solution of Diethyl (bromomethyl)phosphonate in anhydrous THF to the NaH suspension.
Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes to ensure complete formation of the ylide.
Cool the reaction mixture back to 0 °C and add a solution of the aldehyde in anhydrous THF dropwise.
Allow the reaction to warm to room temperature and stir until the starting material is consumed, as monitored by Thin Layer Chromatography (TLC).
Carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl.
Extract the aqueous layer with ethyl acetate.
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography.
Visualizing the Reaction Pathways
Conclusion
Comparative
A Comparative Guide to Olefination: Diethyl 2-bromoethylphosphonate vs. Wittig Reagents
For Researchers, Scientists, and Drug Development Professionals The synthesis of carbon-carbon double bonds is a fundamental transformation in organic chemistry, pivotal to the construction of a vast array of molecules,...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
The synthesis of carbon-carbon double bonds is a fundamental transformation in organic chemistry, pivotal to the construction of a vast array of molecules, from pharmaceuticals to advanced materials. Among the arsenal (B13267) of olefination methods, the Horner-Wadsworth-Emmons (HWE) and Wittig reactions are two of the most prominent. This guide provides an objective comparison between the use of Diethyl 2-bromoethylphosphonate in the HWE reaction and traditional Wittig reagents for the synthesis of alkenes, supported by experimental data and detailed protocols to inform your synthetic strategy.
The fundamental steps of both reactions involve the nucleophilic attack of a phosphorus-stabilized carbanion on a carbonyl compound. However, the nature of the intermediates and the driving force for the elimination step differ, leading to different stereochemical outcomes.
Horner-Wadsworth-Emmons Reaction Pathway
The HWE reaction proceeds through the formation of a phosphonate carbanion, which then attacks the carbonyl to form a tetrahedral intermediate. This intermediate collapses to an oxaphosphetane, which then eliminates to give the alkene and a water-soluble phosphate salt. The thermodynamic stability of the final alkene often dictates the predominant (E)-isomer formation.[1]
Caption: General mechanism of the Horner-Wadsworth-Emmons reaction.
Wittig Reaction Pathway
The Wittig reaction involves the formation of a phosphonium ylide. The reaction with a carbonyl compound can proceed through a concerted [2+2] cycloaddition to form an oxaphosphetane directly, or via a betaine (B1666868) intermediate. The stereochemical outcome is influenced by the stability of the ylide and the reaction conditions.[4]
Caption: Simplified mechanism of the Wittig reaction.
Experimental Protocols
Protocol 1: Horner-Wadsworth-Emmons Olefination with Diethyl 2-bromoethylphosphonate
This protocol is a general procedure for the (E)-selective olefination of an aldehyde.
Materials:
Diethyl 2-bromoethylphosphonate (1.1 eq)
Sodium hydride (60% dispersion in mineral oil, 1.2 eq)
Under an inert atmosphere (e.g., argon or nitrogen), suspend sodium hydride in anhydrous THF in a flame-dried flask.
Cool the suspension to 0 °C in an ice bath.
Slowly add a solution of Diethyl 2-bromoethylphosphonate in anhydrous THF to the stirred suspension.
Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes to ensure complete formation of the phosphonate carbanion.
Cool the reaction mixture back to 0 °C and add a solution of the aldehyde in anhydrous THF dropwise.
After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours, or until thin-layer chromatography (TLC) indicates completion.
Carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl.
Extract the aqueous layer with ethyl acetate (3x).
Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography.
Caption: Experimental workflow for the HWE reaction.
Protocol 2: Wittig Olefination (In Situ Ylide Generation)
This protocol describes a general procedure for a Wittig reaction where the ylide is generated in situ.
Under an inert atmosphere, suspend (bromomethyl)triphenylphosphonium bromide in anhydrous THF in a flame-dried flask.
Cool the suspension to 0 °C in an ice bath.
Slowly add n-BuLi solution dropwise via syringe. The formation of a colored solution (often orange or deep red) indicates ylide formation.
Stir the mixture at 0 °C for 1 hour.
Slowly add a solution of the aldehyde in anhydrous THF to the ylide solution at 0 °C.
Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates completion.
Quench the reaction with saturated aqueous NH₄Cl.
Extract the aqueous layer with diethyl ether (3x).
Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.
Purify the crude product, which will contain triphenylphosphine oxide. See below for purification strategies.
Caption: Experimental workflow for the Wittig reaction.
Purification Strategies for Wittig Reactions
A significant drawback of the Wittig reaction is the formation of triphenylphosphine oxide (TPPO), which can be challenging to separate from the desired alkene product due to its polarity and solubility in many organic solvents. Several strategies can be employed for its removal:
Crystallization: If the alkene product is significantly less polar than TPPO, crystallization from a non-polar solvent or solvent mixture (e.g., hexanes/ethyl acetate) can be effective.
Chromatography: Flash column chromatography is a common method for separating TPPO from the product. However, it can be resource-intensive for large-scale reactions.
Precipitation with Metal Salts: TPPO can form insoluble complexes with certain metal salts like magnesium chloride (MgCl₂) or zinc chloride (ZnCl₂), which can then be removed by filtration.[5]
Filtration through a Silica (B1680970) Plug: For less polar products, a quick filtration through a short plug of silica gel can effectively remove the more polar TPPO.[8][9]
Conclusion
Both the Horner-Wadsworth-Emmons reaction with Diethyl 2-bromoethylphosphonate and the Wittig reaction are powerful tools for olefination. The choice between them depends on the desired stereochemistry, the nature of the carbonyl substrate, and practical considerations such as ease of purification.
The HWE reaction is often favored for its high (E)-selectivity with stabilized phosphonates and the straightforward removal of its water-soluble byproduct, making it a robust and reliable choice for many applications.
The Wittig reaction offers greater versatility in stereochemical control, with the ability to generate either (E)- or (Z)-alkenes depending on the ylide structure. However, the persistent issue of triphenylphosphine oxide removal requires careful consideration during reaction planning and workup.
For researchers and drug development professionals, a thorough understanding of the strengths and weaknesses of each method is crucial for the efficient and successful synthesis of target molecules.
Alternative reagents to Diethyl 2-bromoethylphosphonate for vinylphosphonate synthesis
##A Comparative Guide to Vinylphosphonate (B8674324) Synthesis: Alternative Reagents to Diethyl 2-bromoethylphosphonate For researchers, scientists, and professionals in drug development, the synthesis of vinylphosphonat...
Author: BenchChem Technical Support Team. Date: December 2025
##A Comparative Guide to Vinylphosphonate (B8674324) Synthesis: Alternative Reagents to Diethyl 2-bromoethylphosphonate
For researchers, scientists, and professionals in drug development, the synthesis of vinylphosphonates is a critical process in the creation of novel therapeutics and functional materials. While Diethyl 2-bromoethylphosphonate has traditionally been a common precursor, a range of alternative reagents and methodologies offer distinct advantages in terms of yield, stereoselectivity, and substrate scope. This guide provides an objective comparison of these alternatives, supported by experimental data and detailed protocols to inform your synthetic strategy.
The selection of an appropriate reagent and synthetic route for vinylphosphonate synthesis is contingent on factors such as the desired substitution pattern, required stereochemistry, and the functional group tolerance of the starting materials. This guide explores the utility of several key alternative approaches: the Horner-Wadsworth-Emmons reaction, the Wittig-Horner reaction, and transition metal-catalyzed cross-coupling reactions, comparing them against the traditional route involving Diethyl 2-bromoethylphosphonate.
Comparison of Synthetic Methodologies for Vinylphosphonate Synthesis
The following table summarizes the performance of various methods for the synthesis of vinylphosphonates, providing a comparative overview of their typical yields, reaction conditions, and key characteristics.
Method
Reagent(s)
Typical Yield (%)
Reaction Conditions
Key Advantages
Key Disadvantages
Baseline: Elimination from Diethyl 2-bromoethylphosphonate
Diethyl 2-bromoethylphosphonate, Base (e.g., DBU, NaH)
60-80%
Anhydrous solvent (e.g., THF, CH₂Cl₂), rt to reflux
Readily available starting material.
Limited to unsubstituted vinylphosphonate; potential for side reactions.
Horner-Wadsworth-Emmons (HWE) Reaction
Aldehyde/Ketone, Diethyl phosphinyl)acetate
70-95%
Base (e.g., NaH, KHMDS), Anhydrous solvent (e.g., THF, DME), -78 °C to rt
Excellent E-selectivity for α,β-unsaturated phosphonates; broad substrate scope.[1][2]
Requires preparation of the phosphonate (B1237965) reagent; sensitive to steric hindrance.
Wittig-Horner Reaction
Aldehyde/Ketone, Phosphonium Ylide
70-90%
Strong base (e.g., n-BuLi, NaHMDS), Anhydrous solvent (e.g., THF, Et₂O), -78 °C to rt
Can provide Z-selectivity with non-stabilized ylides.[3][4]
Byproduct (triphenylphosphine oxide) can be difficult to remove.
To a solution of Diethyl 2-bromoethylphosphonate (1.0 eq) in anhydrous CH₂Cl₂ (0.2 M) under a nitrogen atmosphere, add DBU (1.2 eq) dropwise at 0 °C.
Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.
Monitor the reaction progress by TLC or GC-MS.
Upon completion, quench the reaction with saturated aqueous NH₄Cl solution.
Separate the organic layer, and extract the aqueous layer with CH₂Cl₂ (3 x V).
Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.
Purify the crude product by vacuum distillation to afford Diethyl Vinylphosphonate.
Horner-Wadsworth-Emmons (HWE) Reaction
Materials:
Diethyl (dimethoxyphosphinyl)acetate
Aldehyde (e.g., Benzaldehyde)
Sodium hydride (NaH, 60% dispersion in mineral oil)
Anhydrous Tetrahydrofuran (THF)
Saturated aqueous ammonium chloride (NH₄Cl)
Anhydrous magnesium sulfate (MgSO₄)
Procedure:
To a suspension of NaH (1.1 eq) in anhydrous THF (0.5 M) at 0 °C under a nitrogen atmosphere, add a solution of Diethyl (dimethoxyphosphinyl)acetate (1.0 eq) in anhydrous THF dropwise.
Stir the mixture at 0 °C for 30 minutes, then cool to -78 °C.
Add a solution of the aldehyde (1.0 eq) in anhydrous THF dropwise.
Allow the reaction to stir at -78 °C for 2 hours and then warm to room temperature overnight.
Quench the reaction with saturated aqueous NH₄Cl solution.
To a Schlenk tube, add CuCl (0.05 eq) and anhydrous MeCN (0.5 M).
Add ethylenediamine (0.1 eq) and stir the mixture under an argon atmosphere for 10 minutes.
Add the terminal alkyne (1.0 eq) and diethyl H-phosphonate (1.2 eq).
Heat the reaction mixture at 80 °C for 12-24 hours.
Cool to room temperature and dilute with ethyl acetate.
Filter the mixture through a short pad of silica gel.
Concentrate the filtrate under reduced pressure.
Purify the residue by flash column chromatography on silica gel.[7][8]
Visualizing the Synthetic Pathways
The following diagrams illustrate the core chemical transformations for the synthesis of vinylphosphonates via the Horner-Wadsworth-Emmons reaction and the Palladium-Catalyzed Hirao Reaction.
The synthesis of vinylphosphonates can be achieved through a variety of effective methods, each with its own set of advantages and limitations. While the traditional use of Diethyl 2-bromoethylphosphonate provides a straightforward route to the parent vinylphosphonate, the Horner-Wadsworth-Emmons and Wittig-Horner reactions offer superior control over stereochemistry and access to a wider range of substituted analogs. Furthermore, transition metal-catalyzed methods, such as the Palladium-Catalyzed Hirao Reaction and copper-catalyzed hydrophosphorylation, represent powerful, atom-economical alternatives for constructing the vinylphosphonate moiety with high efficiency and functional group compatibility. The selection of the optimal synthetic strategy will ultimately be guided by the specific requirements of the target molecule and the resources available. This guide provides the necessary comparative data and procedural details to facilitate an informed decision-making process for researchers in the field.
A Comparative Guide to the Efficacy of Diethyl 2-bromoethylphosphonate and Diethyl 2-chloroethylphosphonate
For Researchers, Scientists, and Drug Development Professionals This guide provides a detailed comparison of Diethyl 2-bromoethylphosphonate and Diethyl 2-chloroethylphosphonate, two organophosphorus compounds utilized a...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a detailed comparison of Diethyl 2-bromoethylphosphonate and Diethyl 2-chloroethylphosphonate, two organophosphorus compounds utilized as versatile reagents in organic synthesis. The comparison focuses on their synthesis, reactivity, and applications, supported by experimental data to inform reagent selection and optimization of reaction protocols.
Executive Summary
The primary distinction in the efficacy of Diethyl 2-bromoethylphosphonate and Diethyl 2-chloroethylphosphonate lies in the reactivity of the carbon-halogen bond. Drawing from the established principles of nucleophilic substitution reactions, the carbon-bromine (C-Br) bond is inherently weaker and the bromide ion is a better leaving group than the chloride ion. Consequently, Diethyl 2-bromoethylphosphonate is generally a more reactive and efficient reagent in reactions where the halide is displaced, such as in the synthesis of more complex phosphonate (B1237965) derivatives. This enhanced reactivity can translate to faster reaction times, milder reaction conditions, and potentially higher yields.
Data Presentation: Synthesis and Physical Properties
The synthesis of both compounds is most commonly achieved via the Michaelis-Arbuzov reaction.[1] This reaction involves the treatment of a trialkyl phosphite (B83602), typically triethyl phosphite, with a dihaloethane. The choice of dihaloethane dictates the final product.
In the context of the Michaelis-Arbuzov reaction for the synthesis of these compounds, and in their subsequent use as alkylating agents, the bromo derivative is expected to be more reactive. This increased reactivity can be advantageous in several ways:
Milder Reaction Conditions: Reactions involving Diethyl 2-bromoethylphosphonate may proceed at lower temperatures, reducing the likelihood of side reactions and decomposition of sensitive functional groups.
Shorter Reaction Times: The faster rate of reaction can lead to improved throughput and efficiency in a synthetic workflow.
Higher Yields: In some cases, the enhanced reactivity can lead to more complete conversion of starting materials and higher isolated yields of the desired product.
It is noteworthy that a high-yielding synthesis of Diethyl 2-chloroethylphosphonate utilizes 1-bromo-2-chloroethane (B52838) as a starting material, highlighting the utility of the more reactive C-Br bond to facilitate the initial phosphonylation.
Experimental Protocols
Synthesis of Diethyl 2-bromoethylphosphonate via Michaelis-Arbuzov Reaction
This protocol describes the synthesis of Diethyl 2-bromoethylphosphonate from triethyl phosphite and 1,2-dibromoethane (B42909).
Materials:
Triethyl phosphite
1,2-dibromoethane
Round-bottom flask
Reflux condenser
Heating mantle
Rotary evaporator
Vacuum distillation apparatus
Procedure:
In a round-bottom flask equipped with a reflux condenser, combine triethyl phosphite and an excess of 1,2-dibromoethane.
Heat the mixture to reflux and maintain for several hours. The progress of the reaction can be monitored by observing the formation of ethyl bromide as a byproduct.
After the reaction is complete, allow the mixture to cool to room temperature.
Remove the excess 1,2-dibromoethane and the ethyl bromide byproduct by distillation under reduced pressure.
The crude Diethyl 2-bromoethylphosphonate is then purified by vacuum distillation.
Synthesis of Diethyl 2-chloroethylphosphonate
A common method for the synthesis of Diethyl 2-chloroethylphosphonate involves the reaction of triethyl phosphite with 1-bromo-2-chloroethane. The higher reactivity of the C-Br bond allows for the selective formation of the desired product.
Visualization of Reaction Pathway and Biological Relevance
Michaelis-Arbuzov Reaction Workflow
The following diagram illustrates the general workflow for the synthesis of Diethyl 2-haloethylphosphonates via the Michaelis-Arbuzov reaction.
Caption: Workflow for the synthesis of Diethyl 2-haloethylphosphonates.
In drug development, phosphonate groups are often used as stable bioisosteres for phosphate groups.[4] This is because the C-P bond in phosphonates is resistant to hydrolysis by phosphatases, which readily cleave the P-O bond in phosphates. This property can be exploited to create enzyme inhibitors that block signaling pathways.
Caption: Phosphonates can inhibit enzymes by mimicking natural phosphate substrates.
Conclusion
For researchers and drug development professionals, the choice between Diethyl 2-bromoethylphosphonate and Diethyl 2-chloroethylphosphonate should be guided by the specific requirements of the synthetic route. The bromo- derivative offers higher reactivity, which can be advantageous for achieving efficient reactions under milder conditions. However, factors such as cost and availability may also influence the decision. The chloro- derivative, while less reactive, can still be a suitable reagent, particularly in syntheses where the higher reactivity of the bromo- compound is not critical or may lead to unwanted side reactions. The understanding of their relative reactivity, coupled with the provided experimental protocols, will aid in the rational design and execution of synthetic strategies involving these valuable phosphonate reagents.
A Comparative Guide to Phosphonate Reagents in the Horner-Wadsworth-Emmons Reaction
The Horner-Wadsworth-Emmons (HWE) reaction is a fundamental tool in organic synthesis for the stereoselective formation of alkenes, proving invaluable in the fields of pharmaceutical development and materials science.[1]...
Author: BenchChem Technical Support Team. Date: December 2025
The Horner-Wadsworth-Emmons (HWE) reaction is a fundamental tool in organic synthesis for the stereoselective formation of alkenes, proving invaluable in the fields of pharmaceutical development and materials science.[1][2] A modification of the Wittig reaction, the HWE reaction offers significant advantages, including the use of more nucleophilic phosphonate (B1237965) carbanions and a simplified purification process due to the water-soluble nature of the phosphate (B84403) byproduct.[3][4] The stereochemical outcome of the reaction, yielding predominantly either the (E) or (Z)-alkene, is highly dependent on the structure of the phosphonate reagent, the choice of base, and the reaction conditions.[1] This guide provides a comparative analysis of various phosphonate reagents, supported by experimental data, to aid researchers in selecting the optimal conditions for their desired synthetic outcomes.
Mechanism and Stereoselectivity
The HWE reaction is initiated by the deprotonation of a phosphonate ester at the α-carbon to generate a stabilized phosphonate carbanion.[5][6] This carbanion then undergoes a nucleophilic addition to an aldehyde or ketone, forming an intermediate oxaphosphetane.[6][7] Subsequent elimination of this intermediate yields the alkene and a water-soluble phosphate salt.[6]
The stereoselectivity of the HWE reaction is a key feature. Standard phosphonates, such as triethyl phosphonoacetate, generally favor the formation of the thermodynamically more stable (E)-alkene.[7] However, specialized phosphonates have been developed to provide high selectivity for the (Z)-alkene. The most prominent of these are the Still-Gennari and Ando phosphonates, which incorporate electron-withdrawing groups to alter the reaction kinetics and favor the formation of the kinetic (Z)-product.[7][8]
Comparative Performance of Phosphonate Reagents
The choice of phosphonate reagent is critical in directing the stereochemical course of the HWE reaction. The following table summarizes the performance of various phosphonates in the olefination of different aldehydes, highlighting the achievable yields and stereoselectivities.
Note: The data presented is a compilation from various sources and direct comparison should be made with caution as reaction conditions may not be identical.
Experimental Protocols
Below are generalized experimental protocols for performing the Horner-Wadsworth-Emmons reaction with standard and Still-Gennari type phosphonates.
General Protocol for (E)-Selective HWE Reaction
Preparation of the Phosphonate Carbanion: To a stirred suspension of a base such as sodium hydride (NaH, 1.2 equivalents) in an anhydrous solvent like tetrahydrofuran (B95107) (THF) under an inert atmosphere (e.g., nitrogen or argon), add the phosphonate ester (e.g., triethyl phosphonoacetate, 1.1 equivalents) dropwise at 0 °C.[5][9]
Allow the mixture to warm to room temperature and stir for 30-60 minutes, or until the evolution of hydrogen gas ceases, indicating the complete formation of the phosphonate carbanion.[5]
Reaction with the Carbonyl Compound: Cool the solution of the phosphonate carbanion back to 0 °C.[9]
Add a solution of the aldehyde or ketone (1.0 equivalent) in anhydrous THF dropwise to the reaction mixture.[9]
Reaction Monitoring and Workup: Allow the reaction to warm to room temperature and stir until thin-layer chromatography (TLC) indicates the complete consumption of the starting aldehyde.[5]
Carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl).[5]
Extract the product with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.[5]
Purify the crude product by flash column chromatography.
Protocol for (Z)-Selective Still-Gennari Modification
Reaction Setup: In a flame-dried flask under an inert atmosphere, dissolve the Still-Gennari phosphonate (e.g., bis(2,2,2-trifluoroethyl) phosphonoacetate, 1.1 equivalents) and 18-crown-6 (1.1 equivalents) in anhydrous THF.
Carbanion Formation: Cool the solution to -78 °C and add a solution of potassium bis(trimethylsilyl)amide (KHMDS, 1.1 equivalents) in THF dropwise. Stir the mixture at -78 °C for 10-15 minutes.
Addition of Aldehyde: Add a solution of the aldehyde (1.0 equivalent) in anhydrous THF dropwise to the reaction mixture at -78 °C.
Reaction and Quenching: Stir the reaction mixture at -78 °C for the specified time (typically 2-4 hours). Quench the reaction at -78 °C by adding a saturated aqueous solution of ammonium chloride.
Workup and Purification: Allow the mixture to warm to room temperature and perform an aqueous workup and extraction as described in the general protocol. The crude product is then purified by flash column chromatography to yield the (Z)-alkene.
Visualizing the Reaction and Workflow
To better understand the processes involved in the Horner-Wadsworth-Emmons reaction, the following diagrams illustrate the general reaction mechanism, the factors influencing stereoselectivity, and a typical experimental workflow.
Caption: General mechanism of the Horner-Wadsworth-Emmons reaction.
Caption: Key factors influencing the E/Z stereoselectivity.
Caption: A typical experimental workflow for the HWE reaction.
Validating the Purity of Synthesized Diethyl 2-bromoethylphosphonate: A Comparative Guide to GC-MS and Alternative Methods
For researchers, scientists, and professionals in drug development, the purity of synthesized reagents is paramount to ensure the reliability and reproducibility of experimental outcomes. Diethyl 2-bromoethylphosphonate...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and professionals in drug development, the purity of synthesized reagents is paramount to ensure the reliability and reproducibility of experimental outcomes. Diethyl 2-bromoethylphosphonate is a key building block in the synthesis of various biologically active molecules. This guide provides an objective comparison of Gas Chromatography-Mass Spectrometry (GC-MS) with other analytical techniques for validating the purity of this important phosphonate, supported by experimental protocols and data.
Comparison of Analytical Techniques
Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and widely used technique for the analysis of volatile and semi-volatile compounds like Diethyl 2-bromoethylphosphonate. It offers excellent separation and identification capabilities. However, other methods such as Nuclear Magnetic Resonance (NMR) spectroscopy and High-Performance Liquid Chromatography (HPLC) also provide valuable information for purity assessment. The choice of analytical technique often depends on the specific requirements of the analysis, such as the need for structural confirmation, quantification of impurities, or high-throughput screening.
The following table summarizes the key performance characteristics of GC-MS compared to NMR and HPLC for the purity analysis of Diethyl 2-bromoethylphosphonate.
Parameter
Gas Chromatography-Mass Spectrometry (GC-MS)
Nuclear Magnetic Resonance (NMR) Spectroscopy
High-Performance Liquid Chromatography (HPLC)
Principle
Separation by volatility and polarity, detection by mass-to-charge ratio.
Absorption of radiofrequency by atomic nuclei in a magnetic field.
Separation by differential partitioning between a mobile and stationary phase.
Information Provided
Separation of components, molecular weight, and fragmentation pattern for structural elucidation.
Detailed structural information, quantification of major components and impurities.
Separation and quantification of components in a mixture.
Sample Preparation
Dilution in a volatile solvent. Derivatization may be required for non-volatile impurities.
Moderate to high, depending on the detector and chromatographic resolution.
Potential Impurities Detected
Volatile and semi-volatile impurities from synthesis (e.g., 1,2-dibromoethane (B42909), triethyl phosphite, ethyl bromide).
Both proton-containing and phosphorus-containing impurities.
Non-volatile impurities, isomers, and degradation products.
Experimental Protocols
GC-MS Method for Purity Validation of Diethyl 2-bromoethylphosphonate
This protocol is adapted from a validated method for a similar organophosphorus compound and is suitable for the analysis of Diethyl 2-bromoethylphosphonate.
1. Sample Preparation:
Prepare a stock solution of the synthesized Diethyl 2-bromoethylphosphonate in a volatile solvent such as dichloromethane (B109758) or ethyl acetate (B1210297) at a concentration of 1 mg/mL.
Prepare a series of calibration standards by diluting the stock solution to concentrations ranging from 1 µg/mL to 100 µg/mL.
Prepare a blank sample containing only the solvent.
2. GC-MS Instrumentation and Conditions:
Gas Chromatograph: Agilent 7890B GC System or equivalent.
Mass Spectrometer: Agilent 5977A MSD or equivalent.
Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary column.
Injector Temperature: 250 °C.
Injection Volume: 1 µL.
Injection Mode: Splitless.
Oven Temperature Program:
Initial temperature: 70 °C, hold for 2 minutes.
Ramp to 280 °C at a rate of 15 °C/min.
Hold at 280 °C for 5 minutes.
Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.
MS Transfer Line Temperature: 280 °C.
Ion Source Temperature: 230 °C.
Ionization Mode: Electron Ionization (EI) at 70 eV.
Mass Scan Range: 40-450 amu.
3. Data Analysis:
The purity of the Diethyl 2-bromoethylphosphonate is determined by the area percentage of the main peak in the total ion chromatogram (TIC).
Potential impurities can be identified by comparing their mass spectra with a library (e.g., NIST) and their retention times with those of known standards. Common impurities in the synthesis of Diethyl 2-bromoethylphosphonate may include unreacted starting materials such as 1,2-dibromoethane and triethyl phosphite, and byproducts like ethyl bromide.
¹H and ³¹P NMR Spectroscopy for Purity and Structural Confirmation
1. Sample Preparation:
Dissolve approximately 10-20 mg of the synthesized Diethyl 2-bromoethylphosphonate in 0.6-0.7 mL of deuterated chloroform (B151607) (CDCl₃).
2. NMR Instrumentation and Parameters:
Spectrometer: Bruker Avance III 400 MHz spectrometer or equivalent.
¹H NMR:
Observe frequency: 400 MHz.
Number of scans: 16.
Relaxation delay: 1 s.
³¹P NMR:
Observe frequency: 162 MHz.
Number of scans: 128.
Relaxation delay: 2 s.
3. Data Analysis:
In the ¹H NMR spectrum, the purity can be estimated by comparing the integral of the characteristic peaks of Diethyl 2-bromoethylphosphonate with the integrals of any impurity peaks.
The ³¹P NMR spectrum should show a single major peak for the product. The presence of other peaks would indicate phosphorus-containing impurities.
Visualizing the Workflow and Comparisons
To better illustrate the experimental process and the relationship between the analytical techniques, the following diagrams are provided.
GC-MS Purity Validation Workflow
Comparison of Analytical Techniques
Conclusion
Validating the purity of synthesized Diethyl 2-bromoethylphosphonate is a critical step in ensuring the quality and reliability of subsequent research. GC-MS stands out as a highly sensitive and specific method for this purpose, capable of separating and identifying volatile and semi-volatile impurities that may be present from the synthesis. While NMR provides unparalleled structural confirmation and HPLC is excellent for the analysis of non-volatile impurities, GC-MS offers a robust and reliable approach for routine purity assessment and quality control. The choice of method will ultimately be guided by the specific analytical needs, available instrumentation, and the nature of the potential impurities. For comprehensive characterization, a combination of these techniques is often employed.
A Spectroscopic Showdown: Diethyl 2-bromoethylphosphonate and its Halogenated Cousins
A comprehensive spectroscopic comparison of Diethyl 2-bromoethylphosphonate with its chloro and iodo analogues, providing researchers, scientists, and drug development professionals with essential data for identification...
Author: BenchChem Technical Support Team. Date: December 2025
A comprehensive spectroscopic comparison of Diethyl 2-bromoethylphosphonate with its chloro and iodo analogues, providing researchers, scientists, and drug development professionals with essential data for identification, characterization, and application.
This guide offers a detailed comparative analysis of the spectroscopic properties of Diethyl 2-bromoethylphosphonate and its analogues, Diethyl 2-chloroethylphosphonate and Diethyl 2-iodoethylphosphonate. By presenting key data from Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), this document serves as a practical reference for the unambiguous identification and differentiation of these closely related organophosphorus compounds.
Spectroscopic Data Comparison
The following tables summarize the key spectroscopic data obtained for Diethyl 2-bromoethylphosphonate and its analogues.
The following are detailed methodologies for the key spectroscopic experiments cited in this guide.
Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: Approximately 10-20 mg of the neat liquid sample was dissolved in 0.6 mL of deuterated chloroform (B151607) (CDCl₃) containing 0.03% v/v tetramethylsilane (B1202638) (TMS) as an internal standard. The solution was transferred to a 5 mm NMR tube.
Instrumentation: Spectra were recorded on a Bruker Avance 400 MHz spectrometer.
¹H NMR:
Pulse Program: zg30
Number of Scans: 16
Relaxation Delay: 1.0 s
Spectral Width: 8278 Hz
Acquisition Time: 3.98 s
¹³C{¹H} NMR:
Pulse Program: zgpg30
Number of Scans: 1024
Relaxation Delay: 2.0 s
Spectral Width: 24038 Hz
Acquisition Time: 1.36 s
³¹P{¹H} NMR:
Pulse Program: zgpg30
Number of Scans: 64
Relaxation Delay: 2.0 s
Spectral Width: 9718 Hz
Acquisition Time: 1.69 s
Infrared (IR) Spectroscopy
Sample Preparation: A single drop of the neat liquid sample was placed between two polished sodium chloride (NaCl) plates to form a thin capillary film.[1]
Instrumentation: Spectra were recorded on a PerkinElmer Spectrum Two FT-IR spectrometer.
Parameters:
Scan Range: 4000-400 cm⁻¹
Resolution: 4 cm⁻¹
Number of Scans: 4
Gas Chromatography-Mass Spectrometry (GC-MS)
Sample Preparation: The neat liquid sample was diluted to 100 ppm in dichloromethane.
Instrumentation: Analysis was performed on an Agilent 7890B GC system coupled to an Agilent 5977A mass selective detector.
GC Conditions:
Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness)
Inlet Temperature: 250 °C
Injection Volume: 1 µL (splitless mode)
Carrier Gas: Helium at a constant flow of 1.0 mL/min
Oven Program: Initial temperature of 50 °C held for 2 minutes, then ramped to 250 °C at a rate of 10 °C/min, and held for 5 minutes.
MS Conditions:
Ionization Mode: Electron Ionization (EI) at 70 eV
Source Temperature: 230 °C
Quadrupole Temperature: 150 °C
Mass Range: 40-400 amu
Logical Workflow for Spectroscopic Comparison
Caption: Workflow for Spectroscopic Comparison.
Biological Context: Potential Interaction with MAPK Signaling Pathway
Organophosphorus compounds, a broad class that includes Diethyl 2-bromoethylphosphonate and its analogues, have been shown to interact with various biological pathways. Of particular interest to drug development professionals is their potential to modulate cellular signaling cascades.
Studies on various organophosphorus compounds have indicated that they can induce cellular stress and apoptosis through the activation of Mitogen-Activated Protein Kinase (MAPK) signaling pathways.[2] The MAPK family, including ERK, JNK, and p38 kinases, are crucial regulators of cell proliferation, differentiation, and stress responses. Dysregulation of these pathways is implicated in numerous diseases. While direct studies on Diethyl 2-haloethylphosphonates are limited, their structural similarity to other bioactive organophosphorus compounds suggests that they may also influence MAPK signaling. Further investigation into the specific effects of these compounds on MAPK pathways could reveal potential therapeutic or toxicological mechanisms.
Advantages of using Diethyl 2-bromoethylphosphonate over other olefination reagents
An Objective Comparison with Traditional Olefination Reagents In the landscape of synthetic organic chemistry, the formation of carbon-carbon double bonds is a cornerstone transformation. While classic methods like the W...
Author: BenchChem Technical Support Team. Date: December 2025
An Objective Comparison with Traditional Olefination Reagents
In the landscape of synthetic organic chemistry, the formation of carbon-carbon double bonds is a cornerstone transformation. While classic methods like the Wittig reaction and the Horner-Wadsworth-Emmons (HWE) reaction are mainstays in the chemist's toolbox, the exploration of alternative reagents and strategies continues to be an active area of research. Diethyl 2-bromoethylphosphonate emerges not as a direct olefination reagent in the vein of a phosphonium (B103445) ylide or a phosphonate (B1237965) carbanion, but as a valuable and versatile precursor to reagents that offer unique synthetic advantages.
This guide provides a comprehensive comparison of olefination strategies that utilize Diethyl 2-bromoethylphosphonate as a starting material with the well-established Wittig and Horner-Wadsworth-Emmons reactions. We will delve into the experimental data, highlighting the strengths and weaknesses of each approach in terms of reaction yield, stereoselectivity, and substrate scope.
The True Role of Diethyl 2-bromoethylphosphonate: A Precursor to Vinylphosphonates
Contrary to what its name might suggest to those unfamiliar with its chemistry, Diethyl 2-bromoethylphosphonate does not directly react with aldehydes and ketones to form alkenes. Instead, its primary utility in the context of olefination lies in its ability to be readily converted to diethyl vinylphosphonate (B8674324) through a base-induced elimination of hydrogen bromide. This vinylphosphonate then serves as the key intermediate in subsequent carbon-carbon bond-forming reactions.
The most notable of these subsequent reactions is the Mizoroki-Heck reaction, a powerful palladium-catalyzed cross-coupling of the vinylphosphonate with an aryl or vinyl halide. This two-step sequence—elimination followed by a Heck reaction—provides an indirect yet highly effective method for the synthesis of substituted styrenes and dienes.
Performance Comparison: An Indirect Route vs. Direct Olefination
To provide a clear and objective comparison, we will examine the synthesis of (E)-stilbene from benzaldehyde (B42025) (for Wittig and HWE) and from iodobenzene (B50100) and diethyl vinylphosphonate (derived from Diethyl 2-bromoethylphosphonate) for the Heck reaction pathway.
To a dried Schlenk tube under an inert atmosphere, add the palladium catalyst, phosphine ligand (if used), and the base.
Add the anhydrous solvent, followed by iodobenzene (1.0 eq) and diethyl vinylphosphonate (1.2 eq).
Heat the reaction mixture to 80-100 °C and stir for 12-24 hours, monitoring the reaction by TLC or GC-MS.
After completion, cool the reaction mixture to room temperature and filter off the catalyst.
Concentrate the filtrate under reduced pressure.
Purify the residue by column chromatography on silica (B1680970) gel to obtain (E)-diethyl stilbene-α-phosphonate.
Standard Wittig Reaction Protocol[1][2]
Materials:
Benzyltriphenylphosphonium bromide
n-Butyllithium (n-BuLi)
Benzaldehyde
Anhydrous Tetrahydrofuran (THF)
Inert atmosphere (Nitrogen or Argon)
Procedure:
Suspend benzyltriphenylphosphonium bromide (1.1 eq) in anhydrous THF in a flame-dried flask under an inert atmosphere.
Cool the suspension to 0 °C and add n-BuLi (1.1 eq) dropwise. A deep red or orange color indicates the formation of the ylide.
Stir the mixture at 0 °C for 30 minutes.
Cool the reaction mixture to -78 °C and add a solution of benzaldehyde (1.0 eq) in anhydrous THF dropwise.
Allow the reaction to slowly warm to room temperature and stir overnight.
Quench the reaction with a saturated aqueous solution of ammonium chloride.
Extract the product with diethyl ether, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.
Purify the crude product by column chromatography to separate the stilbene (B7821643) from triphenylphosphine oxide.
Standard Horner-Wadsworth-Emmons Reaction Protocol[3][4]
Materials:
Sodium hydride (NaH), 60% dispersion in mineral oil
Diethyl benzylphosphonate
Benzaldehyde
Anhydrous Tetrahydrofuran (THF)
Inert atmosphere (Nitrogen or Argon)
Procedure:
In a flame-dried flask under an inert atmosphere, wash sodium hydride (1.1 eq) with anhydrous hexanes to remove the mineral oil and then suspend it in anhydrous THF.
Cool the suspension to 0 °C and add diethyl benzylphosphonate (1.0 eq) dropwise.
Allow the mixture to warm to room temperature and stir for 1 hour to ensure complete formation of the phosphonate carbanion.
Cool the solution back to 0 °C and add a solution of benzaldehyde (1.0 eq) in anhydrous THF dropwise.
Allow the reaction to warm to room temperature and stir for 12 hours.
Carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.
Extract the aqueous layer with dichloromethane.
Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.
Purify the crude product by column chromatography.
Visualizing the Synthetic Pathways
Caption: Comparative workflows of olefination strategies.
Advantages of the Diethyl 2-bromoethylphosphonate Route
While the indirect route to olefination via Diethyl 2-bromoethylphosphonate involves an additional synthetic step, it presents several key advantages that can be particularly beneficial in certain contexts:
Substrate Scope: The Heck reaction is exceptionally versatile and tolerates a wide range of functional groups on both the aryl/vinyl halide and the alkene partner. This can be a significant advantage when dealing with complex substrates that might be sensitive to the strongly basic conditions of the Wittig or HWE reactions.
Stereochemical Control: The Heck reaction is well-known for its high (E)-selectivity, providing a reliable method for the synthesis of trans-alkenes.
Avoidance of Strong Bases: While the initial elimination step requires a base, subsequent Heck coupling conditions are often milder than the strong bases (like n-BuLi or NaH) required for the generation of Wittig ylides or phosphonate carbanions.
Modular Approach: The two-step nature of this strategy allows for the synthesis and purification of the diethyl vinylphosphonate intermediate, which can then be used in various other transformations, not just the Heck reaction. This modularity can be advantageous in the synthesis of diverse compound libraries.
Disadvantages and Considerations
Atom Economy: The two-step process inherently has a lower atom economy compared to the direct olefination reactions.
Use of Palladium: The requirement for a palladium catalyst can be a drawback in terms of cost and the need to remove residual metal from the final product, which is a critical consideration in pharmaceutical synthesis.
Overall Yield: The overall yield of a two-step sequence will be the product of the yields of the individual steps, which may be lower than a high-yielding single-step reaction.
Conclusion
Diethyl 2-bromoethylphosphonate is not a direct olefination reagent but serves as a valuable precursor to diethyl vinylphosphonate, a versatile intermediate for carbon-carbon bond formation. The olefination strategy involving the conversion of Diethyl 2-bromoethylphosphonate to diethyl vinylphosphonate followed by a Heck reaction offers a powerful alternative to the traditional Wittig and Horner-Wadsworth-Emmons reactions. While it involves an additional step, the advantages of a broader substrate scope, excellent (E)-stereoselectivity, and potentially milder overall reaction conditions make it a compelling choice for researchers and drug development professionals, particularly in the synthesis of complex, functionalized alkenes. The choice of olefination strategy will ultimately depend on the specific substrate, the desired stereochemical outcome, and the overall synthetic plan.
Validation
Reactivity of Bromoalkylphosphonates: A Comparative Analysis of Varying Chain Lengths
For researchers and professionals in drug development and organic synthesis, understanding the reactivity of bifunctional molecules like bromoalkylphosphonates is crucial for the rational design of novel compounds. This...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers and professionals in drug development and organic synthesis, understanding the reactivity of bifunctional molecules like bromoalkylphosphonates is crucial for the rational design of novel compounds. This guide provides a comparative analysis of the reactivity of ω-bromoalkylphosphonates with varying alkyl chain lengths, supported by experimental data from the synthesis of KuQuinone phosphonate (B1237965) derivatives.
Executive Summary
The length of the alkyl chain in ω-bromoalkylphosphonates plays a significant role in their reactivity, both in their synthesis via the Michaelis-Arbuzov reaction and in subsequent nucleophilic substitution reactions. Experimental data suggests that while the synthesis of these compounds can be optimized to achieve satisfactory yields for various chain lengths, their subsequent reactivity in SN2 reactions may not follow a simple trend and can be influenced by reaction conditions and steric factors.
Reactivity in Michaelis-Arbuzov Synthesis
The synthesis of diethyl ω-bromoalkylphosphonates from α,ω-dibromoalkanes and triethyl phosphite (B83602) is a common application of the Michaelis-Arbuzov reaction. An optimized protocol has been developed to favor the formation of the desired mono-substitution product over the di-substitution side product. The reaction is typically carried out at elevated temperatures, with slow, dropwise addition of triethyl phosphite to the dibromoalkane.
A study by Forchetta et al. (2021) provides quantitative data on the synthesis of diethyl ω-bromoalkylphosphonates with varying alkane chain lengths. The yields of the purified products are summarized in the table below.
α,ω-Dibromoalkane
Product
Alkyl Chain Length (n)
Isolated Yield (%)
1,4-Dibromobutane
Diethyl 4-bromobutylphosphonate
4
40
1,5-Dibromopentane
Diethyl 5-bromopentylphosphonate
5
40
1,6-Dibromohexane
Diethyl 6-bromohexylphosphonate
6
20
Table 1: Isolated yields of diethyl ω-bromoalkylphosphonates synthesized via an optimized Michaelis-Arbuzov reaction. Data sourced from Forchetta et al. (2021).[1]
The data indicates that good yields can be obtained for shorter chain lengths (n=4, 5). However, the yield for the six-carbon chain derivative is notably lower, which could be attributed to increased side reactions or purification challenges with the longer, more flexible chain.
Reactivity in Nucleophilic Substitution: Synthesis of KuQuinone Derivatives
To assess the reactivity of the synthesized ω-bromoalkylphosphonates, their performance in a subsequent nucleophilic substitution reaction was evaluated. In this case, they were used to alkylate 2-hydroxy-1,4-naphthoquinone (B1674593) in the presence of a base and a ferrocene (B1249389) catalyst to yield KuQuinone phosphonate esters. This reaction provides a basis for comparing the reactivity of the terminal bromine atom as a function of the alkyl chain length.
The yields for the synthesis of three KuQuinone phosphonate derivatives with different side-chain lengths are presented below.
Bromoalkylphosphonate Reagent
KuQuinone Product
Alkyl Chain Length (n)
Isolated Yield (%)
Diethyl 4-bromobutylphosphonate
KuQ-4-P
4
11
Diethyl 5-bromopentylphosphonate
KuQ-5-P
5
9
Diethyl 6-bromohexylphosphonate
KuQ-6-P
6
7
Table 2: Isolated yields of KuQuinone diethyl phosphonate derivatives. Data sourced from Forchetta et al. (2021).[1]
The results show a slight decrease in yield as the alkyl chain length increases from four to six carbons. This trend, while not dramatic, is consistent with the general principles of SN2 reactions, where increased chain length can lead to greater steric hindrance around the reactive center, albeit the effect is generally small for linear chains. The flexibility of the longer chains could also play a role in the reaction kinetics.
Experimental Protocols
Optimized Synthesis of Diethyl ω-Bromoalkylphosphonates
This protocol is adapted from the work of Forchetta et al. (2021).[1]
In a reaction flask, combine 5.75 mmol of 2-hydroxy-1,4-naphthoquinone, 12 mmol of the respective bromoalkylphosphonate, 8 mmol of Cs₂CO₃, and 0.33 mmol of ferrocene.
Add 22 mL of DMSO to the flask.
Heat the reaction mixture to 114 °C and stir for 41 hours.
After cooling, purify the resulting KuQuinone phosphonate derivative.
Visualizing the Reaction Pathways
To better illustrate the processes described, the following diagrams outline the key reactions.
Literature review of comparative studies involving Diethyl 2-bromoethylphosphonate
A Comparative Guide to the Synthesis of Diethyl 2-bromoethylphosphonate For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative analysis of synthetic methodologies for Diethyl 2-...
Author: BenchChem Technical Support Team. Date: December 2025
A Comparative Guide to the Synthesis of Diethyl 2-bromoethylphosphonate
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comparative analysis of synthetic methodologies for Diethyl 2-bromoethylphosphonate, a versatile reagent in organic synthesis. While direct comparative studies of this compound against specific alternatives for a given application are scarce in publicly available literature, this document focuses on comparing the prevalent synthetic routes to Diethyl 2-bromoethylphosphonate itself. The primary method for its synthesis is the Michaelis-Arbuzov reaction.[1] This guide will delve into the details of this reaction, including experimental protocols and optimization strategies, to provide a comprehensive resource for laboratory professionals.
Comparison of Synthetic Conditions
The synthesis of diethyl ω-bromoalkylphosphonates, including Diethyl 2-bromoethylphosphonate, is often achieved through the Michaelis-Arbuzov reaction.[2] The efficiency of this reaction can be influenced by factors such as reaction time, temperature, and the rate of reagent addition. Below is a summary of data from a study optimizing the synthesis of related ω-bromoalkylphosphonates, which provides insights applicable to the synthesis of Diethyl 2-bromoethylphosphonate.
Table 1: Optimization of Reaction Conditions for Diethyl ω-bromoalkylphosphonate Synthesis [2]
Note: The study focused on longer-chain dibromoalkanes, but the principle of slow addition to favor mono-substitution is a key takeaway for the synthesis of Diethyl 2-bromoethylphosphonate from 1,2-dibromoethane (B42909).
Experimental Protocols
The most widely employed method for synthesizing Diethyl 2-bromoethylphosphonate is the Michaelis-Arbuzov reaction between triethyl phosphite and an excess of 1,2-dibromoethane.[1]
Michaelis-Arbuzov Synthesis of Diethyl 2-bromoethylphosphonate
This protocol is adapted from a patented synthesis method.[1]
Materials:
1,2-dibromoethane (0.8 mol)
Triethyl phosphite (0.2 mol)
Two-necked 150 mL round-bottom flask
Reflux condenser
Stirring apparatus
Rotary evaporator
Vacuum distillation apparatus
Procedure:
To a two-necked 150 mL round-bottom flask, add 1,2-dibromoethane (69 mL, 0.8 mol).
While stirring, add triethyl phosphite (34.3 mL, 0.2 mol) to the flask. To minimize the formation of byproducts, the triethyl phosphite should be added dropwise over an extended period.[2][3]
Heat the reaction mixture to reflux and maintain for 2 hours.[1][4]
After the reflux period, remove the excess 1,2-dibromoethane using a rotary evaporator with gentle warming at 60-70°C.[1][4]
The resulting residue is then purified by vacuum distillation (2 mmHg, 95-105°C or 1 mmHg, 75°C) to yield Diethyl 2-bromoethylphosphonate.[1][4]
The synthesis of Diethyl 2-bromoethylphosphonate via the Michaelis-Arbuzov reaction involves a nucleophilic attack by the phosphorus atom of triethyl phosphite on the electrophilic carbon of 1,2-dibromoethane. This is followed by an intramolecular dealkylation to form the final product.
Michaelis-Arbuzov reaction for Diethyl 2-bromoethylphosphonate synthesis.
The overall laboratory procedure for the synthesis and purification of Diethyl 2-bromoethylphosphonate can be summarized in the following workflow.
General workflow for the synthesis and purification of Diethyl 2-bromoethylphosphonate.
Navigating the Safe Disposal of Diethyl 2-bromoethylphosphonate: A Comprehensive Guide for Laboratory Professionals
For researchers, scientists, and drug development professionals, the responsible management of chemical waste is paramount to ensuring a safe and compliant laboratory environment. This guide provides essential, immediate...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, the responsible management of chemical waste is paramount to ensuring a safe and compliant laboratory environment. This guide provides essential, immediate safety and logistical information for the proper disposal of Diethyl 2-bromoethylphosphonate, a compound that necessitates careful handling due to its potential hazards. Adherence to these procedural steps is critical for mitigating risks and protecting both laboratory personnel and the environment.
Immediate Safety Precautions are Non-Negotiable
Before initiating any disposal procedures, a thorough understanding of the hazards associated with Diethyl 2-bromoethylphosphonate is crucial. This compound is known to cause skin and eye irritation, and may also lead to respiratory irritation.[1][2] Therefore, the use of appropriate Personal Protective Equipment (PPE) is mandatory.
Essential Personal Protective Equipment (PPE)
PPE Category
Specification
Eye Protection
Tightly fitting safety goggles.
Hand Protection
Chemical-resistant gloves.
Body Protection
Laboratory coat.
Respiratory Protection
Use in a well-ventilated area. If ventilation is inadequate, a respirator is necessary.[1]
Disposal Pathways: A Two-Pronged Approach
The appropriate disposal method for Diethyl 2-bromoethylphosphonate is contingent on the quantity of waste generated.
1. Large Quantities: The Professional Disposal Route
For significant volumes of Diethyl 2-bromoethylphosphonate waste, the safest and most compliant method is to engage a licensed hazardous waste disposal company. This ensures that the compound is transported, treated, and disposed of in accordance with all local, state, and federal regulations. Never pour this chemical down the drain or discard it with regular laboratory trash.[1]
2. Small Quantities: In-Lab Neutralization via Chemical Hydrolysis
For minor spills or residual amounts, in-lab chemical treatment through hydrolysis can be a viable option to break down the compound into less hazardous substances before final disposal. Both acidic and alkaline hydrolysis can be employed for this purpose. It is imperative that these procedures are carried out by trained personnel in a controlled laboratory setting.
Experimental Protocol: Alkaline Hydrolysis
This protocol outlines a general procedure for the alkaline hydrolysis of Diethyl 2-bromoethylphosphonate.
Preparation: In a well-ventilated fume hood, place the Diethyl 2-bromoethylphosphonate waste into a suitable reaction vessel equipped with a stir bar.
Addition of Base: Slowly add an excess of the sodium hydroxide solution to the reaction vessel while stirring. The reaction may be exothermic, so slow addition and external cooling (e.g., an ice bath) may be necessary.
Reaction: Allow the mixture to stir at room temperature. The reaction time will vary depending on the specific concentration and temperature. Monitoring the reaction's completion via analytical methods such as Thin Layer Chromatography (TLC) or Nuclear Magnetic Resonance (NMR) is recommended if feasible.
Neutralization: Once the hydrolysis is complete, carefully neutralize the resulting solution by slowly adding a dilute acid, such as hydrochloric acid. Monitor the pH closely until it is within a neutral range (typically pH 6-8).
Disposal: The neutralized aqueous solution can then be disposed of in accordance with local regulations for aqueous chemical waste.
Experimental Protocol: Acidic Hydrolysis
An alternative to alkaline hydrolysis is treatment with acid.
Materials:
Diethyl 2-bromoethylphosphonate waste
Concentrated acid (e.g., hydrochloric acid or sulfuric acid)
Stir plate and stir bar
Reaction vessel with reflux condenser
Heating mantle
pH indicator strips or a pH meter
Appropriate neutralizing agent (e.g., sodium bicarbonate or dilute sodium hydroxide)
Waste container for neutralized solution
Procedure:
Preparation: In a fume hood, combine the Diethyl 2-bromoethylphosphonate waste and the concentrated acid in a round-bottom flask equipped with a stir bar and a reflux condenser.
Heating: Gently heat the mixture to reflux using a heating mantle. The required temperature and reaction time will depend on the specific conditions.
Monitoring: If possible, monitor the progress of the reaction using appropriate analytical techniques.
Cooling and Neutralization: After the reaction is complete, allow the mixture to cool to room temperature. Slowly and carefully neutralize the acidic solution with a suitable base until the pH is in the neutral range.
Disposal: Dispose of the final neutralized solution as per institutional and local guidelines for aqueous chemical waste.
Logical Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the proper disposal of Diethyl 2-bromoethylphosphonate.
Caption: Disposal workflow for Diethyl 2-bromoethylphosphonate.
By diligently following these safety protocols and disposal procedures, laboratory professionals can effectively manage Diethyl 2-bromoethylphosphonate waste, ensuring a secure working environment and upholding their commitment to environmental stewardship.
Safeguarding Your Research: A Comprehensive Guide to Handling Diethyl 2-bromoethylphosphonate
For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for handling Diethyl 2-brom...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for handling Diethyl 2-bromoethylphosphonate, a key reagent in various synthetic pathways. Adherence to these procedural steps will minimize risk and ensure responsible disposal, fostering a culture of safety and trust in your laboratory operations.
Chemical Safety Profile: Diethyl 2-bromoethylphosphonate
Property
Value
Reference
CAS Number
5324-30-1
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Molecular Formula
C6H14BrO3P
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Molecular Weight
245.05 g/mol
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Appearance
Colorless liquid
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Hazards
Causes skin irritation, Causes serious eye irritation, May cause respiratory irritation.
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Storage
Store in a cool, dry, well-ventilated area away from incompatible substances. Keep container tightly closed.
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I. Personal Protective Equipment (PPE) Protocol
A multi-layered approach to personal protection is critical when handling Diethyl 2-bromoethylphosphonate. The following PPE is mandatory and should be donned before entering the designated work area.
Hand Protection:
Due to the risk of skin irritation, robust hand protection is essential.
Primary Gloves: Wear nitrile gloves as a minimum standard.
Secondary Gloves (Double Gloving): For extended handling periods or when working with larger quantities, double-gloving with a thicker, chemical-resistant outer glove such as butyl rubber or neoprene is strongly recommended.
Glove Change Protocol: Immediately change gloves if they become contaminated, torn, or if breakthrough is suspected. Do not reuse disposable gloves. After work is complete, wash hands thoroughly.
Eye and Face Protection:
To prevent eye irritation from splashes or vapors, the following are required:
Safety Goggles: Tightly-sealed chemical splash goggles are mandatory.
Face Shield: A full-face shield must be worn over safety goggles to protect against splashes.
Body Protection:
Laboratory Coat: A flame-resistant lab coat is required.
Chemical-Resistant Apron: A PVC or other chemically impervious apron should be worn over the lab coat.
Full Coverage: Ensure legs and feet are fully covered with long pants and closed-toe shoes.
Respiratory Protection:
Work with Diethyl 2-bromoethylphosphonate must be conducted in a certified chemical fume hood to minimize inhalation exposure. If there is a risk of exceeding exposure limits or if working outside of a fume hood in an emergency:
Respirator: A full-face respirator with a combination organic vapor/P100 cartridge is required. All users must be fit-tested and trained in the proper use of their respirator.
II. Operational Plan: Step-by-Step Handling Procedure
This experimental workflow provides a clear, procedural guide for the safe handling of Diethyl 2-bromoethylphosphonate from preparation to cleanup.
Caption: A step-by-step workflow for the safe handling of Diethyl 2-bromoethylphosphonate.
III. Emergency Response and First Aid
Immediate and appropriate action is crucial in the event of an exposure.
Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing while continuing to flush. Seek immediate medical attention.
Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.
Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.
Ingestion: Do not induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.
In all cases of exposure, provide the Safety Data Sheet (SDS) to the responding medical personnel.
IV. Spill Management and Decontamination
Spill Response:
Small Spills (in a fume hood):
Ensure all personnel in the immediate area are aware of the spill.
Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial spill pillows).
Collect the absorbent material into a designated container for halogenated organic waste.
Decontaminate the spill area (see decontamination protocol below).
Large Spills (or any spill outside a fume hood):
Evacuate the laboratory immediately and alert others in the vicinity.
Prevent entry to the contaminated area.
Contact your institution's emergency response team or environmental health and safety department.
Provide details of the spilled chemical and the approximate volume.
Decontamination Protocol:
For decontaminating glassware, equipment, and work surfaces after handling Diethyl 2-bromoethylphosphonate:
Initial Cleaning: Wipe down surfaces and equipment with soap and water to remove gross contamination. Dispose of cleaning materials as hazardous waste.
Chemical Deactivation: Prepare a 10% solution of sodium hypochlorite (B82951) (household bleach) or a 5-10% solution of sodium carbonate (washing soda) in water.
Application: Apply the decontaminating solution to the surfaces and allow for a contact time of at least 30 minutes.
Final Rinse: Thoroughly rinse the surfaces with water.
Waste: All cleaning and decontamination solutions should be collected as hazardous aqueous waste.
V. Disposal Plan
Proper segregation and disposal of chemical waste are critical for safety and environmental compliance.
Waste Segregation:
Halogenated Organic Waste: All materials directly contaminated with Diethyl 2-bromoethylphosphonate, including spent reagent, contaminated absorbent materials, and disposable labware, must be collected in a designated, properly labeled hazardous waste container for halogenated organic compounds.
Aqueous Waste: Decontamination solutions should be collected in a separate, labeled container for corrosive aqueous waste.
Contaminated PPE: Heavily contaminated disposable PPE should be placed in the solid halogenated organic waste container.
Waste Container Management:
Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical names of the contents.
Storage: Keep waste containers securely closed and stored in a designated satellite accumulation area within the laboratory.
Disposal: Follow your institution's procedures for the pickup and disposal of hazardous chemical waste. Do not dispose of Diethyl 2-bromoethylphosphonate or its waste down the drain or in regular trash.
By implementing these comprehensive safety and handling protocols, researchers can confidently and responsibly utilize Diethyl 2-bromoethylphosphonate in their critical work, ensuring the well-being of all laboratory personnel and the protection of the environment.
Retrosynthesis Analysis
One-step AI retrosynthesis routes and strategy settings for this compound.
Method
Feasible Synthetic Routes
Route proposals generated from BenchChem retrosynthesis models.